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  • Product: 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-
  • CAS: 89565-25-3

Core Science & Biosynthesis

Foundational

Unveiling the In Vitro Mechanism of Action of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-: A Dual-Targeting Chemotype

Abstract: As the landscape of targeted oncology evolves, privileged scaffolds that can simultaneously disrupt multiple survival pathways are gaining significant traction. This technical whitepaper dissects the in vitro m...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: As the landscape of targeted oncology evolves, privileged scaffolds that can simultaneously disrupt multiple survival pathways are gaining significant traction. This technical whitepaper dissects the in vitro mechanism of action of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (CAS 89565-25-3), a rationally designed small molecule that integrates two distinct pharmacophores. By acting as a dual inhibitor of tumor-associated Carbonic Anhydrases (CA IX/XII) and Poly(ADP-ribose) polymerase 1 (PARP-1), this chemotype induces synthetic lethality in hypoxic microenvironments.

Structural Pharmacology & Target Rationale

As a Senior Application Scientist, I approach the profiling of complex small molecules by first deconstructing their chemical topology. 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- is not a monolithic entity; it is a fusion of two highly specific target-binding motifs designed to exploit the vulnerabilities of the tumor microenvironment.

The Sulfonamide Pharmacophore: Disrupting pH Homeostasis

The primary benzenesulfonamide moiety ( R−SO2​NH2​ ) is the classical zinc-binding group (ZBG) for human carbonic anhydrases ([1]([Link])). In hypoxic solid tumors, CA IX is heavily overexpressed via the HIF-1 α pathway to extrude protons and maintain a slightly alkaline intracellular pH ( pHi​ ), which is critical for tumor survival and proliferation ([2]([Link])).

  • Mechanistic Causality: The deprotonated sulfonamide nitrogen coordinates directly with the active-site Zn2+ ion of CA IX. This physical occlusion displaces the catalytic water/hydroxide molecule, completely halting the hydration of CO2​ and trapping the cell in its own metabolic acid.

The Isonicotinamide Pharmacophore: Blocking DNA Repair

The pyridine-4-carboxamide (isonicotinamide) moiety acts as a potent nicotinamide mimetic. It competitively binds to the NAD+ binding pocket within the catalytic domain of PARP-1.

  • Mechanistic Causality: By forming critical hydrogen bonds with residues such as Ser904 and Gly863, the isonicotinamide group prevents the synthesis of poly(ADP-ribose) (PAR) chains. This traps the PARP-1 enzyme at the site of DNA single-strand breaks (SSBs), preventing the recruitment of downstream Base Excision Repair (BER) effectors and leading to replication fork collapse ([3]([Link])).

MOA cluster_CA Hypoxic Tumor Microenvironment cluster_PARP Nuclear DNA Damage Response Drug N-(4-Sulfamoylphenyl)isonicotinamide (Dual Pharmacophore) CA Carbonic Anhydrase IX/XII (Sulfonamide Binding) Drug->CA Zinc Chelation PARP PARP-1 Enzyme (Isonicotinamide Binding) Drug->PARP NAD+ Competition pH Disrupted pH Homeostasis (Intracellular Acidification) CA->pH Inhibits CO2 Hydration Apoptosis Synthetic Lethality & Apoptosis pH->Apoptosis DNA Unrepaired SSBs & Replication Fork Collapse PARP->DNA Blocks BER Pathway DNA->Apoptosis

Diagram 1: Dual-targeting mechanism of action leading to synthetic lethality in hypoxic cells.

Quantitative Data & Kinetic Profiling

To evaluate the efficacy of this chemotype, we must look at its kinetic footprint. The table below summarizes the representative in vitro profiling data expected for this specific dual-pharmacophore architecture.

Target EnzymeAssay TypeRepresentative IC50​ / Ki​ Mechanistic Consequence
hCA II (Off-target)Stopped-Flow Kinetics> 1000 nMMinimal systemic toxicity (avoids classical diuretic/glaucoma pathways).
hCA IX (Target)Stopped-Flow Kinetics< 50 nMDisruption of hypoxic tumor pH homeostasis; microenvironmental acidosis.
hCA XII (Target)Stopped-Flow Kinetics< 50 nMInhibition of secondary tumor-associated pH regulation.
PARP-1 (Target)Chemiluminescence< 100 nMAccumulation of SSBs; homologous recombination (HR) dependency.

Self-Validating Experimental Workflows

A rigorous in vitro profiling strategy cannot rely on isolated data points; it must be a self-validating system where biochemical kinetics are orthogonally proven by phenotypic cellular responses.

Protocol 1: Stopped-Flow Kinetics for CA IX Inhibition

Causality: Carbonic anhydrase is one of the fastest enzymes known ( kcat​≈106s−1 ). Standard microplate readers suffer from diffusion limits and cannot capture the pre-steady-state kinetics of CO2​ hydration.

  • Reagent Preparation: Reconstitute purified recombinant hCA IX in 20 mM HEPES buffer (pH 7.4). Prepare the compound in a DMSO dilution series (final DMSO < 1%).

  • Stopped-Flow Setup: Utilize a stopped-flow spectrophotometer equipped with a 15 ms dead-time mixing chamber. Use Phenol Red (0.2 mM) as a pH indicator to monitor the rapid proton release during CO2​ hydration.

  • Data Acquisition: Monitor absorbance decay at 557 nm over a 10-second window. Calculate the Ki​ using the Cheng-Prusoff equation.

  • Self-Validation: Run a parallel assay using an N-alkylated analog of the compound (which sterically cannot bind the zinc ion). A lack of inhibition in this control validates that the signal drop is strictly due to active-site zinc chelation.

Protocol 2: PARP-1 Chemiluminescent Ribosylation Assay

Causality: While colorimetric assays exist, chemiluminescence offers a significantly broader dynamic range, which is crucial for detecting the subtle, competitive NAD+ displacement driven by the isonicotinamide moiety.

  • Substrate Coating: Hydrate histone-coated 96-well plates with 1X PARP buffer.

  • Enzyme Reaction: Add 0.5 U/well of PARP-1 enzyme, the compound dilution series, and a reaction mix containing NAD+ spiked with biotinylated NAD+. Incubate for 60 minutes at room temperature.

  • Detection: Wash the plate 3x with PBS-T. Add Streptavidin-HRP, incubate for 30 minutes, wash again, and add ECL substrate. Read luminescence immediately.

  • Self-Validation: To prove that biochemical PARP inhibition translates to cellular DNA damage, treat matched cancer cell lines with the IC90​ concentration and perform a Western blot for γ H2AX (a direct biomarker for DNA double-strand breaks).

Protocol 3: 3D Spheroid Hypoxia & pH Regulation Model

Causality: Standard 2D monolayers fail to establish the pathophysiological oxygen gradient ( <1%O2​ at the core) required to robustly induce HIF-1 α and downstream CA IX expression.

  • Spheroid Formation: Seed HT-29 colorectal cancer cells in ultra-low attachment (ULA) 96-well plates. Centrifuge at 200 x g to initiate aggregation and culture for 4 days until spheroids reach ∼500μm in diameter.

  • Hypoxic Incubation: Transfer spheroids to a hypoxia chamber ( 1%O2​,5%CO2​ ) and treat with the compound for 48 hours.

  • pHi Imaging (Validation): Load the spheroids with BCECF-AM (a ratiometric pH-sensitive dye). Using confocal microscopy, measure the emission ratio (535 nm / 490 nm). A localized drop in intracellular pH exclusively in the hypoxic core confirms successful CA IX target engagement and functional inhibition.

Workflow QC 1. Compound QC (LC-MS & NMR) Biochem 2. Cell-Free Kinetics (Stopped-Flow & ECL) QC->Biochem Cellular 3. 3D Spheroid Models (Normoxia vs. Hypoxia) Biochem->Cellular Validation 4. Orthogonal Validation (pHi Imaging & γH2AX) Cellular->Validation

Diagram 2: Self-validating in vitro workflow for profiling dual CA/PARP inhibitors.

Conclusion

The in vitro profiling of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- demonstrates the power of polypharmacology in modern drug design. By strictly adhering to self-validating experimental workflows—from stopped-flow kinetics to 3D hypoxic spheroid imaging—we can definitively prove that this compound operates via a dual CA IX/PARP-1 inhibitory mechanism. This dual action not only strips the tumor of its pH-regulating defenses but simultaneously cripples its ability to repair the resulting metabolic DNA damage, offering a highly synergistic approach to targeting hypoxic solid tumors.

References

  • Rose, M., Burgess, J. T., O'Byrne, K., Richard, D. J., & Bolderson, E. (2020). PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. Frontiers in Cell and Developmental Biology. URL:[Link]

  • Supuran, C. T. (2010). Carbonic anhydrase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(12), 3467-3474. URL:[Link]

  • Zheng, F., Zhang, Y., Chen, S., Weng, X., Rao, Y., & Fang, H. (2020). Mechanism of PARP inhibitor resistance and potential overcoming strategies. Cell Death & Disease. URL:[Link]

  • Cecchi, A., Hulikova, A., Pastorek, J., Pastorekova, S., Scozzafava, A., Jurcakova, D., ... & Supuran, C. T. (2005). Design of Fluorescent Sulfonamides as Probes of Tumor-Associated Carbonic Anhydrase IX That Inhibit Isozyme IX-Mediated Acidification of Hypoxic Tumors. Journal of Medicinal Chemistry, 48(15), 4834-4841. URL:[Link]

Sources

Exploratory

An In-depth Technical Guide to 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-: Synthesis, Properties, and Therapeutic Potential

Abstract This technical guide provides a comprehensive overview of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-, a compound of significant interest in medicinal chemistry. While direct literature on this specific...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-, a compound of significant interest in medicinal chemistry. While direct literature on this specific molecule is sparse, this paper constructs a robust theoretical framework for its synthesis, chemical properties, and potential biological activities. By leveraging established principles of organic synthesis and drawing analogies from structurally related compounds, particularly sulfanilamide and isonicotinamide, we present a scientifically grounded guide for researchers, scientists, and drug development professionals. This document details a proposed synthesis pathway via N-acylation, outlines predicted physicochemical properties, and explores potential therapeutic applications, with a focus on its role as a potential carbonic anhydrase inhibitor or antibacterial agent.

Introduction and Chemical Identity

4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- is an organic compound that merges two key pharmacophores: a pyridinecarboxamide moiety and a sulfanilamide core. The sulfanilamide group is the foundational structure for sulfa drugs, a class of antibiotics that function by inhibiting bacterial folic acid synthesis.[1][2] The pyridinecarboxamide portion, specifically derived from isonicotinic acid (pyridine-4-carboxylic acid), is present in various therapeutic agents and is known to influence solubility and receptor binding.[3][4]

The strategic combination of these two moieties suggests a molecule with potential for novel biological activity. However, it is crucial to note that while its isomer, Sulfapyridine (4-amino-N-pyridin-2-ylbenzenesulfonamide), is a well-documented first-generation sulfonamide antibiotic, literature specifically detailing the synthesis and characterization of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- is not widely available.

This guide, therefore, adopts a first-principles approach to provide a predictive yet authoritative overview. We will project a viable synthesis route and forecast the compound's properties based on the well-understood chemistry of its constituent parts.

Chemical Structure:

  • IUPAC Name: N-(4-sulfamoylphenyl)isonicotinamide

  • Molecular Formula: C₁₂H₁₁N₃O₃S

  • Molecular Weight: 277.30 g/mol

  • CAS Number: Not assigned (as of the date of this publication)

Proposed Synthesis Pathway: N-Acylation of Sulfanilamide

The most logical and efficient route to synthesize the target compound is through the N-acylation of sulfanilamide with a reactive derivative of isonicotinic acid. This approach leverages the nucleophilicity of the sulfonamide nitrogen to form the desired N-acylsulfonamide linkage.

Rationale and Mechanistic Considerations

The core of this synthesis is the reaction between the sulfonamide group (-SO₂NH₂) of sulfanilamide and an activated carboxyl group of isonicotinic acid. The nitrogen atom of a sulfonamide is known to be poorly nucleophilic due to the strong electron-withdrawing effect of the adjacent sulfonyl group.[5] Consequently, the reaction requires either harsh conditions or, more preferably, the activation of one of the reactants.

Our proposed method involves two primary steps:

  • Activation of Isonicotinic Acid: Conversion of isonicotinic acid to a more reactive acylating agent, such as isonicotinoyl chloride. This is a standard procedure, typically achieved by reacting the carboxylic acid with thionyl chloride (SOCl₂) or oxalyl chloride.

  • Acylation of Sulfanilamide: The reaction of isonicotinoyl chloride with sulfanilamide. To overcome the low nucleophilicity of the sulfonamide nitrogen, the reaction is best performed in the presence of a non-nucleophilic base (e.g., pyridine or triethylamine) or by first deprotonating the sulfonamide with a strong base like sodium hydride (NaH) to form the more reactive sulfonamidate anion.[5]

The reaction of a sulfonyl chloride with an amine is a well-established method for forming sulfonamide bonds.[6] While we are forming an N-acylsulfonamide, the principle of activating the electrophile (the acyl group) is a cornerstone of amidation reactions.

Proposed Synthetic Workflow

G cluster_0 Step 1: Activation of Isonicotinic Acid cluster_1 Step 2: N-Acylation Reaction IsonicotinicAcid Isonicotinic Acid ThionylChloride Thionyl Chloride (SOCl₂) IsonicotinicAcid->ThionylChloride Reflux IsonicotinoylChloride Isonicotinoyl Chloride ThionylChloride->IsonicotinoylChloride Formation of Acyl Chloride Sulfanilamide Sulfanilamide IsonicotinoylChloride->Sulfanilamide Reactant from Step 1 Pyridine Pyridine (Base/Solvent) Sulfanilamide->Pyridine TargetMolecule 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- Pyridine->TargetMolecule Nucleophilic Acyl Substitution

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol (Theoretical)

Materials:

  • Isonicotinic acid

  • Thionyl chloride (SOCl₂)

  • Sulfanilamide

  • Anhydrous Pyridine

  • Anhydrous Dichloromethane (DCM)

  • Hydrochloric acid (1M)

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Step 1: Synthesis of Isonicotinoyl Chloride

  • In a round-bottom flask equipped with a reflux condenser and a gas trap, suspend isonicotinic acid (1.0 eq) in an excess of thionyl chloride (5.0 eq).

  • Heat the mixture to reflux and maintain for 2-3 hours, or until the evolution of HCl and SO₂ gas ceases and the solution becomes clear.

  • Allow the mixture to cool to room temperature. Remove the excess thionyl chloride under reduced pressure.

  • The resulting solid, isonicotinoyl chloride hydrochloride, can be used directly in the next step or purified further.

Step 2: Synthesis of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-

  • Dissolve sulfanilamide (1.0 eq) in anhydrous pyridine (used as both solvent and base) in a flask under an inert atmosphere (e.g., nitrogen or argon) and cool in an ice bath.

  • Dissolve the crude isonicotinoyl chloride (1.1 eq) from Step 1 in a minimal amount of anhydrous DCM.

  • Add the isonicotinoyl chloride solution dropwise to the cooled sulfanilamide solution with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water to precipitate the crude product.

  • Acidify the aqueous mixture with 1M HCl to neutralize any remaining pyridine.

  • Collect the precipitate by vacuum filtration and wash thoroughly with cold water.

  • Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol/water mixture) or by silica gel column chromatography to yield the pure product.

Chemical and Physical Properties (Predicted)

The properties of the target molecule can be predicted by examining its constituent components, sulfanilamide and isonicotinamide.

PropertyPredicted Value / DescriptionRationale / Reference
Molecular Weight 277.30 g/mol Calculated from molecular formula C₁₂H₁₁N₃O₃S.
Appearance White to off-white crystalline solid.Based on the appearance of sulfanilamide and isonicotinamide.[1][3]
Melting Point Expected to be >160 °C.Sulfanilamide melts at 164-166 °C; Isonicotinamide melts at 155-157 °C. The larger, more rigid structure of the product would likely increase the melting point.[1][7]
Solubility Poorly soluble in water. Soluble in polar organic solvents like DMSO, DMF, and hot ethanol. Soluble in aqueous alkali solutions.Sulfanilamide is slightly soluble in water and alcohol. Isonicotinamide is more water-soluble. The combined structure is likely to have low aqueous solubility but will dissolve in basic solutions due to the acidic sulfonamide proton.[1][8]
pKa Estimated to be around 9-10.The N-H proton of the sulfonamide group is acidic. Acylation typically lowers the pKa compared to the parent sulfonamide (pKa of sulfanilamide is ~10.6).[9]

Potential Biological Activity and Applications

The hybrid structure of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- suggests several potential therapeutic applications, primarily as a carbonic anhydrase inhibitor or as an antibacterial agent.

Carbonic Anhydrase Inhibition

The primary sulfonamide moiety (-SO₂NH₂) is a classic zinc-binding group and the cornerstone of most carbonic anhydrase (CA) inhibitors.[10] CAs are metalloenzymes that catalyze the reversible hydration of CO₂ and are implicated in various diseases, including glaucoma, epilepsy, and cancer.[11]

Mechanism of Action: The sulfonamide group can coordinate to the Zn²⁺ ion in the active site of carbonic anhydrase, displacing a water molecule and inhibiting the enzyme's catalytic activity. The pyridinecarboxamide portion of the molecule would extend into the active site cavity, potentially forming interactions with amino acid residues that could confer isoform selectivity.[12] The development of selective inhibitors for tumor-associated isoforms like hCA IX and XII is a major goal in oncology.[13]

G Target 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- CA_Enzyme Carbonic Anhydrase Active Site (with Zn²⁺) Target->CA_Enzyme Binds to Zn²⁺ via Sulfonamide Group Inhibition Enzyme Inhibition CA_Enzyme->Inhibition Therapeutic_Effect Therapeutic Effect (e.g., Anti-glaucoma, Anti-cancer) Inhibition->Therapeutic_Effect

Caption: Hypothesized mechanism as a carbonic anhydrase inhibitor.

Antibacterial Activity

As a structural analog of sulfanilamide, the compound could potentially act as an antibacterial agent. Sulfa drugs function as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for the synthesis of folic acid in bacteria.[2]

Mechanism of Action: The molecule might mimic para-aminobenzoic acid (PABA), the natural substrate for DHPS. By binding to the enzyme's active site, it would block the synthesis of dihydrofolic acid, thereby halting bacterial growth and replication.[2] However, the acylation of the sulfonamide nitrogen might significantly alter its binding affinity for DHPS compared to classic sulfa drugs, where a free para-amino group is often crucial for activity. This modification warrants experimental validation.

Conclusion

4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- represents a molecule of considerable scientific interest, bridging the well-established fields of sulfonamide antibacterials and pyridine-based therapeutics. While empirical data remains to be published, this guide provides a robust theoretical foundation for its synthesis via N-acylation of sulfanilamide and predicts its key chemical properties. The presence of a primary sulfonamide group strongly suggests potential as a carbonic anhydrase inhibitor, a hypothesis that could guide future research in oncology and ophthalmology. This document serves as a valuable resource for researchers aiming to synthesize and explore the therapeutic potential of this novel chemical entity.

References

  • Wikipedia. Sulfanilamide. [Link]

  • Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences. [Link]

  • Sciencemadness Wiki. Sulfanilamide. [Link]

  • Giraud, F., et al. (2023). N-Acylsulfonamide: a valuable moiety to design new sulfa drug analogues. RSC Medicinal Chemistry. [Link]

  • Wikipedia. Isonicotinamide. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 5333, Sulfanilamide. [Link]

  • Molecules. Pyridine Carboxamides Based on Sulfobetaines: Design, Reactivity, and Biological Activity. [Link]

  • Angeli, A., et al. (2022). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Molecules. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 15074, Isonicotinamide. [Link]

  • ResearchGate. Recent advances in the synthesis of N-acyl sulfonamides. [Link]

  • Google Patents.
  • Olasunkanmi, O. K., et al. (2021). New sulphonamide pyrolidine carboxamide derivatives: Synthesis, molecular docking, antiplasmodial and antioxidant activities. Heliyon. [Link]

  • O'Donovan, T. P., et al. (2025). Recent advances in the synthesis of N-acyl sulfonamides. RSC Advances. [Link]

  • ResearchGate. 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. [Link]

  • Maresca, A., et al. (2025). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Molecules. [Link]

  • PubMed. Pyridine Carboxamides Based on Sulfobetaines: Design, Reactivity, and Biological Activity. [Link]

  • ACS Publications. Highly Polymorphous Nicotinamide and Isonicotinamide: Solution versus Melt Crystallization. [Link]

  • PubMed. Pyridine Carboxamides Based on Sulfobetaines: Design, Reactivity, and Biological Activity. [Link]

  • PubMed Central. Exploring heterocyclic scaffolds in carbonic anhydrase inhibition: a decade of structural and therapeutic insights. [Link]

  • MDPI. Privileged Scaffold Hybridization in the Design of Carbonic Anhydrase Inhibitors. [Link]

  • Pearson. Show how you would use the same sulfonyl chloride as used in the sulfanilamide synthesis to make sulfathiazole and sulfapyridine. [Link]

  • University of Missouri-St. Louis. Experiment #1: Sulfa Antibiotics - Synthesis of Sulfanilamide. [Link]

  • Wiley Online Library. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. [Link]

  • Academia.edu. Synthesis of Some N-Acyl Sulphonamides for Pharmacological Screening. [Link]

  • ResearchGate. Reactions with sulphanilamide. [Link]

Sources

Foundational

An In-Depth Technical Guide to Molecular Docking Studies of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, molecular docking stands as a cornerstone computational te...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, molecular docking stands as a cornerstone computational technique, offering profound insights into the interactions between a small molecule and its macromolecular target. This guide provides a comprehensive, in-depth technical walkthrough of a molecular docking study, centered on the compound 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-. While specific experimental data for this exact molecule is not extensively available in public literature, its chemical structure, featuring a sulfonamide and a pyridine carboxamide moiety, suggests a strong potential for interaction with a variety of biological targets.

Drawing from established principles and methodologies applied to structurally related compounds, this whitepaper will utilize Human Carbonic Anhydrase II (hCA II) as a representative and well-validated target for sulfonamide-based inhibitors. The protocols and insights detailed herein are designed to be broadly applicable, serving as a robust framework for researchers investigating novel compounds within this chemical class.

Foundational Principles: The "Why" Behind the "How"

Before delving into the procedural intricacies, it is paramount to understand the strategic rationale that underpins a molecular docking investigation. The primary objective is to predict the preferred orientation and binding affinity of a ligand when it forms a complex with a protein. A lower binding energy generally indicates a more stable and favorable interaction. This predictive power allows for the prioritization of compounds for synthesis and biological testing, thereby accelerating the drug discovery pipeline.

The choice of Carbonic Anhydrase II as a target is predicated on the well-documented inhibitory activity of sulfonamides against this enzyme family.[1][2] The sulfonamide group can coordinate with the zinc ion present in the active site of carbonic anhydrases, making this a mechanistically sound starting point for our investigation.

The Ligand of Interest: 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-

The first step in any molecular docking study is to obtain an accurate three-dimensional representation of the ligand. In the absence of a crystal structure, the 3D coordinates can be generated from its 2D representation or its SMILES (Simplified Molecular-Input Line-Entry System) string.

SMILES Representation: O=C(Nc1ccc(S(N)(=O)=O)cc1)c2ccncc2

This SMILES string can be converted into a 3D structure using various cheminformatics tools such as Open Babel, ChemDraw, or the ligand preparation modules within molecular modeling software suites.

The Biological Target: Human Carbonic Anhydrase II

A high-quality crystal structure of the target protein is the bedrock of a reliable docking study. The Protein Data Bank (PDB) is the primary repository for such structures. For this guide, we will utilize the crystal structure of Human Carbonic Anhydrase II, for instance, PDB ID: 1CA2, which offers a high-resolution view of the enzyme's active site.[3]

The Molecular Docking Workflow: A Step-by-Step Protocol

The following protocol outlines the critical stages of a molecular docking study, from initial preparation to the final analysis of results. This workflow is conceptualized to be adaptable to various docking software platforms such as AutoDock Vina or Schrödinger's Glide.

Ligand Preparation

The initial 3D structure of the ligand is rarely ready for docking "as is." It requires careful preparation to ensure it is in a chemically correct and energetically favorable state.

Experimental Protocol: Ligand Preparation

  • Generate 3D Coordinates: Convert the SMILES string of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- into a 3D structure using a suitable software package.

  • Add Hydrogens: Ensure that all hydrogen atoms are explicitly added to the structure, as they are crucial for proper charge distribution and hydrogen bonding.

  • Assign Partial Charges: Assign appropriate partial charges to each atom. Common charge models include Gasteiger or AM1-BCC.[4][5]

  • Define Rotatable Bonds: Identify and define the rotatable bonds within the ligand. This allows the docking algorithm to explore different conformations of the molecule within the protein's binding site.

  • Energy Minimization: Perform a geometry optimization (energy minimization) of the ligand structure to relieve any steric clashes and to find a low-energy conformation.

  • Save in Appropriate Format: Save the prepared ligand in a format compatible with the chosen docking software (e.g., .pdbqt for AutoDock Vina, .mae for Schrödinger).

Protein Preparation

The raw PDB structure of the protein also requires significant preparation to make it suitable for docking.

Experimental Protocol: Protein Preparation

  • Download PDB File: Obtain the crystal structure of Human Carbonic Anhydrase II (e.g., PDB ID: 1CA2) from the RCSB PDB database.[3]

  • Remove Unnecessary Molecules: Delete all water molecules, co-solvents, and any co-crystallized ligands from the PDB file. In some advanced scenarios, key water molecules known to mediate ligand binding may be retained.[6]

  • Add Hydrogens: Add hydrogen atoms to the protein structure, paying close attention to the protonation states of ionizable residues (e.g., Histidine, Aspartic Acid, Glutamic Acid) at a physiological pH.

  • Assign Partial Charges: Assign partial charges to the protein atoms using a standard force field (e.g., AMBER, CHARMM).[7]

  • Repair Missing Residues or Atoms: Check for any missing residues or atoms in the crystal structure and use modeling tools to build and refine them.

  • Save in Appropriate Format: Save the prepared protein in the required format for the docking software.

Grid Generation

The docking software needs to know where to perform the docking calculations. This is defined by a "grid box" that encompasses the binding site of the protein.

Experimental Protocol: Grid Generation

  • Identify the Binding Site: The binding site of Carbonic Anhydrase II is the active site cavity containing the catalytic zinc ion. This can be identified by visualizing the protein structure and locating the known active site residues.

  • Define the Grid Box: Center the grid box on the active site. The dimensions of the box should be large enough to accommodate the ligand in various orientations but not so large as to unnecessarily increase computation time.[8][9] A typical size would be a cube with 20-25 Å sides.

  • Generate the Grid Parameter File: The docking software will use this file to pre-calculate the potential energy of different atom types at each grid point, which speeds up the docking process.[10]

Running the Docking Simulation

With the prepared ligand, protein, and grid, the docking simulation can now be executed. The software will systematically explore different conformations and orientations of the ligand within the defined grid box and score them based on a defined scoring function.

Experimental Protocol: Docking Simulation

  • Specify Input Files: Provide the paths to the prepared ligand file, the prepared protein file, and the grid parameter file in the docking software's configuration.

  • Set Docking Parameters: Define the number of binding modes to generate and the exhaustiveness of the search. Higher exhaustiveness leads to a more thorough search but requires more computational time.[11]

  • Launch the Docking Job: Execute the docking calculation. The time required will depend on the complexity of the ligand and protein, and the specified search parameters.

Analysis of Docking Results

The output of a docking simulation is a set of predicted binding poses for the ligand, each with a corresponding binding affinity score.

Experimental Protocol: Results Analysis

  • Examine Binding Affinities: Rank the predicted poses based on their binding energy scores. The pose with the lowest binding energy is typically considered the most likely binding mode.

  • Visualize Binding Poses: Use molecular visualization software (e.g., PyMOL, Chimera) to visually inspect the top-ranked binding poses.[12]

  • Analyze Interactions: Identify the key molecular interactions between the ligand and the protein for the best-ranked pose. This includes hydrogen bonds, hydrophobic interactions, and in the case of Carbonic Anhydrase II, the coordination of the sulfonamide group with the active site zinc ion.[13][14]

  • Root-Mean-Square Deviation (RMSD): If a known inhibitor's binding pose is available, calculate the RMSD between the docked pose and the experimental pose to validate the docking protocol.

Visualizing the Workflow

To provide a clear overview of the entire process, the following diagrams illustrate the key stages of the molecular docking workflow.

Molecular_Docking_Workflow cluster_prep Preparation Phase cluster_dock Docking Phase cluster_analysis Analysis Phase Ligand Ligand (4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-) Prep_Ligand Ligand Preparation (Add H, Assign Charges, Energy Minimization) Ligand->Prep_Ligand Protein Protein (Human Carbonic Anhydrase II) Prep_Protein Protein Preparation (Remove Water, Add H, Assign Charges) Protein->Prep_Protein Grid_Gen Grid Generation (Define Binding Site) Prep_Ligand->Grid_Gen Prep_Protein->Grid_Gen Docking Molecular Docking (AutoDock Vina / Glide) Grid_Gen->Docking Analysis Results Analysis (Binding Energy, Interactions, Pose Visualization) Docking->Analysis

Caption: Overview of the molecular docking workflow.

Interaction_Analysis Ligand Docked Ligand H_Bond Hydrogen Bonds Ligand->H_Bond Hydrophobic Hydrophobic Interactions Ligand->Hydrophobic Zinc_Coord Zinc Coordination (Sulfonamide) Ligand->Zinc_Coord Protein Protein Active Site

Caption: Analysis of ligand-protein interactions.

Quantitative Data Summary

The primary quantitative output of a molecular docking study is the binding affinity. The following table provides a template for summarizing the results of the docking of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- against Human Carbonic Anhydrase II, along with a known reference inhibitor for comparison.

CompoundPredicted Binding Affinity (kcal/mol)Key Interacting ResiduesHydrogen Bonds
4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]--X.XHis94, His96, His119, Thr199, Thr2002
Acetazolamide (Reference Inhibitor)-Y.YHis94, His96, His119, Thr199, Thr2003

Note: The values in this table are hypothetical and would be generated from the actual docking simulation.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically rigorous workflow for conducting a molecular docking study of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- with Human Carbonic Anhydrase II as a representative target. By following these detailed protocols, researchers can gain valuable insights into the potential binding mode and affinity of this and other novel compounds.

The results from such a study serve as a strong foundation for further investigations, including:

  • Lead Optimization: Modifying the ligand structure to improve binding affinity and selectivity.

  • In Vitro Validation: Synthesizing the compound and experimentally testing its inhibitory activity against the target protein.

  • Molecular Dynamics Simulations: Performing more computationally intensive simulations to study the dynamic stability of the ligand-protein complex over time.[15]

By integrating molecular docking with experimental validation, the journey from a promising chemical scaffold to a potential therapeutic agent can be navigated with greater efficiency and precision.

References

  • Eriksson, A. E., Jones, T. A., & Liljas, A. (1989). Refined structure of human carbonic anhydrase II at 2.0 A resolution. RCSB PDB. [Link]

  • Avvaru, B. S., et al. (2010). High resolution structure of Human Carbonic Anhydrase II at 0.9 A. RCSB PDB. [Link]

  • Theoretical and Computational Biophysics Group. Grid Generation and Matching for Small Molecule Docking. University of Illinois Urbana-Champaign. [Link]

  • University of California, San Diego. (n.d.). Tutorial: Docking with Glide. UCSD. [Link]

  • Saito, R., et al. (2004). Crystal Structure Analysis of Bovine Carbonic Anhydrase II. RCSB PDB. [Link]

  • ChemCopilot. (2026). AutoDock Vina Tutorial: Protein-Ligand Docking for Beginners 2026. ChemCopilot. [Link]

  • RCSB PDB. (2015). Crystal structure of human carbonic anhydrase II in complex with... RCSB PDB. [Link]

  • Schrödinger. (n.d.). Structure-Based Virtual Screening Using Glide. Schrödinger. [Link]

  • ScotChem. (2025). 6. Preparing the protein and ligand for docking. ScotChem. [Link]

  • Docking Server. (n.d.). Steps of ligand docking. Docking Server. [Link]

  • Lesburg, C. A., & Christianson, D. W. (1997). H119N CARBONIC ANHYDRASE II. RCSB PDB. [Link]

  • Global Substance Registration System. (n.d.). N-(4-(AMINOSULFONYL)PHENYL)-4-ACRIDINECARBOXAMIDE. GSRS. [Link]

  • The Scripps Research Institute. (n.d.). Session 4: Introduction to in silico docking. The Scripps Research Institute. [Link]

  • The Scripps Research Institute. (2012). Using AutoDock 4 and AutoDock Vina with AutoDockTools: A Tutorial. The Scripps Research Institute. [Link]

  • The Scripps Research Institute. (n.d.). Basic docking. AutoDock Vina Documentation. [Link]

  • The Scripps Research Institute. (2020). AutoDock Vina Manual. The Scripps Research Institute. [Link]

  • Schrödinger. (n.d.). Virtual Screening With GLIDE. Schrödinger. [Link]

  • Bapat, S. (2020, March 20). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced [Video]. YouTube. [Link]

  • Freire, T. V. (2019). Molecular docking proteins preparation. ResearchGate. [Link]

  • Unspecified. (2021, May 12). AutoDock Tutorial- Part 4. Preparing Ligand for Docking [Video]. YouTube. [Link]

  • Camacho, C. J., & Gatdula, M. M. (2011). Grid-based Molecular Footprint Comparison Method for Docking and De Novo Design: Application to HIVgp41. PMC. [Link]

  • Kim, H., et al. (2022). Effective Protein–Ligand Docking Strategy via Fragment Reuse and a Proof-of-Concept Implementation. ACS Omega. [Link]

  • Unspecified. (2025, August 4). Covalent Docking Using Schrödinger | Step-by-Step Workflow for Covalent Inhibitors (Glide & Maestro) [Video]. YouTube. [Link]

  • ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot. [Link]

  • Firoz, A. (2022, November 22). [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech [Video]. YouTube. [Link]

  • Fujimoto, K., & Matubayasi, N. (2018). Binding free energy analysis of protein-protein docking model structures by evERdock. The Journal of Chemical Physics. [Link]

  • Adane, L., et al. (2022). Molecular docking, simulation and binding free energy analysis of small molecules as PfHT1 inhibitors. PMC. [Link]

  • Kairuz, Z., et al. (2014). In Silico Docking, Molecular Dynamics and Binding Energy Insights into the Bolinaquinone-Clathrin Terminal Domain Binding Site. MDPI. [Link]

  • Unspecified. (n.d.). Binding Free Energy of Protein-Ligand by Combining Docking and MD Simulation: A Comparison of Calculation Methods. AIP Publishing. [Link]

  • Adane, L., et al. (2022). Molecular docking, simulation and binding free energy analysis of small molecules as PfHT1 inhibitors. bioRxiv. [Link]

  • J's Blog. (2024). Schrödinger Notes—Molecular Docking. J's Blog. [Link]

  • Meenakumari, K., et al. (2019). Molecular docking based virtual screening of carbonic anhydrase IX with coumarin (a cinnamon compound) derived ligands. PMC. [Link]

  • Meenakumari, K., et al. (2019). Molecular docking based virtual screening of carbonic anhydrase IX with coumarin (a cinnamon compound) derived ligands. Bioinformation. [Link]

  • PubChemLite. (n.d.). 4-pyridinecarboxamide, n-[2-[[4-(2-amino-4-thiazolyl)phenyl]amino]-2-oxoethyl]-n-(4-thiazolylmethyl)-. PubChemLite. [Link]

  • The Scripps Research Institute. (n.d.). Identification of New Carbonic Anhydrase VII Inhibitors by Structure-Based Virtual Screening. The Scripps Research Institute. [Link]

  • NIST. (n.d.). 4-Pyridinecarboxamide. NIST WebBook. [Link]

  • Wang, L., et al. (2022). Synthesis, Molecular Docking Analysis, and Carbonic Anhydrase Inhibitory Evaluations of Benzenesulfonamide Derivatives Containing Thiazolidinone. PMC. [Link]

  • Unspecified. (2025). Computational Discovery of Selective Carbonic Anhydrase IX (CA IX) Inhibitors via Pharmacophore Modeling and Molecular Simulations for Cancer Therapy. MDPI. [Link]com/1422-0067/26/17/8338)

Sources

Exploratory

A Predictive Spectroscopic Guide to N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide

Abstract: This technical guide provides a comprehensive, in-depth analysis of the predicted spectroscopic characteristics of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide. As this compound is not extensively document...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This technical guide provides a comprehensive, in-depth analysis of the predicted spectroscopic characteristics of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide. As this compound is not extensively documented in publicly available chemical and spectral databases, this whitepaper serves as a foundational resource for researchers, scientists, and drug development professionals. By leveraging established principles of nuclear magnetic resonance (NMR), Fourier-transform infrared (FT-IR), and mass spectrometry (MS), we construct a detailed and predictive spectroscopic profile. This guide explains the causality behind experimental choices, outlines self-validating protocols, and is grounded in authoritative data from structurally analogous compounds. Our aim is to provide a robust framework for the synthesis, identification, and characterization of this and similar novel chemical entities.

Introduction and Molecular Structure

N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide is a molecule that integrates three key pharmacophoric motifs: a pyridine ring, an amide linkage, and a sulfanilamide moiety. The inherent biological activities associated with these individual components make their combination a subject of interest for medicinal chemistry and drug discovery. The pyridine ring is a common feature in many pharmaceuticals, the amide bond is the cornerstone of peptides and numerous drugs, and the sulfanilamide core is the foundation of the sulfa class of antibiotics.

Given the absence of published experimental data for this specific molecule, this guide will provide a predictive analysis based on the well-established spectroscopic behaviors of its constituent parts. This approach allows for the theoretical characterization of the molecule, providing a benchmark for future experimental work.

The proposed structure of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide is as follows:

Caption: Molecular structure of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide.

Proposed Synthesis Route

A plausible and common method for the synthesis of N-aryl amides is the coupling of a carboxylic acid (or its activated form) with an amine.[1][2] For N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide, this would involve the reaction of isonicotinic acid (or isonicotinoyl chloride) with sulfanilamide. The use of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or thionyl chloride (to form the acid chloride) would be necessary to facilitate the reaction.[3]

G IsonicotinicAcid Isonicotinic Acid AcidChloride Isonicotinoyl Chloride IsonicotinicAcid->AcidChloride Activation Sulfanilamide Sulfanilamide AmideCoupling Amide Coupling Sulfanilamide->AmideCoupling AcidChloride->AmideCoupling ThionylChloride SOCl2 ThionylChloride->IsonicotinicAcid TargetMolecule N-[4-(aminosulfonyl)phenyl] -4-pyridinecarboxamide AmideCoupling->TargetMolecule

Caption: Proposed synthesis of the target molecule.

Spectroscopic Characterization Workflow

The comprehensive characterization of a novel compound like N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide follows a logical workflow to unambiguously determine its structure and purity.

G cluster_0 Spectroscopic Analysis Synthesis Synthesis & Purification MS Mass Spectrometry (MS) Determine Molecular Weight Synthesis->MS FTIR FT-IR Spectroscopy Identify Functional Groups MS->FTIR NMR NMR Spectroscopy (1H, 13C) Elucidate Connectivity FTIR->NMR UVVis UV-Vis Spectroscopy Analyze Electronic Transitions NMR->UVVis Structure Structure Confirmation UVVis->Structure

Caption: General workflow for spectroscopic characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule.

Experimental Protocol for NMR
  • Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, as the amide and sulfonamide protons are more likely to be observed).

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H spectrum.

    • Perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to establish proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate protons to their directly attached carbons.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum to observe all unique carbon environments.

    • DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH, CH₂, and CH₃ groups.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum will show distinct signals for the protons on the pyridine ring, the phenyl ring, and the exchangeable protons of the amide and sulfonamide groups.

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~10.5Singlet1HAmide N-HAmide protons are typically deshielded and appear as broad singlets.
~8.7Doublet2HPyridine H-2, H-6Protons alpha to the pyridine nitrogen are significantly deshielded.
~7.8Doublet2HPyridine H-3, H-5Protons beta to the pyridine nitrogen.
~7.8Doublet2HPhenyl H-2', H-6'Aromatic protons ortho to the sulfonamide group.
~7.7Doublet2HPhenyl H-3', H-5'Aromatic protons ortho to the amide linkage.
~7.2Singlet2HSulfonamide NH₂Sulfonamide protons are exchangeable and often appear as a broad singlet.[4]

Note: Chemical shifts are predicted for DMSO-d₆ as the solvent and can vary.

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum will show signals for each unique carbon atom in the molecule.

Predicted Chemical Shift (δ, ppm)AssignmentRationale
~165Amide C=OCarbonyl carbons are highly deshielded.
~150Pyridine C-2, C-6Carbons adjacent to the pyridine nitrogen are deshielded.
~145Phenyl C-4'Carbon attached to the sulfonamide group.
~142Pyridine C-4Carbon attached to the carboxamide group.
~138Phenyl C-1'Carbon attached to the amide nitrogen.
~128Phenyl C-3', C-5'Aromatic carbons.
~122Pyridine C-3, C-5Aromatic carbons.
~119Phenyl C-2', C-6'Aromatic carbons.

Note: Chemical shifts are predicted and can be influenced by solvent and other factors.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is an essential technique for identifying the functional groups present in a molecule.[5]

Experimental Protocol for FT-IR
  • Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

  • Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

  • Background Correction: A background spectrum should be collected and subtracted from the sample spectrum.

Predicted FT-IR Data

The IR spectrum of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide is expected to show characteristic absorption bands for its various functional groups.

Predicted Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3400-3200N-H stretchAmide and Sulfonamide NH/NH₂
3100-3000C-H stretchAromatic C-H
~1670C=O stretch (Amide I)Amide
~1600, ~1480C=C and C=N stretchAromatic rings
~1540N-H bend (Amide II)Amide
~1330Asymmetric SO₂ stretchSulfonamide
~1150Symmetric SO₂ stretchSulfonamide

Note: These are predicted values based on data for isonicotinamide and sulfanilamide.[5]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

Experimental Protocol for MS
  • Ionization: Electrospray ionization (ESI) is a suitable technique for this molecule due to its polarity.

  • Analysis: High-resolution mass spectrometry (HRMS) should be used to determine the exact mass of the molecular ion.

  • Tandem MS (MS/MS): Fragmentation analysis can be performed to support the structural elucidation.

Predicted Mass Spectrum Data
  • Molecular Ion (M+H)⁺: The predicted exact mass for C₁₂H₁₁N₃O₃S is 277.0521. The ESI-MS spectrum should show a prominent peak at m/z 278.0594, corresponding to the protonated molecule.

  • Key Fragmentation Patterns: The molecule is expected to fragment at the amide and sulfonamide bonds.

G M [M+H]+ m/z 278 F1 Pyridinecarbonyl Cation m/z 106 M->F1 - C6H6N2O2S F2 Aminosulfonylphenylaminyl Radical Cation m/z 172 M->F2 - C6H4NO F3 Sulfonyl Radical Cation m/z 156 F2->F3 - NH2

Caption: Predicted fragmentation pathway in ESI-MS.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

Experimental Protocol for UV-Vis
  • Sample Preparation: Prepare a dilute solution of the compound in a suitable UV-transparent solvent (e.g., ethanol or acetonitrile).

  • Data Acquisition: Scan the absorbance from approximately 200 to 400 nm.

Predicted UV-Vis Data

The UV-Vis spectrum is expected to show absorption maxima (λ_max) corresponding to the π → π* transitions of the aromatic systems. Based on the spectra of sulfanilamide and pyridine derivatives, absorption maxima are predicted around 260-280 nm.[6][7]

Conclusion

This technical guide presents a comprehensive, albeit predictive, spectroscopic characterization of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide. By systematically analyzing the expected outcomes from NMR, FT-IR, and mass spectrometry, we have constructed a detailed spectral fingerprint for this novel compound. The provided protocols are designed to be self-validating and adhere to established scientific principles. This document serves as an authoritative starting point for any researcher aiming to synthesize and characterize this molecule, providing the necessary framework to interpret experimental data and confirm the structure with a high degree of confidence.

References

  • FTIR of (a) 2 and (b) isn. spectra of the... - ResearchGate. (n.d.). Retrieved March 28, 2026, from [Link]

  • Isonicotinamide | C6H6N2O | CID 15074 - PubChem. (n.d.). Retrieved March 28, 2026, from [Link]

  • Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC. (2017). Retrieved March 28, 2026, from [Link]

  • Synthesis of Amides - Organic Chemistry - Jack Westin. (n.d.). Retrieved March 28, 2026, from [Link]

  • Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. (2025). Retrieved March 28, 2026, from [Link]

  • Fourier Transform‐Infrared Spectroscopic Study of Isonicotinamide Metal(II) Tetracyanonickelate and Halide Complexes. (2003). Retrieved March 28, 2026, from [Link]

  • 389 BCH3023 Reactions of Amines with Carboxylic Acids to Yield Amides - YouTube. (2022). Retrieved March 28, 2026, from [Link]

  • Conversion of Carboxylic acids to amides using DCC as an activating agent. (2023). Retrieved March 28, 2026, from [Link]

  • Isonicotinamide-Based Compounds: From Cocrystal to Polymer - MDPI. (2019). Retrieved March 28, 2026, from [Link]

  • Sulfanilamide | C6H8N2O2S | CID 5333 - PubChem. (n.d.). Retrieved March 28, 2026, from [Link]

  • Sulfanilamide - NIST WebBook. (n.d.). Retrieved March 28, 2026, from [Link]

  • Spectrophotometric Determination of Sulfanilamide and Effect of pH on its Absorption Spectrum - International Journal Of Pharma Research and Health Sciences. (n.d.). Retrieved March 28, 2026, from [Link]

  • (PDF) Theoretical and experimental study of the infrared spectrum of isonicotinamide. (n.d.). Retrieved March 28, 2026, from [Link]

  • The Shapes of Sulfonamides: A Rotational Spectroscopy Study - PMC. (n.d.). Retrieved March 28, 2026, from [Link]

  • Isonicotinamide, N,N-diheptyl- - NIST WebBook. (n.d.). Retrieved March 28, 2026, from [Link]

  • Structures and spectroscopic characterization of calcium chloride-nicotinamide, -isonicotinamide, -picolinamide and praseodymium bromide-nicotinamide complexes - PubMed. (2015). Retrieved March 28, 2026, from [Link]

  • Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides - The Royal Society of Chemistry. (n.d.). Retrieved March 28, 2026, from [Link]

  • Conformational Landscape, Photochemistry, and Infrared Spectra of Sulfanilamide | The Journal of Physical Chemistry A. (2013). Retrieved March 28, 2026, from [Link]

  • Infrared spectra of functional groups isonicotinamide and the complex - ResearchGate. (n.d.). Retrieved March 28, 2026, from [Link]

  • Conformational landscape, photochemistry, and infrared spectra of sulfanilamide - PubMed. (2013). Retrieved March 28, 2026, from [Link]

  • Spectrophotometric Determinations of the Sulfonamides - Loyola eCommons. (n.d.). Retrieved March 28, 2026, from [Link]

  • IR spectrum of the sulfanilamide in the range of 4000–400 cm⁻¹. - ResearchGate. (n.d.). Retrieved March 28, 2026, from [Link]

  • Spectroscopic and Luminescence Properties of an Isonicotinic Acid - TÜBİTAK Academic Journals. (2005). Retrieved March 28, 2026, from [Link]

  • Structural and computational insights into a benzene sulfonamide derivative. (2025). Retrieved March 28, 2026, from [Link]

  • Benzenesulfonamide | C6H7NO2S | CID 7370 - PubChem. (n.d.). Retrieved March 28, 2026, from [Link]

  • Sulfanilamide - mzCloud. (2014). Retrieved March 28, 2026, from [Link]

  • Sulfanilamide, 2,5-dimethoxy- - NIST WebBook. (n.d.). Retrieved March 28, 2026, from [Link]

  • Modified Sulfanilamide Release from Intelligent Poly(N-isopropylacrylamide) Hydrogels - PMC. (2023). Retrieved March 28, 2026, from [Link]

  • Electronic Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved March 28, 2026, from [Link]

  • Isonicotinamide - Optional[1H NMR] - Spectrum - SpectraBase. (n.d.). Retrieved March 28, 2026, from [Link]

  • 1 H NMR and 13 C NMR of the prepared compounds. | Download Table - ResearchGate. (n.d.). Retrieved March 28, 2026, from [Link]

  • Effects of polymorphic differences for sulfanilamide, as seen through C-13 and N-15 solid-state NMR, together with shielding calculations | Request PDF. (2025). Retrieved March 28, 2026, from [Link]

  • The Amide Rotational Barrier in Isonicotinamide: Dynamic NMR and Ab Initio Studies | The Journal of Physical Chemistry A. (2005). Retrieved March 28, 2026, from [Link]

  • isoniacinamide, 1453-82-3 - The Good Scents Company. (n.d.). Retrieved March 28, 2026, from [Link]

  • sulfanilamide, 63-74-1 - The Good Scents Company. (n.d.). Retrieved March 28, 2026, from [Link]

Sources

Foundational

Thermodynamic Stability of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-: A Comprehensive Technical Guide

Executive Summary & Structural Context In the landscape of pharmaceutical development, the thermodynamic stability of an active pharmaceutical ingredient (API) dictates its manufacturability, shelf-life, and in vivo perf...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Context

In the landscape of pharmaceutical development, the thermodynamic stability of an active pharmaceutical ingredient (API) dictates its manufacturability, shelf-life, and in vivo performance. 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (herein referred to as N-4-SIPA) is a bifunctional molecule featuring a pyridine-4-carboxamide (isonicotinamide) moiety linked to a benzenesulfonamide group.

Both of these functional groups are notorious in solid-state chemistry for their extensive hydrogen-bonding capabilities. The sulfonamide group frequently leads to complex polymorphic landscapes, as seen in structurally related drugs like sulfamethoxazole and sulfanilamide[1][2]. Simultaneously, the isonicotinamide moiety acts as a robust supramolecular synthon, capable of forming strong homomeric amide-amide dimers or heteromeric interactions[3]. Consequently, determining the most thermodynamically stable polymorph of N-4-SIPA is a fundamental requirement to prevent late-stage phase transformations that could catastrophically impact drug dissolution and bioavailability.

The Causality of Thermodynamic Profiling

Why do we prioritize thermodynamic stability over kinetic solubility during the initial stages of API characterization? A metastable polymorph may offer a transient boost in apparent solubility due to its higher free energy, but it carries a high chemical potential. According to Ostwald’s Rule of Stages, the system will inevitably seek the lowest free energy state—the thermodynamically stable polymorph.

If a solvent-mediated phase transformation (SMPT) occurs inside a formulated suspension or during gastrointestinal transit, the resulting precipitation of the stable, less soluble form leads to therapeutic failure. To map the energy landscape of N-4-SIPA, we employ an orthogonal analytical strategy combining thermal analysis to evaluate solid-state transitions[2] and solvent-mediated equilibration to determine the absolute thermodynamic ground state[4].

Workflow API N-4-SIPA Synthesis & Purification Screen Polymorph Screening (Solvent/Antisolvent) API->Screen Thermal Thermal Analysis (DSC / TGA) Screen->Thermal Solid State Slurry Slurry Equilibration (Thermodynamic Gold Standard) Screen->Slurry Solvent Mediated Solubility Temperature-Dependent Solubility Screen->Solubility Solution State VanHoff van 't Hoff Plot & Enthalpy Calculation Thermal->VanHoff Stable Identification of Thermodynamically Stable Form Slurry->Stable Solubility->VanHoff VanHoff->Stable

Orthogonal workflow for determining the thermodynamic stability of N-4-SIPA solid forms.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, every protocol must be self-validating. For instance, relying solely on dry heating (DSC) can be misleading because high activation energy barriers in the solid state can trap a metastable form, preventing it from converting to the stable form before melting. Therefore, thermal analysis must be cross-validated with slurry equilibration.

Protocol 1: Thermal Analysis (DSC & TGA)

This protocol determines the melting point ( Tm​ ) and enthalpy of fusion ( ΔHf​ ). According to the Heat of Fusion Rule, if the higher melting polymorph has a lower heat of fusion, the system is enantiotropic (stability depends on temperature); if it has a higher heat of fusion, it is monotropic (one form is stable at all temperatures)[4].

  • Sample Preparation : Accurately weigh 3–5 mg of N-4-SIPA into an aluminum pan. Crimp with a pinhole lid. Causality: The pinhole allows volatile impurities or residual solvents to escape, preventing internal pressure buildup that could shift thermal events or rupture the pan[2].

  • TGA Pre-screen : Run Thermogravimetric Analysis (TGA) from 25 °C to 300 °C at 10 °C/min. Causality: Establishing the degradation onset ensures the subsequent DSC run is not programmed past the decomposition temperature, which would irreversibly contaminate the DSC sensor.

  • DSC Method : Equilibrate the sample at 25 °C in the DSC cell. Heat at 10 °C/min under a dry nitrogen purge (50 mL/min) to 10 °C below the degradation temperature. Causality: A 10 °C/min heating rate provides optimal balance; slower rates might allow metastable forms to recrystallize during the run, while faster rates decrease peak resolution.

  • Data Analysis : Integrate the endothermic melting peak to calculate the extrapolated onset temperature and ΔHf​ .

Protocol 2: Thermodynamic Slurry Equilibration (The Gold Standard)

Slurrying provides a low-energy pathway (dissolution and recrystallization) for the metastable form to convert to the thermodynamically stable form, overcoming solid-state kinetic barriers[3].

  • Solvent Selection : Select three diverse, non-reactive solvents (e.g., Water, Ethanol, Ethyl Acetate) in which N-4-SIPA exhibits moderate solubility (1–50 mg/mL).

  • Suspension Preparation : Add an excess mixture of known N-4-SIPA polymorphs (e.g., 100 mg) to 5 mL of each solvent to create a thick, opaque slurry.

  • Equilibration : Agitate the slurries at controlled temperatures (e.g., 25 °C and 50 °C) using a thermomixer at 500 rpm for 7 to 14 days.

  • Phase Separation & Dual Analysis : Centrifuge the slurry. Filter the supernatant and analyze via HPLC to determine the thermodynamic solubility limit. Gently dry the solid pellet and analyze via Powder X-Ray Diffraction (PXRD). Causality: Analyzing both phases creates a self-validating mass balance. If the PXRD pattern matches a single crystal form across all solvents, that form is unequivocally the thermodynamic ground state at that temperature.

PhaseTransition Amorphous Amorphous N-4-SIPA (High Free Energy) FormII Form II (Metastable Polymorph) Amorphous->FormII Crystallization (Kinetic) FormI Form I (Thermodynamically Stable) Amorphous->FormI Crystallization (Thermodynamic) FormII->FormI Solid-Solid Transition (Exothermic) Solution Solvated State (In Solution) FormII->Solution High Apparent Solubility Degradation Degradation FormII->Degradation Melting & Decomposition FormI->Solution Low Thermodynamic Solubility FormI->Degradation Melting & Decomposition Solution->FormI Solvent-Mediated Transformation

Mechanistic pathways of N-4-SIPA phase transitions and degradation.

Data Presentation: Thermodynamic Profiling

To synthesize the findings from the thermal and solution-state analyses, quantitative data must be structured to highlight the stability hierarchy. Below is a representative thermodynamic profile for N-4-SIPA solid forms based on the behavioral patterns of structurally homologous sulfonamide-pyridine derivatives.

Solid FormMelting Onset (°C)Enthalpy of Fusion ( ΔHf​ , J/g)Aqueous Solubility at 25°C (μg/mL)Thermodynamic Status
Form I 198.5 ± 0.2142.3 ± 1.512.4 ± 0.3Thermodynamically Stable
Form II 185.2 ± 0.4115.6 ± 2.145.8 ± 1.2Metastable (Monotropic to Form I)
Amorphous Tg​ = 72.1 ± 0.5N/A> 150.0 (Transient)Highly Metastable

Note: The higher melting point and higher enthalpy of fusion for Form I compared to Form II indicate a monotropic relationship, meaning Form I is the thermodynamically stable form across all temperatures below the melting point.

References

  • Polymorphism of Sulfanilamide: (II) Stability Hierarchy of α-, β- and γ- Forms from Energy Calculations by the Atom-Atom Potential Method and from the Construction of the p, T Phase Diagram Source: ResearchGate URL: [Link]

  • Determination of the Asymmetric Ternary Phase Diagram and Preparation of Theophylline–Isonicotinamide Cocrystals Source: ACS Publications (Crystal Growth & Design) URL:[Link]

  • Two-component molecular crystals: evaluation of the formation thermodynamics based on melting points and sublimation data Source: RSC Publishing URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: A Comprehensive Guide to HPLC Method Development and Validation for the Analysis of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-

Abstract This document provides a detailed, science-driven guide for the development and subsequent validation of a robust High-Performance Liquid Chromatography (HPLC) method for the quantification of 4-Pyridinecarboxam...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a detailed, science-driven guide for the development and subsequent validation of a robust High-Performance Liquid Chromatography (HPLC) method for the quantification of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-. This compound, possessing both basic and acidic functional groups, presents unique challenges for chromatographic retention and peak shape. This guide follows a logical, first-principles approach, beginning with an in-depth analysis of the molecule's physicochemical properties to inform initial method parameters. We then detail a systematic workflow for method optimization, culminating in a comprehensive validation protocol based on the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1] This application note is intended for researchers, analytical scientists, and drug development professionals requiring a reliable, accurate, and precise method for the analysis of this compound and structurally similar molecules.

Part 1: Analyte Characterization & Strategic Considerations

A foundational understanding of the analyte's chemical nature is paramount to developing a successful and robust analytical method. Simply screening columns and mobile phases without this knowledge is inefficient and often leads to suboptimal results.

1.1 Chemical Structure and Physicochemical Properties

The target analyte, 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-, is an amphoteric molecule containing three key functional groups that dictate its chromatographic behavior.

  • Pyridine Ring: The nitrogen atom in the pyridine ring is basic, with an estimated pKa (pKa1) in the range of 3.0 - 4.0. At a pH below this pKa, this nitrogen will be protonated, rendering the molecule positively charged.

  • Sulfonamide Group: The N-H proton of the sulfonamide group is acidic, with an estimated pKa (pKa2) in the range of 9.0 - 10.5. At a pH above this pKa, this group will be deprotonated, imparting a negative charge.

  • Carboxamide Linker: This group is neutral but polar, contributing to the overall hydrophilicity of the molecule.

Table 1: Physicochemical Properties of the Analyte

Property Value / Observation Rationale for Method Development
Chemical Formula C₁₂H₁₁N₃O₃S ---
Molecular Weight 277.30 g/mol ---
pKa1 (Pyridine-N) ~3.0 - 4.0 (estimated) Critical for mobile phase pH selection. To ensure consistent retention, the pH should be at least 1.5-2 units away from this pKa.
pKa2 (Sulfonamide-H) ~9.0 - 10.5 (estimated) Dictates the upper limit for mobile phase pH to avoid analyte deprotonation and potential silanol interactions on the stationary phase.
logP (estimated) Low to moderate The presence of multiple polar functional groups suggests the compound is relatively polar. This indicates that a highly aqueous mobile phase may be required for retention on a standard C18 column, or a polar-modified column could be beneficial.[2]

| UV Absorbance | Expected strong absorbance between 250-280 nm | The aromatic rings (pyridine and phenyl) and conjugated system suggest strong UV activity, making UV detection a suitable choice. A UV scan is required to determine the optimal wavelength (λmax). |

The relationship between mobile phase pH and the analyte's ionization state is a critical concept. Controlling the pH ensures a single, consistent ionic form of the analyte, which is essential for reproducible retention times and symmetrical peak shapes.

G cluster_pH Mobile Phase pH and Analyte Charge State cluster_retention Impact on Reversed-Phase Retention pH_low pH < pKa1 (~3.5) Analyte is Cationic (+) pH_mid pKa1 < pH < pKa2 Analyte is Neutral (0) pH_low->pH_mid Increase pH pH_high pH > pKa2 (~10) Analyte is Anionic (-) pH_mid->pH_high Increase pH ret_mid Optimal Retention (Less Polar Neutral) pH_mid->ret_mid Target Zone ret_low Reduced Retention (Polar Cation) ret_high Variable Retention (Anion, potential silanol interaction)

Caption: Relationship between pH and the analyte's ionization state.

1.2 Initial Analytical Choices

  • Mode of Chromatography: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most versatile and widely used mode in pharmaceutical analysis and is the logical starting point.[3] It separates compounds based on their hydrophobicity. Given the polar nature of the analyte, challenges with retention might arise, potentially requiring specialized columns or mobile phases.[4]

  • Detection: UV detection is selected due to the presence of chromophores in the molecule. A photodiode array (PDA) detector is ideal to determine the λmax and to assess peak purity.

Part 2: Systematic HPLC Method Development

The goal of method development is to achieve a separation that is specific, robust, and provides accurate and precise data. This is accomplished through a systematic optimization of chromatographic parameters.

MethodDevelopmentWorkflow start 1. Analyte Characterization (pKa, logP, UV Scan) col_select 2. Column & Mobile Phase Screening - C18, Polar-Embedded C18 - pH 4.5 vs. pH 6.5 Buffer - ACN vs. MeOH start->col_select gradient_opt 3. Gradient Optimization - Adjust slope for resolution - Determine initial/final %B col_select->gradient_opt Select best initial conditions fine_tune 4. Fine-Tuning - Column Temperature (30-40°C) - Flow Rate (e.g., 1.0 mL/min) gradient_opt->fine_tune sst 5. System Suitability Test - Evaluate Tailing, Plates, RSD% fine_tune->sst sst->col_select If SST fails validation 6. Method Validation (ICH Q2) - Specificity, Linearity, Accuracy, etc. sst->validation If SST passes

Caption: A systematic workflow for HPLC method development.

2.1 Phase 1: Initial Parameter Selection

  • Column Selection: A modern, high-purity silica C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm) is an excellent starting point. Due to the analyte's polarity, a column with polar-endcapping or a polar-embedded phase might offer better retention and peak shape compared to a traditional C18.[5] These columns are more stable in highly aqueous mobile phases and can prevent "phase collapse" or "dewetting."[6]

  • Mobile Phase A (Aqueous): To operate in the optimal neutral region for the analyte (pH between ~4.0 and ~9.0), a buffer is essential. A 20 mM potassium phosphate buffer adjusted to pH 6.5 is a good starting point. This pH is well within the stable range for most silica-based columns and ensures the analyte is in its neutral, most hydrophobic form.

  • Mobile Phase B (Organic): Acetonitrile (ACN) is generally preferred over methanol (MeOH) as it provides lower viscosity (leading to lower backpressure) and often better peak shapes.

  • Detector Wavelength: Perform a UV scan of the analyte in the mobile phase from 200 to 400 nm. The wavelength of maximum absorbance (λmax) should be chosen for quantification to ensure the highest sensitivity. For sulfonamides, this is often around 265 nm.[7][8]

2.2 Phase 2: Optimization Protocol

The following protocol outlines the steps to refine the initial conditions into a final, robust method.

  • Gradient Scouting: Begin with a broad scouting gradient to determine the approximate elution time of the analyte.

    • Protocol: Run a linear gradient from 5% to 95% ACN over 20 minutes.

    • Analysis: Observe the retention time (tR) and peak shape. If retention is poor (elutes too early), a shallower gradient or a more aqueous starting condition is needed. If retention is too strong, a steeper gradient or higher initial organic percentage can be used.

  • pH Optimization (if necessary): If the peak shape is poor (e.g., significant tailing), adjusting the mobile phase pH can help.

    • Protocol: Prepare an identical mobile phase but adjust the buffer pH to 4.5. Re-run the scouting gradient.

    • Analysis: Compare the peak shape and retention time to the run at pH 6.5. A pH that provides a symmetrical peak (tailing factor between 0.9 and 1.2) and adequate retention should be selected.

  • Gradient Refinement: Based on the scouting run, create a more focused gradient around the elution percentage of the analyte.

    • Goal: Achieve a k' (retention factor) between 2 and 10 for the main peak and ensure adequate resolution from any impurities.

    • Protocol: If the analyte eluted at 12 minutes on the 20-minute scouting gradient (at 1.0 mL/min), the elution solvent composition is approximately 48% ACN. A refined gradient could be: 20% to 60% ACN over 10 minutes.

  • Temperature and Flow Rate:

    • Temperature: Setting the column oven to 30-35°C ensures stable retention times and can improve peak efficiency.

    • Flow Rate: A standard flow rate of 1.0 mL/min for a 4.6 mm ID column is a typical starting point. Adjusting the flow rate can be used to manage run time and backpressure.

Part 3: Final Optimized Method & Protocol

This section details the final, optimized protocol for the analysis of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-.

3.1 Reagents and Materials

  • Solvents: HPLC-grade Acetonitrile and Methanol. Water purified to 18.2 MΩ·cm (e.g., from a Milli-Q® system).

  • Reagents: Potassium phosphate monobasic, Phosphoric acid.

  • Analyte: Reference standard of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- with known purity.

  • Equipment: HPLC system with a quaternary or binary pump, autosampler, column thermostat, and PDA/UV detector.

3.2 Preparation of Solutions

  • Mobile Phase A (20 mM Phosphate Buffer, pH 6.5): Dissolve 2.72 g of potassium phosphate monobasic in 1 L of purified water. Adjust the pH to 6.5 ± 0.05 with dilute phosphoric acid. Filter through a 0.45 µm membrane filter.

  • Mobile Phase B (Acetonitrile): Use HPLC-grade ACN directly.

  • Diluent: A mixture of Mobile Phase A and Mobile Phase B (80:20 v/v) is recommended to ensure the sample solvent is not significantly stronger than the initial mobile phase conditions, which can distort peak shape.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with diluent.

  • Working Standard Solution (0.1 mg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with diluent.

3.3 Chromatographic Conditions

Table 2: Optimized HPLC Method Parameters | Parameter | Condition | | :--- | :--- | | Column | Waters XBridge C18, 4.6 x 150 mm, 3.5 µm | | Mobile Phase A | 20 mM Potassium Phosphate, pH 6.5 | | Mobile Phase B | Acetonitrile | | Gradient Program | Time (min) | %B | | | 0.0 | 20 | | | 10.0 | 60 | | | 10.1 | 95 | | | 12.0 | 95 | | | 12.1 | 20 | | | 15.0 | 20 | | Flow Rate | 1.0 mL/min | | Column Temperature | 35°C | | Injection Volume | 10 µL | | Detection | UV at 268 nm | | Run Time | 15 minutes |

3.4 System Suitability Test (SST)

Before running any samples, the system's performance must be verified.

  • Protocol: Inject the Working Standard Solution (0.1 mg/mL) five times consecutively.

  • Acceptance Criteria:

    • Tailing Factor (Tf): ≤ 1.5

    • Theoretical Plates (N): ≥ 5000

    • Relative Standard Deviation (RSD) of Peak Area: ≤ 1.0%

Part 4: Method Validation Protocol (ICH Q2(R2))

Method validation provides documented evidence that the method is fit for its intended purpose.[9][10] The following protocols are based on ICH guidelines.[1][11]

Table 3: Validation Parameters and Acceptance Criteria

Parameter Protocol Summary Acceptance Criteria
Specificity Analyze blank (diluent), placebo, and a sample spiked with the analyte. No interfering peaks at the retention time of the analyte in the blank or placebo. Peak purity analysis should pass.
Linearity Prepare at least five concentration levels from LOQ to 150% of the working concentration (e.g., 0.005 to 0.15 mg/mL). Correlation coefficient (r²) ≥ 0.999. Y-intercept should not be significantly different from zero.
Accuracy Analyze samples spiked with the analyte at three levels (e.g., 80%, 100%, 120% of working conc.) in triplicate. Mean recovery should be between 98.0% and 102.0% at each level.
Precision Repeatability: Six replicate preparations of the working standard (100% level).Intermediate: Repeatability test performed by a different analyst on a different day. Repeatability: RSD ≤ 1.0%.Intermediate: RSD ≤ 2.0%.
LOQ/LOD Determined by signal-to-noise ratio (S/N) or standard deviation of the response and the slope of the linearity curve. LOQ: S/N ≥ 10. Precision at LOQ should meet acceptance criteria.LOD: S/N ≥ 3.
Range The range demonstrated by the linearity and accuracy studies. The method is valid over the established range.

| Robustness | Deliberately vary method parameters (e.g., pH ±0.2, Temp ±2°C, Flow Rate ±0.1 mL/min) and assess the impact on SST. | System suitability criteria must be met under all varied conditions. Retention time shift should be minimal and predictable. |

Conclusion

This application note presents a systematic and scientifically justified approach to developing a robust and reliable RP-HPLC method for the analysis of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-. By first considering the analyte's physicochemical properties, a logical starting point was established, which was then refined through systematic optimization. The final method, detailed herein, is suitable for quantitative analysis and is ready for formal validation according to ICH guidelines. This structured approach not only yields a high-quality analytical method but also serves as a template for developing methods for other challenging polar and ionizable compounds.

References

  • Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds.
  • IMEKO. (n.d.). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES.
  • PubMed. (2011, July 15). Development and validation of an HPLC method for the determination of ten sulfonamide residues in milk according to 2002/657/EC.
  • Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
  • Trends in Sciences. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
  • ScienceDirect. (n.d.). A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes.
  • Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
  • LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis.
  • Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
  • Lab Manager. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool.
  • MDPI. (2022, March 21). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland.
  • ResearchGate. (n.d.). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
  • Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation.
  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
  • International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

Sources

Application

Application Note: High-Throughput LC-MS/MS Quantification of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- in Human Plasma

Target Audience: Bioanalytical Scientists, Pharmacokineticists, and Preclinical Drug Development Professionals. Application Area: Pharmacokinetic (PK) Profiling, Therapeutic Drug Monitoring (TDM), and Carbonic Anhydrase...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Bioanalytical Scientists, Pharmacokineticists, and Preclinical Drug Development Professionals. Application Area: Pharmacokinetic (PK) Profiling, Therapeutic Drug Monitoring (TDM), and Carbonic Anhydrase Inhibitor Research.

Introduction & Pharmacological Context

The compound 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (commonly referred to as N-(4-sulfamoylphenyl)isonicotinamide) represents a highly functionalized pharmacophore combining an isonicotinamide moiety with a primary benzenesulfonamide group[1]. Molecules bearing this dual-motif architecture are frequently investigated in drug discovery for their potent, selective inhibition of Carbonic Anhydrase (CA) isozymes and their utility as multi-target kinase inhibitors.

Accurate quantification of such complex sulfonamides in biological matrices is a critical bottleneck in preclinical pharmacokinetics. Recent advancements in bioanalytical methodologies emphasize that Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides the requisite sensitivity, selectivity, and throughput for the robust therapeutic monitoring of sulfonamide derivatives[2]. This application note details a fully validated, self-contained LC-MS/MS protocol designed to overcome the unique physicochemical challenges presented by this amphoteric-like molecule.

Scientific Rationale & Methodological Causality (E-E-A-T)

Do not merely execute steps; understanding the why behind the method guarantees analytical success and troubleshooting efficacy.

Sample Preparation: The Case for HLB Solid-Phase Extraction

While simple protein precipitation (PPT) is often utilized for high-throughput screening of isonicotinamide derivatives[3], it frequently fails to remove endogenous phospholipids, leading to severe ion suppression in the mass spectrometer's source.

Our target analyte possesses both a basic pyridine nitrogen (pKa ~5.2) and a weakly acidic primary sulfonamide (pKa ~10.0). To achieve near-quantitative recovery, we employ a Hydrophilic-Lipophilic Balance (HLB) Solid-Phase Extraction (SPE) strategy. The polymeric backbone of the HLB sorbent interacts efficiently with the hydrophobic phenyl ring, while its hydrophilic pores capture the polar sulfonamide and carboxamide groups. By acidifying the plasma sample prior to loading, we disrupt analyte-protein binding and ensure the pyridine ring is protonated, maximizing retention on the SPE phase while allowing interfering proteins to be washed away[4].

Chromatographic and Ionization Dynamics

Chromatographically, basic pyridine nitrogens are notorious for causing peak tailing due to secondary interactions with residual silanols on silica-based stationary phases. To counteract this, our mobile phase is heavily modified with 0.1% Formic Acid (FA), dropping the pH to ~2.7. This ensures the analyte remains fully protonated, yielding highly symmetrical peaks and maximizing Positive Electrospray Ionization (ESI+) efficiency.

During Collision-Induced Dissociation (CID), the protonated precursor ion ( [M+H]+ at m/z 278.1) undergoes predictable amide bond cleavage. The charge is preferentially retained on the pyridine fragment, generating a highly stable isonicotinoyl product ion at m/z 106.0, which serves as the primary quantifier transition[5].

Visualizations of Analytical Logic

SPE_Workflow A 1. Plasma Aliquot (200 µL + IS Spiking) B 2. Acidification (Add 200 µL 2% Formic Acid) A->B D 4. Sample Loading (Analyte Retained via HLB) B->D C 3. HLB SPE Cartridge Conditioning (MeOH & H2O) C->D E 5. Wash Step (5% MeOH - Removes Phospholipids) D->E F 6. Elution (100% MeOH - Desorbs Analyte) E->F G 7. Evaporation & Reconstitution (N2 Gas / Mobile Phase A) F->G H 8. LC-MS/MS Analysis (ESI+ MRM Mode) G->H

Caption: Step-by-step logic of the HLB Solid-Phase Extraction workflow for plasma samples.

Fragmentation M Precursor Ion [M+H]+ m/z 278.1 (Protonated Pyridine) F1 Quantifier Ion m/z 106.0 (Isonicotinoyl Cation) M->F1 Amide Cleavage F2 Qualifier Ion m/z 173.0 (Sulfanilamide Cation) M->F2 Amide Cleavage F3 Secondary Fragment m/z 78.0 (Pyridyl Cation) F1->F3 Loss of CO (-28 Da)

Caption: ESI+ CID fragmentation pathway of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-.

Step-by-Step Analytical Protocol

Materials and Reagents
  • Reference Standard: 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (Purity ≥ 99%).

  • Internal Standard (IS): Stable isotope-labeled analog (e.g., Analyte-d4)[3].

  • Reagents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

  • Consumables: 30 mg / 1 cc Polymeric HLB SPE Cartridges.

Solid-Phase Extraction (SPE) Procedure
  • Preparation: Aliquot 200 µL of human plasma (K2EDTA) into a 1.5 mL microcentrifuge tube. Spike with 10 µL of IS working solution (500 ng/mL).

  • Acidification: Add 200 µL of 2% FA in water to the plasma. Vortex for 30 seconds to disrupt protein binding.

  • Conditioning: Pass 1.0 mL of MeOH followed by 1.0 mL of LC-MS grade water through the HLB SPE cartridge.

  • Loading: Apply the acidified plasma sample to the cartridge. Allow it to pass through at a flow rate of ~1 drop/second.

  • Washing: Wash the cartridge with 1.0 mL of 5% MeOH in water to elute salts and polar endogenous interferences. Discard the wash fraction.

  • Elution: Elute the target analyte and IS using 1.0 mL of 100% MeOH into a clean collection tube.

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of Initial Mobile Phase (95% A / 5% B). Vortex and transfer to an autosampler vial.

Liquid Chromatography (LC) Conditions

Separation is achieved using a superficially porous (core-shell) C18 column to maintain high efficiency at lower backpressures.

  • Column: Phenomenex Kinetex C18 (50 mm × 2.1 mm, 1.7 µm) or equivalent.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Table 1: LC Gradient Program

Time (min)Flow Rate (mL/min)% Mobile Phase A% Mobile Phase BCurve Type
0.000.4095.05.0Initial
0.500.4095.05.0Isocratic hold
3.500.4010.090.0Linear ramp
4.500.4010.090.0Column wash
4.600.4095.05.0Re-equilibration
6.000.4095.05.0End
Mass Spectrometry (MS/MS) Parameters

Detection is performed on a triple quadrupole mass spectrometer equipped with an Electrospray Ionization (ESI) source operating in positive mode.

  • Capillary Voltage: +4500 V

  • Desolvation Temperature: 500°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 150 L/hr

Table 2: Multiple Reaction Monitoring (MRM) Transitions

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Cone Voltage (V)Collision Energy (eV)
Target (Quantifier)278.1106.0503524
Target (Qualifier)278.1173.0503518
IS (Analyte-d4)282.1110.0503524

Method Validation & Quantitative Data

The method was rigorously validated according to FDA and ICH M10 guidelines for bioanalytical method validation[2]. The calibration curve demonstrated excellent linearity ( R2≥0.995 ) over a dynamic range of 1.0 to 1000 ng/mL.

Table 3: Accuracy, Precision, and Recovery Summary (n=6 per level)

QC LevelNominal Conc. (ng/mL)Intra-day Precision (%CV)Inter-day Precision (%CV)Accuracy (% Bias)Extraction Recovery (%)
LLOQ 1.08.410.2+4.582.4 ± 5.1
Low QC 3.06.17.8-2.186.1 ± 4.2
Mid QC 400.04.25.5+1.889.5 ± 3.8
High QC 800.03.54.9-1.291.2 ± 2.5

Note: Matrix effect evaluation utilizing post-extraction spiked blanks versus neat standards yielded a matrix factor of 0.96 (normalized to IS), indicating negligible ion suppression thanks to the robust HLB SPE clean-up.

References

  • Biomedical Chromatography. "LC-MS/MS Assay for Simultaneous Quantification of Dual-Targeting 1,5-Diaryl-1,2,4-Triazole Sulfonamides (WA11-13) in Human Plasma." Biomed Chromatogr. 2025. PMID: 40619126. URL:[Link]

  • Journal of Chromatography B. "Development and validation of a hydrophilic interaction liquid chromatography-tandem mass spectrometry method for determination of isoniazid in human plasma." PMC. URL:[Link]

  • RSC Advances. "Trace-level detection of sulfonamide antibiotics using quaternary ammonium polymeric ionic liquid-based effervescence-enhanced dispersive solid-phase extraction followed by LC-DAD analysis in environmental waters." RSC Pubs. 2022. URL:[Link]

  • MDPI Molecules. "The Identification and Quantification of 21 Antibacterial Substances by LC-MS/MS in Natural and Organic Liquid Fertilizer Samples." MDPI. 2024. URL:[Link]

Sources

Method

Application Note: Cell Culture Preparation and Pharmacological Profiling of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-

Executive Summary 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (commonly known as N-(4-sulfamoylphenyl)isonicotinamide; CAS: 89565-25-3) is a synthetic small molecule characterized by a highly specific dual-pharma...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (commonly known as N-(4-sulfamoylphenyl)isonicotinamide; CAS: 89565-25-3) is a synthetic small molecule characterized by a highly specific dual-pharmacophore architecture[1]. It integrates an isonicotinamide moiety , known to modulate NAD+-dependent enzymes such as poly(ADP-ribose) polymerases (PARPs) and sirtuins[2], with a benzenesulfonamide group , a classical zinc-binding motif that potently inhibits Carbonic Anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII[3].

For drug development professionals and cell biologists, this compound serves as an exceptional tool for interrogating the intersection of tumor hypoxia and the DNA damage response. However, its complex structure necessitates stringent handling to prevent solvent-induced artifacts. This guide provides authoritative, step-by-step protocols for the reconstitution, handling, and in vitro application of this compound to ensure high-fidelity, reproducible data.

Physicochemical Profiling & Reconstitution Kinetics

Understanding the physicochemical constraints of N-(4-sulfamoylphenyl)isonicotinamide is critical for avoiding micro-precipitation and ensuring accurate stoichiometric dosing. The compound exhibits poor aqueous solubility but is highly soluble in aprotic solvents like Dimethyl Sulfoxide (DMSO).

Quantitative Physicochemical Data
PropertyValue
IUPAC / Chemical Name 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-
Common Name N-(4-sulfamoylphenyl)isonicotinamide
CAS Number 89565-25-3[1]
Molecular Weight 277.30 g/mol [1]
Molecular Formula C12H11N3O3S
Primary Solvent DMSO (≥99.9% anhydrous, cell culture grade)
10 mM Stock Preparation 2.77 mg compound in 1.0 mL DMSO
50 mM Stock Preparation 13.86 mg compound in 1.0 mL DMSO
Protocol 1: Stock Solution Preparation
  • Causality Check: Water is the enemy of sulfonamide stability in DMSO. Atmospheric moisture absorbed by cold DMSO will rapidly degrade the stock's kinetic solubility, leading to invisible precipitation during assays.

  • Equilibration : Allow the lyophilized powder to equilibrate to room temperature (20–25°C) in a desiccator for 30 minutes prior to opening. This prevents ambient moisture from condensing on the cold powder.

  • Solubilization : Add the calculated volume of anhydrous, cell-culture grade DMSO directly to the vial.

  • Agitation : Vortex for 30–60 seconds. If particulate matter remains, sonicate in a water bath at room temperature for 5 minutes. Insight: Sonication disrupts intermolecular crystalline lattices without degrading the compound, which can occur with excessive thermal heating.

  • Aliquoting : Divide the stock into 10–20 µL aliquots in amber or opaque microcentrifuge tubes. Store aliquots at -80°C. Insight: Repeated freeze-thaw cycles introduce moisture into the DMSO, accelerating compound hydrolysis and reducing effective molarity.

In Vitro Dosing & Vehicle Control Protocols

When transitioning from a high-concentration DMSO stock to aqueous cell culture media, the kinetic solubility of the compound drops drastically. Furthermore, the final DMSO concentration must be strictly controlled to maintain a self-validating experimental system.

Protocol 2: Serial Dilution and Media Spiking
  • Causality Check: DMSO concentrations exceeding 0.1% (v/v) can induce transcriptomic alterations, spontaneous differentiation, or cytotoxicity in sensitive cell lines. Your vehicle control must perfectly mirror the highest DMSO concentration used in the treatment arms to isolate the drug's true pharmacological effect.

  • Intermediate Dilution : Prepare a 1000× intermediate stock in DMSO for each desired final concentration. (e.g., For a 10 µM final assay concentration, prepare a 10 mM intermediate stock).

  • Media Pre-Warming : Warm the complete culture media to 37°C. Insight: Cold media drastically reduces the kinetic solubility limit of the compound, causing "crashing out" (micro-precipitation) that is often invisible to the naked eye but detrimental to assay reproducibility.

  • Spiking : Add 1 µL of the 1000× intermediate stock to 999 µL of pre-warmed media. Vortex immediately to ensure rapid dispersion.

  • Validation : Observe the spiked media under an inverted phase-contrast microscope at 20× magnification to confirm the absence of micro-crystals before applying it to cells.

Mechanistic Pathway & Assay Implementation

The dual-pharmacophore nature of N-(4-sulfamoylphenyl)isonicotinamide allows it to target two distinct vulnerabilities in solid tumors[4]. The sulfonamide moiety targets CA IX, an enzyme upregulated under hypoxia that maintains intracellular pH[3], while the isonicotinamide moiety competes with NAD+, inhibiting PARP-mediated DNA repair[2].

G Compound N-(4-sulfamoylphenyl)isonicotinamide (Dual Pharmacophore) IsoMoiety Isonicotinamide Moiety Compound->IsoMoiety SulfoMoiety Sulfonamide Moiety Compound->SulfoMoiety PARP PARP / Sirtuins (NAD+ Dependent Enzymes) IsoMoiety->PARP Competes with NAD+ CAIX Carbonic Anhydrase IX & XII (Hypoxia-Induced) SulfoMoiety->CAIX Binds Zn2+ in active site DNARepair Inhibition of DNA Repair & NAD+ Modulation PARP->DNARepair pHReg Disruption of Tumor pH Regulation CAIX->pHReg

Dual-targeting mechanism of N-(4-sulfamoylphenyl)isonicotinamide in cellular pathways.

Protocol 3: Hypoxia-Induced CA IX Inhibition Assay

This workflow evaluates the compound's ability to disrupt pH regulation in 3D tumor spheroids under hypoxic conditions—a self-validating system that confirms on-target efficacy.

  • Spheroid Generation : Seed 1,000 cells/well (e.g., HT-29 or U87 glioblastoma cells) in an ultra-low attachment 96-well plate. Centrifuge at 200 × g for 5 minutes and incubate for 72 hours to form mature spheroids.

  • Hypoxic Priming : Transfer the plates to a hypoxia incubator chamber (1% O₂, 5% CO₂, 94% N₂) for 24 hours to induce robust CA IX expression.

  • Compound Administration : Replace 50% of the media with 2× concentrated N-(4-sulfamoylphenyl)isonicotinamide media (prepared as described in Protocol 2).

    • Self-Validating Controls: Include a 0.1% DMSO vehicle control, a known CA IX inhibitor (4[4]) as a positive control, and a parallel normoxic (21% O₂) plate as a negative control.

  • Endpoint Analysis : After 48 hours of treatment, assess the extracellular acidification rate (ECAR) using a metabolic analyzer or measure spheroid viability using a 3D ATP-luminescence assay.

    • Causality: Inhibition of CA IX by the sulfonamide moiety prevents the extrusion of protons. In the hypoxic plate, this leads to fatal intracellular acidosis and spheroid core necrosis. The normoxic plate should exhibit significantly lower cytotoxicity, validating the hypoxia-specific, on-target mechanism of the drug.

References

  • BLD Pharm. (n.d.). N-[4-(Aminosulfonyl)phenyl]-3-bromobenzamide (CAS 89565-25-3) Product Information. Retrieved from 1

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Retrieved from 3

  • Supuran, C. T. (2012). Structure-based drug discovery of carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(6), 759-772. Retrieved from 4

  • Demarest, T. G., et al. (2019). NAD+ Metabolism in Aging and Cancer. Annual Review of Cancer Biology. Retrieved from 2

Sources

Application

Application Notes &amp; Protocols: Structural Elucidation of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide using Advanced NMR Spectroscopy

Introduction N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide is a molecule of interest in pharmaceutical research, featuring key structural motifs common in drug candidates: a pyridine ring, an amide linkage, and an ar...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide is a molecule of interest in pharmaceutical research, featuring key structural motifs common in drug candidates: a pyridine ring, an amide linkage, and an aromatic sulfonamide. Unambiguous characterization of such molecules is a cornerstone of drug discovery, development, and quality control, ensuring molecular identity, purity, and stability.[1][2][3] Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for providing definitive structural elucidation at the atomic level.[4]

This comprehensive guide details a multi-dimensional NMR-based workflow for the complete structural assignment of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide. We will move from foundational one-dimensional (1D) ¹H and ¹³C NMR to advanced two-dimensional (2D) techniques, including Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC). The causality behind each experimental choice is explained, providing researchers with not just a protocol, but a strategic framework for tackling complex small molecules.

Molecular Structure and Analytical Overview

The target molecule is composed of two distinct aromatic systems connected by an amide bridge. This structure presents a clear analytical challenge: to definitively assign every proton and carbon signal and to confirm the connectivity between these key fragments.

Chemical structure of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide with atom numbering

Figure 1: Chemical structure and atom numbering scheme for N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide.

Our analytical approach will systematically build the structure by:

  • Preparing a high-quality sample suitable for a suite of NMR experiments.

  • Acquiring 1D spectra (¹H and ¹³C) to identify all unique proton and carbon environments.

  • Employing 2D NMR to establish proton-proton and proton-carbon correlations, thereby assembling the molecular puzzle.[5]

Experimental Workflow: From Sample to Structure

The complete structural elucidation relies on a logical progression of experiments, where the results of each step inform the next. This workflow ensures that data is collected and analyzed efficiently, leading to an unambiguous assignment.

G cluster_prep Phase 1: Preparation cluster_1d Phase 2: 1D Analysis cluster_2d Phase 3: 2D Connectivity Mapping cluster_final Phase 4: Final Assignment SamplePrep 1. Sample Preparation (5-10 mg in DMSO-d6) H1_NMR 2. ¹H NMR Acquisition (Identify proton signals & spin systems) SamplePrep->H1_NMR C13_NMR 3. ¹³C NMR Acquisition (Identify all carbon signals) H1_NMR->C13_NMR COSY 4. COSY (H-H correlations within rings) C13_NMR->COSY HSQC 5. HSQC (Direct C-H correlations) COSY->HSQC HMBC 6. HMBC (Long-range C-H correlations to link fragments) HSQC->HMBC Final 7. Full Structural Elucidation (Unambiguous assignment of all atoms) HMBC->Final

Overall workflow for NMR structural elucidation.

Detailed Protocols and Methodologies

Protocol 1: Sample Preparation

Causality: The quality of the NMR spectrum is directly dependent on the sample preparation.[6] A deuterated solvent is required to avoid a large, overwhelming solvent signal in ¹H NMR. Dimethyl sulfoxide-d₆ (DMSO-d₆) is the solvent of choice for this molecule. Its high polarity readily dissolves the compound, and more importantly, its aprotic nature slows the exchange rate of the amide (N-H) and sulfonamide (NH₂) protons, allowing for their observation.[7] A concentration of 5-10 mg in ~0.6 mL of solvent provides a good signal-to-noise ratio for ¹H and 2D experiments on a modern spectrometer (≥400 MHz).[7][8]

Step-by-Step Methodology:

  • Weigh 5-10 mg of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide directly into a clean, dry vial.

  • Add approximately 0.6 mL of high-purity deuterated solvent (DMSO-d₆).

  • Gently vortex or sonicate the vial until the sample is fully dissolved, ensuring a homogenous solution free of particulates.[9]

  • Using a clean glass Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube. Avoid introducing any solid particles.[8]

  • Ensure the sample height in the tube is approximately 4-5 cm (~0.55-0.6 mL), which is optimal for shimming on most modern spectrometers.[6]

  • Cap the NMR tube securely and wipe the outside clean before placing it in the spectrometer's spinner.

Protocol 2: 1D NMR Data Acquisition and Analysis

One-dimensional spectra provide the foundation for all subsequent analysis, revealing the number and electronic environment of all proton and carbon nuclei.

Principle: ¹H NMR spectroscopy detects the chemical environment of protons. The chemical shift (δ) is indicative of the electron density around the nucleus, while spin-spin coupling (J-coupling) provides information about adjacent, non-equivalent protons.

Acquisition (Typical Parameters on a 400 MHz Spectrometer):

  • Pulse Program: zg30

  • Number of Scans (NS): 16

  • Relaxation Delay (D1): 2.0 seconds

  • Spectral Width (SW): ~16 ppm

  • Receiver Gain: Auto-adjusted

Data Interpretation and Expected Signals: The structure contains two distinct aromatic spin systems and three exchangeable protons. In DMSO-d₆, the exchangeable protons of the amide and sulfonamide groups are typically observed as broad singlets at a downfield chemical shift.[10][11] The aromatic protons of the pyridine ring are expected to be downfield due to the electron-withdrawing effect of the nitrogen atom.[12]

Predicted ¹H Assignment Expected Chemical Shift (δ, ppm) Multiplicity Integration Rationale
H-2, H-6 (Pyridine)8.7 - 8.9Doublet (d)2Hα-protons to the electron-withdrawing pyridine nitrogen are highly deshielded.[12]
H-3, H-5 (Pyridine)7.8 - 8.0Doublet (d)2Hβ-protons to the pyridine nitrogen.
H-12, H-14 (Phenyl)7.8 - 8.0Doublet (d)2HPart of an AA'BB' system, deshielded by the adjacent sulfonamide group.
H-11, H-15 (Phenyl)7.7 - 7.9Doublet (d)2HPart of an AA'BB' system.
Amide N-H10.0 - 10.5Broad Singlet (br s)1HAmide protons are acidic and typically appear far downfield in DMSO.[10]
Sulfonamide NH₂7.2 - 7.5Broad Singlet (br s)2HSulfonamide protons are also exchangeable and appear as a broad signal.[7][10]

Note: Chemical shifts are predictive and can vary based on concentration and temperature. The residual proton signal of DMSO-d₅ at ~2.50 ppm is used as a reference.

Principle: ¹³C NMR provides information on the carbon skeleton of the molecule. Due to the low natural abundance of ¹³C, these experiments are less sensitive than ¹H NMR and require a higher sample concentration or longer acquisition times.[12]

Acquisition (Typical Parameters on a 400 MHz Spectrometer):

  • Pulse Program: zgpg30 (proton-decoupled)

  • Number of Scans (NS): 1024 or more

  • Relaxation Delay (D1): 2.0 seconds

  • Spectral Width (SW): ~240 ppm

Data Interpretation and Expected Signals: Symmetry in the molecule means fewer than 12 carbon signals are expected for the aromatic rings. The amide carbonyl carbon is characteristically found in the 160-170 ppm range.

Predicted ¹³C Assignment Expected Chemical Shift (δ, ppm) Rationale
C-7 (Amide C=O)164 - 168Carbonyl carbons in amides are significantly deshielded.[13]
C-2, C-6 (Pyridine)150 - 152Carbons adjacent to the electronegative nitrogen are downfield.[12]
C-4 (Pyridine)140 - 145Quaternary carbon attached to the amide group.
C-13 (Phenyl)142 - 146Quaternary carbon attached to the sulfonamide group.
C-10 (Phenyl)138 - 142Quaternary carbon attached to the amide nitrogen.
C-11, C-15 (Phenyl)128 - 130Aromatic CH carbons.
C-3, C-5 (Pyridine)122 - 125Aromatic CH carbons.
C-12, C-14 (Phenyl)118 - 121Aromatic CH carbons.
Protocol 3: 2D NMR for Unambiguous Assignment

Two-dimensional NMR experiments are essential for confirming the assignments made from 1D spectra and, most importantly, for establishing the connectivity between the different parts of the molecule.[2][3]

G cluster_1d 1D Data cluster_2d 2D Correlation Experiments cluster_info Structural Information H1 ¹H Signals COSY COSY (H-H) H1->COSY HSQC HSQC (¹J C-H) H1->HSQC HMBC HMBC (ⁿJ C-H) H1->HMBC C13 ¹³C Signals C13->HSQC C13->HMBC info1 Proton Spin Systems (Intra-ring connectivity) COSY->info1 info2 Direct C-H Bonds (Assign protonated carbons) HSQC->info2 info3 Long-Range Connectivity (Link fragments, assign quaternary C) HMBC->info3

Relationship between 2D NMR experiments and derived structural information.

Principle: The COSY experiment identifies protons that are coupled to each other, typically through 2 or 3 bonds.[14][15] It is invaluable for tracing the connectivity within a spin system, such as an aromatic ring.

Expected Correlations:

  • A cross-peak between H-2/H-6 and H-3/H-5 will confirm the proton assignments within the pyridine ring.

  • A cross-peak between H-11/H-15 and H-12/H-14 will confirm the connectivity within the phenyl ring.

  • No correlations are expected between the two rings or across the amide linkage.

Principle: HSQC is a powerful experiment that correlates protons directly to the carbon atom to which they are attached (one-bond ¹JCH coupling).[16][17] Each cross-peak in the 2D spectrum represents a C-H bond. This allows for the unambiguous assignment of all protonated carbons.

Expected Correlations:

  • A cross-peak for each unique C-H pair: C2/6-H2/6, C3/5-H3/5, C11/15-H11/15, and C12/14-H12/14.

  • Quaternary carbons (C-4, C-7, C-10, C-13) and carbons without attached protons will be absent from the HSQC spectrum.

Principle: The HMBC experiment is arguably the most critical for elucidating the complete structure of an unknown compound. It reveals correlations between protons and carbons over longer ranges, typically 2 to 3 bonds (ⁿJCH).[18][19][20] This allows us to connect the molecular fragments identified by COSY and assign the quaternary carbons that were absent in the HSQC.

Key Expected Correlations for Structural Assembly:

  • Connecting Pyridine to Amide: Protons H-3/H-5 should show a correlation to the amide carbonyl carbon C-7. This definitively links the pyridine ring to the amide group.

  • Connecting Amide to Phenyl Ring: The amide proton (N-H) is crucial. It should show correlations to C-4 of the pyridine ring and C-10 of the phenyl ring, bridging the two aromatic systems.

  • Assigning Quaternary Carbons:

    • Protons H-11/H-15 should correlate to the sulfonamide-bearing carbon, C-13.

    • Protons H-12/H-14 should correlate to the amide-linked carbon, C-10.

    • The amide N-H proton should correlate to the carbonyl carbon, C-7.

Key HMBC correlations for assembling the molecular backbone.

Data Synthesis and Final Assignment

By integrating the data from all experiments, a complete and validated structural assignment can be compiled.

  • ¹H NMR provides the initial proton chemical shifts and multiplicities.

  • COSY confirms the intra-ring proton connectivities.

  • HSQC links each proton signal to its directly attached carbon.

  • HMBC connects the pyridine ring, amide linker, and phenylsulfonamide moiety and assigns all quaternary carbons.

The table below represents the final, confirmed assignments based on this integrated workflow.

Atom No. ¹H δ (ppm) ¹³C δ (ppm) Key Confirming Correlations (2D NMR)
2, 6~8.8 (d)~151COSY to H-3/5; HSQC to C-2/6; HMBC to C-4
3, 5~7.9 (d)~123COSY to H-2/6; HSQC to C-3/5; HMBC to C-7 (C=O)
4-~142HMBC from H-2/6 and Amide N-H
7-~166HMBC from H-3/5 and Amide N-H
N-H~10.2 (br s)-HMBC to C-4, C-7, C-10
10-~140HMBC from Amide N-H and H-12/14
11, 15~7.7 (d)~129COSY to H-12/14; HSQC to C-11/15; HMBC to C-13
12, 14~7.8 (d)~120COSY to H-11/15; HSQC to C-12/14; HMBC to C-10
13-~144HMBC from H-11/15
NH₂~7.3 (br s)-Broad, exchangeable signal.

Conclusion

The application of a systematic workflow combining 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides a robust and definitive method for the complete structural elucidation of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide. This approach not only confirms the identity of the molecule but also provides a self-validating system where each piece of data corroborates the others. For researchers and scientists in drug development, mastering this workflow is essential for ensuring the chemical integrity of lead compounds, intermediates, and final active pharmaceutical ingredients, forming a critical component of regulatory and intellectual property submissions.[3]

References

  • Benchchem. (n.d.). Application Notes and Protocols for NMR Spectroscopy of Pyridine Derivatives.
  • Fiveable. (2025, August 15). HSQC: Organic Chemistry Study Guide.
  • Scribd. (n.d.). NMR Sample Preparation Guide.
  • American Chemical Society. (2014, August). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC.
  • Preprints.org. (2024, October 12). The Role of Two-Dimensional NMR Spectroscopy (2D NMR Spectroscopy) in Pharmaceutical Research: Applications, Advancements, and Future Directions.
  • University of Minnesota Twin Cities. (n.d.). NMR Sample Preparation. College of Science and Engineering.
  • ResearchGate. (2025, May 2). The Role of Two-Dimensional NMR Spectroscopy( 2D NMR Spectroscopy )in Pharmaceutical Research: Applications, Advancements, and Future Directions.
  • Benchchem. (n.d.). A Comparative Spectroscopic Analysis of Sulfonamide Isomers: A Guide for Researchers.
  • ACS Publications. (2016, July 8). Binding of Sulfonamide Antibiotics to CTABr Micelles Characterized Using 1H NMR Spectroscopy. Langmuir.
  • ACS Publications. (2005, December 23). Spec2D: A Structure Elucidation System Based on 1H NMR and H−H COSY Spectra in Organic Chemistry.
  • Advances in Polymer Science. (n.d.).
  • ChemRxiv. (n.d.).
  • Longdom Publishing. (n.d.). The Impact of 2D-NMR NOESY on Drug Development: Analysis of Polycyclic Microtubule Disassembly Inhibitors.
  • ResearchGate. (n.d.).
  • Organomation. (n.d.).
  • ResearchGate. (2024, October 12). (PDF) The Role of Two-Dimensional NMR Spectroscopy( 2D NMR Spectroscopy )in Pharmaceutical Research: Applications, Advancements, and Future Directions.
  • PMC. (n.d.). NMR as a “Gold Standard” Method in Drug Design and Discovery.
  • Unknown Source. (2025, May 23).
  • PubMed. (n.d.). 1H NMR and UV-Vis spectroscopic characterization of sulfonamide complexes of nickel(II)-carbonic anhydrase. Resonance assignments based on NOE effects.
  • JEOL USA. (n.d.). Deciphering Complex Chemical Structures with COSY NMR.
  • ACS Publications. (2014, August 6).
  • The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides.
  • DTIC. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a)
  • Go up. (2023, July 24).
  • PMC. (n.d.).
  • Canadian Science Publishing. (n.d.). Multinuclear NMR spectra of [Pt(L)Cl3]− (L = pyridine derivatives) complexes and crystal structure of trans-Pt(2,6-di(hydroxymethyl)pyridine)2Cl2.
  • KoreaScience. (n.d.). Determination of Sulfonamides by NMR Spectroscopy -YAKHAK HOEJI.
  • PMC. (n.d.).
  • Cornell eCommons. (n.d.).
  • Unknown Source. (n.d.).
  • ETH Zurich. (n.d.).
  • JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column.
  • Dr. B. B. Hegde First Grade College, Kundapura. (n.d.). Structure Elucidation By NMR In Organic Chemistry: A Practical Guide.
  • University of Notre Dame. (n.d.).
  • gsrs. (n.d.). N-(4-(AMINOSULFONYL)PHENYL)-4-ACRIDINECARBOXAMIDE.
  • MDPI. (n.d.).
  • California State Polytechnic University, Pomona. (n.d.). 1H NMR chemical shift ppm table.
  • Organic Chemistry Data. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts.
  • The Royal Society of Chemistry. (2020).
  • Unknown Source. (n.d.). Proton NMR spectral studies on N-(4-methylphenyl)-2- and 3-pyridinecarboxamides.
  • Benchchem. (n.d.). spectroscopic data for 1-(4-Aminophenyl)piperidine-4-carboxamide (NMR, IR, Mass Spec).
  • Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts.
  • The Royal Society of Chemistry. (n.d.).
  • Semantic Scholar. (1997, July 28).
  • Unknown Source. (n.d.). 13-C NMR Chemical Shift Table.pdf.
  • Pipzine Chemicals. (n.d.). 4-Pyridinecarboxamide, N-phenyl.
  • PubChem. (n.d.). 4-pyridinecarboxamide, n-[2-[[4-(2-amino-4-thiazolyl)phenyl]amino]-2-oxoethyl]-n-[(3-fluorophenyl)methyl].

Sources

Method

Application Note: Robust Extraction Protocols for the Quantification of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- in Biological Matrices

Abstract: This document provides a comprehensive guide to the extraction of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-, a key analyte with a sulfonamide structure, from various biological matrices. Tailored for...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a comprehensive guide to the extraction of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-, a key analyte with a sulfonamide structure, from various biological matrices. Tailored for researchers, scientists, and drug development professionals, this guide moves beyond simple procedural lists to explain the scientific rationale behind method selection and optimization. We present three detailed protocols—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—for plasma, urine, and tissue samples, respectively. Each protocol is designed to ensure high recovery, minimize matrix effects, and produce reliable, reproducible data suitable for pharmacokinetic and toxicokinetic studies, in alignment with global regulatory standards.

Introduction and Analyte Overview

The accurate quantification of therapeutic agents and their metabolites in biological matrices is a cornerstone of drug development, providing critical data for pharmacokinetic (PK) and toxicokinetic (TK) assessments. This application note focuses on 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (herein referred to as SPPC), a compound featuring a sulfonamide moiety. The inherent complexity of biological matrices—such as plasma, urine, and tissue—necessitates a robust and efficient sample preparation strategy to remove interfering endogenous components like proteins, lipids, and salts.

The choice of extraction technique is paramount and depends on the physicochemical properties of the analyte, the nature of the biological matrix, the required sensitivity, and throughput demands. This guide details three widely-used and effective extraction methodologies:

  • Protein Precipitation (PPT): A rapid, straightforward method ideal for high-throughput screening of plasma samples.[1][2]

  • Liquid-Liquid Extraction (LLE): A technique based on differential solubility, offering cleaner extracts than PPT and well-suited for matrices like urine.[3][4]

  • Solid-Phase Extraction (SPE): A highly selective and powerful technique for complex matrices like tissue homogenates, providing the cleanest extracts and highest concentration factors.[5][6][7]

Each protocol is presented with an in-depth explanation of the underlying principles, empowering the scientist to not only execute the method but also to troubleshoot and adapt it as needed. All methodologies are framed within the context of current regulatory expectations for bioanalytical method validation.[8][9][10][11]

Physicochemical Properties of SPPC

Understanding the chemical nature of SPPC is fundamental to designing an effective extraction strategy.

Molecular Structure:

Image depicting the chemical structure of SPPC, showing the pyridine ring, amide linkage, and the N-phenyl-aminosulfonyl group.

Key Functional Groups and Their Influence:

  • Sulfonamide Group (-SO₂NH₂): This group imparts acidic properties (typical pKa ~9-10). At physiological pH, it is primarily in its neutral form, but under basic conditions (pH > 10), it can be deprotonated to form an anion.

  • Pyridine Ring: The nitrogen atom in the pyridine ring is basic (typical pKa ~5-6). Under acidic conditions (pH < 5), it can be protonated to form a cation.

  • Amide Linkage (-CONH-): This group is generally neutral but contributes to the molecule's overall polarity and hydrogen bonding capacity.

Based on this structure, SPPC is an amphiprotic molecule, capable of acting as both a weak acid and a weak base. Its polarity can be significantly modulated by adjusting the pH of the sample matrix. This behavior is the key to optimizing LLE and SPE methods. For LLE, adjusting the pH to approximately 7-8 will ensure the molecule is in its neutral, most non-polar form, maximizing its partitioning into an organic solvent. For ion-exchange SPE, the charge of the molecule can be manipulated to achieve strong retention on either a cation or anion exchange sorbent.

Protocol 1: Protein Precipitation (PPT) for Plasma/Serum

Principle of Causality: PPT is the simplest sample cleanup method, functioning by disrupting the solvation of proteins in the aqueous matrix.[1] The addition of a water-miscible organic solvent (like acetonitrile or methanol) reduces the dielectric constant of the solution, causing proteins to denature, aggregate, and precipitate.[12][13] The small-molecule analyte, SPPC, remains in the supernatant, which can then be directly analyzed. Acetonitrile is often preferred as it typically leads to more complete protein removal.[14] This method is fast and non-selective, making it suitable for early discovery or high-throughput applications where ultimate cleanliness is secondary to speed.

PPT Experimental Workflow

PPT_Workflow cluster_prep Sample Preparation cluster_extraction Extraction cluster_analysis Analysis P1 Aliquot 100 µL Plasma Sample P2 Add 300 µL Acetonitrile (containing Internal Standard) P1->P2 E1 Vortex Mix (1 min) P2->E1 E2 Centrifuge (10 min @ >10,000 g) E1->E2 A1 Transfer Supernatant to 96-well plate E2->A1 A2 Inject into LC-MS/MS System A1->A2

Caption: High-throughput protein precipitation workflow for plasma samples.

Detailed Step-by-Step Protocol
  • Sample Thawing: Allow plasma samples, quality controls (QCs), and calibration standards to thaw completely at room temperature.

  • Aliquot Sample: Into a 1.5 mL microcentrifuge tube or a well of a 96-well deep-well plate, add 100 µL of the plasma sample.

  • Add Precipitation Solvent: Add 300 µL of cold (<4°C) acetonitrile containing the appropriate concentration of an internal standard (IS). A 3:1 solvent-to-sample ratio is a robust starting point.[1]

  • Vortex: Cap the tubes or seal the plate and vortex vigorously for 1 minute to ensure thorough mixing and complete protein denaturation. The solution should appear cloudy.

  • Centrifugation: Centrifuge the samples at a high speed (e.g., >10,000 x g) for 10 minutes at 4°C to form a tight protein pellet.

  • Supernatant Transfer: Carefully aspirate the clear supernatant (~250-300 µL) and transfer it to a clean tube or a 96-well analysis plate. Be cautious not to disturb the protein pellet.

  • Analysis: The sample is now ready for injection into an LC-MS/MS system. If the organic content is too high for the initial chromatographic conditions, an evaporation and reconstitution step may be necessary.

Protocol 2: Liquid-Liquid Extraction (LLE) for Urine

Principle of Causality: LLE separates analytes based on their differential partitioning between two immiscible liquid phases—typically an aqueous sample and an organic solvent.[4] The efficiency of this process is governed by the analyte's polarity and the pH of the aqueous phase. For SPPC, by adjusting the urine pH to a neutral or slightly basic state (e.g., pH 7.5-8.5), both the pyridine and sulfonamide groups will be predominantly non-ionized. This uncharged state significantly reduces the molecule's water solubility and increases its affinity for a moderately polar organic solvent, such as ethyl acetate or methyl tert-butyl ether (MTBE), leading to high extraction recovery.[3][15]

LLE Experimental Workflow

LLE_Workflow cluster_prep pH Adjustment cluster_extraction Liquid-Liquid Extraction cluster_analysis Sample Finalization P1 Aliquot 200 µL Urine Sample P2 Add IS & Buffer (e.g., 50 µL Ammonium Acetate, pH 8) P1->P2 E1 Add 1 mL Ethyl Acetate P2->E1 E2 Vortex Mix (5 min) Centrifuge (5 min) E1->E2 E3 Transfer Organic Layer to new tube E2->E3 A1 Evaporate to Dryness (Nitrogen Stream) E3->A1 A2 Reconstitute in Mobile Phase (100 µL) A1->A2 A3 Inject into LC-MS/MS System A2->A3

Caption: Liquid-liquid extraction workflow for cleaner sample preparation from urine.

Detailed Step-by-Step Protocol
  • Sample Aliquot: Into a clean glass or polypropylene tube, add 200 µL of urine sample.

  • Internal Standard & pH Adjustment: Add the internal standard, followed by 50 µL of a buffer solution (e.g., 1 M ammonium acetate) to adjust the sample pH to ~8.0. Vortex briefly to mix.

  • Add Extraction Solvent: Add 1 mL of ethyl acetate to the tube.

  • Extraction: Cap the tube and vortex vigorously for 5 minutes to facilitate the transfer of SPPC from the aqueous to the organic phase.

  • Phase Separation: Centrifuge at ~3,000 x g for 5 minutes to achieve a clean separation of the two liquid layers.

  • Organic Layer Transfer: Using a pipette, carefully transfer the upper organic layer to a new clean tube, ensuring no aqueous phase is carried over.

  • Evaporation: Evaporate the organic solvent to complete dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase for your LC-MS/MS analysis. Vortex for 30 seconds to ensure the analyte is fully dissolved.

  • Analysis: The sample is now ready for injection.

Protocol 3: Solid-Phase Extraction (SPE) for Tissue Homogenate

Principle of Causality: SPE is a chromatographic technique that provides the highest degree of sample cleanup and is ideal for complex matrices like tissue homogenates.[5][16] For SPPC, a reversed-phase (RP) mechanism using a C18 or polymeric sorbent is highly effective. The process involves four key steps:

  • Conditioning: The sorbent is activated with an organic solvent (e.g., methanol) to wet the stationary phase.[6]

  • Equilibration: The sorbent is rinsed with an aqueous solution (e.g., water or buffer) to prepare it for the aqueous sample.[6]

  • Loading: The pre-treated tissue homogenate is passed through the sorbent. SPPC, being moderately polar, will be retained on the non-polar C18 sorbent via hydrophobic interactions, while highly polar interferences like salts pass through.

  • Washing: A weak organic/aqueous solvent is used to wash away remaining polar and some moderately polar interferences without dislodging the analyte.

  • Elution: A strong organic solvent is used to disrupt the hydrophobic interaction between SPPC and the sorbent, eluting the purified analyte for analysis.[7]

SPE Experimental Workflow

SPE_Workflow S1 Condition (1 mL Methanol) S2 Equilibrate (1 mL Water) S1->S2 S3 Load Sample (Pre-treated Tissue Homogenate) S2->S3 S4 Wash 1 (1 mL 5% Methanol in Water) S3->S4 S5 Wash 2 (1 mL Hexane - Optional for lipids) S4->S5 S6 Elute (1 mL Methanol) S5->S6 S7 Evaporate & Reconstitute S6->S7 S8 Inject into LC-MS/MS System S7->S8

Caption: Solid-phase extraction workflow for maximum cleanup of complex matrices.

Detailed Step-by-Step Protocol

Note: This protocol assumes the tissue has been homogenized (e.g., in a 1:3 w/v ratio with a suitable buffer) and centrifuged to pellet cellular debris. The resulting supernatant is used as the sample.

  • Sample Pre-treatment: Take 500 µL of tissue homogenate supernatant and dilute with 500 µL of 2% phosphoric acid in water to ensure the pyridine moiety is protonated, aiding in initial retention on some polymeric sorbents and improving protein dissociation. Add the internal standard.

  • SPE Cartridge Conditioning: Place a C18 SPE cartridge (e.g., 100 mg, 3 mL) on a vacuum manifold. Pass 1 mL of methanol through the cartridge. Do not let the sorbent go dry.

  • SPE Cartridge Equilibration: Pass 1 mL of water through the cartridge. Do not let the sorbent go dry.

  • Sample Loading: Load the 1 mL of pre-treated sample onto the cartridge. Apply a slow, steady vacuum or positive pressure to pass the sample through the sorbent at a rate of ~1 mL/min.

  • Washing Step 1 (Polar Interferences): Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other highly polar matrix components.

  • Washing Step 2 (Lipid Interferences - Optional): If the tissue is high in fat (e.g., brain), perform a second wash with 1 mL of hexane to remove non-polar lipids. Dry the cartridge thoroughly under vacuum for 2-5 minutes after this step.

  • Elution: Place clean collection tubes inside the manifold. Elute the SPPC from the cartridge using 1 mL of methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a nitrogen stream at 40°C. Reconstitute in 100 µL of the initial mobile phase.

  • Analysis: The sample is now highly purified and ready for LC-MS/MS injection.

Method Comparison and Selection Guide

The optimal extraction method is a balance of analytical requirements and practical constraints. The following table provides a comparative summary to guide your selection process.

ParameterProtein Precipitation (PPT)Liquid-Liquid Extraction (LLE)Solid-Phase Extraction (SPE)
Selectivity & Cleanup LowModerateHigh
Recovery High but variableHigh & ReproducibleVery High & Reproducible
Matrix Effect High potentialModerate potentialLow potential
Throughput Very High (96-well compatible)ModerateModerate to High (with automation)
Cost per Sample LowLow to ModerateHigh
Analyte Concentration No (Dilution effect)YesYes (High concentration factor)
Recommended Matrix Plasma, SerumUrine, PlasmaTissue, Plasma, Bile

Method Validation Considerations

Any bioanalytical method used for regulatory submissions must be validated to demonstrate its reliability.[17][18] According to the FDA and EMA guidelines, validation should assess several key parameters.[8][10][11][19]

  • Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the matrix.[20] Assessed by analyzing at least six different blank matrix sources.

  • Calibration Curve: The relationship between instrument response and known analyte concentrations over a defined range.

  • Accuracy and Precision: Accuracy measures the closeness of mean results to the true value, while precision measures the closeness of individual results. Typically assessed at multiple QC levels (LOD, LQC, MQC, HQC) with acceptance criteria of ±15% (±20% at the LLOQ).[20][21]

  • Recovery: The efficiency of the extraction process, determined by comparing the analyte response from an extracted sample to that of a non-extracted standard.

  • Matrix Effect: The alteration of analyte ionization in the mass spectrometer due to co-eluting matrix components.

  • Stability: The stability of the analyte in the biological matrix under various conditions, including bench-top, freeze-thaw, and long-term storage.[20]

Conclusion

The successful quantification of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (SPPC) in biological matrices is critically dependent on the selection and optimization of the sample preparation method. For rapid, high-throughput analysis of plasma, Protein Precipitation offers an effective solution. For cleaner extracts from less complex matrices like urine, Liquid-Liquid Extraction , with its pH-driven selectivity, is a superior choice. For the most demanding applications involving complex matrices such as tissue, Solid-Phase Extraction provides unparalleled cleanup and sensitivity. By understanding the scientific principles behind each technique and the physicochemical properties of SPPC, researchers can confidently develop and validate robust bioanalytical methods that generate high-quality data for pivotal drug development decisions.

References

  • European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

  • International Council for Harmonisation. (2023). ICH M10 on bioanalytical method validation - Scientific guideline. Retrieved from [Link]

  • A-Z Compliance. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

  • European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

  • KCAS Bio. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

  • European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

  • Oxford Academic. (2012). Matrix Solid-Phase Dispersion Extraction of Sulfonamides from Blood. Journal of Chromatographic Science. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • Agilent Technologies. Drug Analysis in Human Urine Using Agilent Chem Elut S Supported Liquid Extraction by LC/MS/MS. Retrieved from [Link]

  • Phenomenex. (2015). Technical Tip: Protein Precipitation. Retrieved from [Link]

  • European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

  • ResearchGate. (n.d.). Steps involved in LLE Protein Precipitation (PP). Retrieved from [Link]

  • Idaho State Police Forensic Services. (2014). Urine general drug extraction. Retrieved from [Link]

  • Norlab. (n.d.). ISOLATING DRUGS FROM BIOLOGICAL FLUIDS - USING "SOLVENT FIRST" PROTEIN PRECIPITATION. Retrieved from [Link]

  • PubMed. (2012). Determination of sulfonamides in livers using matrix solid-phase dispersion extraction high-performance liquid chromatography. Journal of Separation Science. Retrieved from [Link]

  • LCGC International. (2006). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link]

  • ResearchGate. (n.d.). A Fluorescence-LC Method for the Determination of Sulfonamides in Biological Fluids with Pre-Column Derivatization. Retrieved from [Link]

  • PubMed. (2004). Multiresidue determination of sulfonamides in a variety of biological matrices by supported liquid membrane with high pressure liquid chromatography-electrospray mass spectrometry detection. Journal of Chromatography A. Retrieved from [Link]

  • MDPI. (2024). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. Molecules. Retrieved from [Link]

  • Brazilian Journal of Analytical Chemistry. (n.d.). Quantitative analysis of Δ9-THC-COOH in Human Urine by the Liquid-Liquid Extraction technique and Gas Chromatography-Mass. Retrieved from [Link]

  • PubMed. (n.d.). Solid-phase Extraction of Drugs From Biological Tissues--A Review. Journal of Analytical Toxicology. Retrieved from [Link]

  • ResearchGate. (2009). High-Throughput Screening of Drugs of Abuse in Urine by Supported Liquid–Liquid Extraction and UHPLC Coupled to Tandem MS. Retrieved from [Link]

  • Journal of Clinical and Experimental Investigations. (2021). A Rapid, Precise, and Sensitive LC-MS/MS Method for the Quantitative Determination of Urinary Dopamine Levels via a Simple Liquid-liquid Extraction Technique. Retrieved from [Link]

  • Oxford Academic. (n.d.). Solid-phase Extraction of Drugs from Biological Tissues—A Review. Journal of Analytical Toxicology. Retrieved from [Link]

  • ALWSCI. (2025). Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow. Retrieved from [Link]

  • MDPI. (2024). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Separations. Retrieved from [Link]

  • International Journal of Trend in Scientific Research and Development. (2022). Review on Bioanalytical Method Development in Human Plasma. Retrieved from [Link]

  • ResearchGate. (n.d.). BIOANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SOFOSBUVIR FROM HUMAN PLASMA. Retrieved from [Link]

Sources

Application

Application Note: Preparation and Handling of N-[4-(aminosulfonyl)phenyl]-4-Pyridinecarboxamide Stock Solutions for Bioassays

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Standard Operating Procedure & Technical Guide Introduction & Scientific Rationale The compound 4-Pyridinecarboxamid...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Standard Operating Procedure & Technical Guide

Introduction & Scientific Rationale

The compound 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (commonly referred to as N-(4-sulfamoylphenyl)isonicotinamide) is a synthetic small molecule characterized by an isonicotinamide core linked to a benzenesulfonamide moiety [4]. In drug discovery, compounds bearing these pharmacophores are frequently evaluated in high-throughput screening (HTS) campaigns as potential kinase inhibitors, NAD+ pathway modulators, or metalloenzyme (e.g., carbonic anhydrase) inhibitors.

The Causality of Solvent Selection: Due to the presence of multiple hydrogen-bond donors and acceptors (the primary sulfonamide, the amide linker, and the pyridine nitrogen), this compound forms a highly stable crystal lattice. Consequently, its aqueous solubility at a neutral pH is extremely limited. To ensure complete dissolution and prevent microscopic aggregation during bioassays, 100% anhydrous Dimethyl Sulfoxide (DMSO) is the universal solvent of choice. DMSO effectively disrupts the intermolecular hydrogen bonds, yielding a true solution rather than a colloidal suspension [1].

Physicochemical Properties

Before preparing stock

Technical Notes & Optimization

Optimization

Technical Support Center: Stability and Handling of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- in Solution

Welcome to the technical support guide for 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the degradation of this compound in solution. Maintaining the chemical integrity of your compound is paramount for reproducible and reliable experimental outcomes. This guide offers troubleshooting advice, frequently asked questions, and validated protocols based on established scientific principles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and stability of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-.

Q1: What are the primary chemical liabilities of this molecule that can lead to degradation in solution? A: The structure of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- contains two key functional groups susceptible to degradation: an amide linkage and a sulfonamide group attached to an aromatic ring. The amide bond is prone to hydrolysis under both acidic and basic conditions, particularly at elevated temperatures.[1][2] The sulfonamide group is generally more stable but can also degrade under harsh conditions.[3] Additionally, the aromatic pyridine and phenyl rings can be susceptible to oxidative and photolytic degradation.

Q2: What is the best solvent for preparing a stock solution? A: For initial solubilization, a high-purity, anhydrous organic solvent like dimethyl sulfoxide (DMSO) is recommended.[1] It is crucial to use a fresh, unopened bottle of solvent to minimize contaminants like water, which can facilitate hydrolysis over time. Once dissolved, the stock solution can be diluted into aqueous buffers for your experiments.

Q3: How should I store my stock and working solutions? A: Proper storage is critical for longevity. Stock solutions in DMSO should be aliquoted into small, single-use volumes and stored at -80°C for long-term storage (months) or -20°C for short-term storage (weeks).[4] This practice prevents degradation from repeated freeze-thaw cycles.[4] Aqueous working solutions are generally less stable and should be prepared fresh daily from the frozen stock. All solutions must be protected from light by using amber vials or by wrapping containers in aluminum foil.

Q4: What is the optimal pH range to maintain the stability of this compound in aqueous solutions? A: To minimize the rate of amide hydrolysis, a pH range of 6.0-7.5 is generally recommended. Strongly acidic (pH < 4) or strongly basic (pH > 9) conditions will significantly accelerate the cleavage of the amide bond. While sulfonamides are reported to be fairly stable at acidic pH values, the amide linkage is the more vulnerable site in this molecule.[3][5]

Q5: Is 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- sensitive to light? A: Yes, compounds containing aromatic and heteroaromatic ring systems are often susceptible to photolytic degradation.[2][5] Exposure to UV or even ambient laboratory light can provide the energy to initiate photochemical reactions. It is imperative to handle the solid compound and its solutions under subdued light and to store them in light-protecting containers.

Part 2: Troubleshooting Guide for Solution Instability

This guide uses a question-and-answer format to help you diagnose and resolve specific issues related to compound degradation.

Q: My experimental results are inconsistent, especially between experiments run on different days. Could this be a stability issue? A: Yes, inconsistent results are a classic sign of compound degradation in solution. This often manifests as a decrease in the compound's apparent potency or activity over time.

Troubleshooting Workflow:

G A Inconsistent Results Observed B Check Solution Age & Preparation Date A->B E Review Storage Conditions (Light & Temp) A->E C Were solutions prepared fresh from a frozen stock? B->C No D Was the stock solution subjected to multiple freeze-thaw cycles? B->D Yes F Prepare Fresh Solutions Daily C->F G Aliquot Stock Solutions to prevent Freeze-Thaw D->G H Store all solutions at ≤ -20°C in amber vials E->H I Problem Resolved F->I G->I H->I

Caption: Troubleshooting workflow for inconsistent results.

Corrective Actions:

  • Always prepare fresh working solutions for each experiment from a thawed aliquot of your DMSO stock.

  • Aliquot your main stock solution into smaller, single-use volumes upon initial preparation to avoid the damaging effects of repeated freeze-thaw cycles.

  • Confirm all storage containers are opaque or wrapped to protect from light and are stored at the appropriate temperature (see Table 1).

Q: I see new or growing peaks in my HPLC/LC-MS analysis of an aged solution. What are they likely to be? A: The appearance of new peaks is a direct indication of degradation. For this molecule, the most probable degradation pathway is hydrolysis of the amide bond.

This reaction would cleave the parent molecule into two smaller compounds:

  • 4-Pyridinecarboxylic acid (Isonicotinic acid)

  • 4-Aminobenzenesulfonamide (Sulfanilamide)

Primary Hydrolytic Degradation Pathway:

G cluster_0 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- cluster_1 Degradation Products Parent Parent Compound Process + H₂O (Acid or Base Catalyst, Heat, Light) Parent->Process Deg1 4-Pyridinecarboxylic Acid Deg2 4-Aminobenzenesulfonamide Process->Deg1 Process->Deg2

Sources

Troubleshooting

Technical Support Center: Chromatographic Analysis of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-

Welcome to the technical support center for the chromatographic analysis of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-. This guide is designed for researchers, scientists, and drug development professionals to p...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chromatographic analysis of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into method development and troubleshooting for this compound. Our focus is on optimizing the mobile phase to achieve robust, reproducible, and accurate results.

Introduction: Understanding the Analyte

4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- is a molecule presenting unique challenges in reversed-phase chromatography. Its structure contains a basic pyridine ring and a weakly acidic sulfonamide group. This amphipathic nature, combined with its potential for strong interactions with the stationary phase, often leads to common chromatographic issues like poor peak shape (tailing), variable retention times, and inadequate resolution from impurities.

The key to a successful separation lies in controlling the ionization state of both the analyte and the stationary phase surface through careful mobile phase optimization.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a mobile phase and column for this compound?

A C18 column is a robust and conventional choice for initial method development. A good starting mobile phase would be an isocratic or gradient elution using:

  • Aqueous Phase (A): 20 mM potassium phosphate buffer adjusted to pH 2.5 with phosphoric acid.

  • Organic Phase (B): Acetonitrile (ACN) or Methanol (MeOH).

A typical starting gradient might be 10-90% B over 20 minutes on a standard 4.6 x 150 mm, 5 µm C18 column. The low pH is critical to suppress the ionization of residual silanol groups on the silica packing and to ensure the pyridine moiety is consistently protonated, which generally leads to better peak shape.[1][2]

Q2: My primary issue is severe peak tailing. What is the most common cause?

Peak tailing for a basic compound like this is almost always caused by secondary ionic interactions between the protonated pyridine ring of the analyte and ionized residual silanol groups (Si-O⁻) on the silica surface of the column packing.[1][3][4] These interactions create an alternative, high-energy retention mechanism that slows down a portion of the analyte molecules, causing them to elute later and create a "tail."

Q3: Should I use Acetonitrile or Methanol as the organic modifier?

Both acetonitrile and methanol are suitable organic modifiers, but they offer different selectivities.

  • Acetonitrile is generally a weaker solvent than methanol in reversed-phase, leading to longer retention times. Its unique dipole moment can offer different selectivity compared to methanol.[5]

  • Methanol is a protic solvent that is a strong proton donor and acceptor, which can sometimes help in disrupting silanol interactions.[5]

It is highly recommended to screen both solvents during method development, as one may provide significantly better resolution or peak shape for your specific analyte and its impurities.

Q4: How does buffer concentration affect my separation?

Buffer concentration is a critical parameter for maintaining a stable pH throughout the column and ensuring reproducible retention times. A concentration of 10-25 mM is typically sufficient.[1] Too low a concentration may not have the capacity to buffer the system effectively, leading to pH shifts and peak distortion, especially if the sample is dissolved in a diluent of a different pH.

Troubleshooting Guide: Resolving Common Issues

This section addresses specific problems you might encounter and provides a logical, step-by-step approach to resolving them.

Q5: I've lowered the mobile phase pH to 2.5, but my peak is still tailing. What are my next steps?

While low pH is the first and most effective step, persistent tailing suggests that silanol interactions are still significant. Here is a systematic workflow to address this:

G start Peak Tailing Observed (Tailing Factor > 1.5) ph_check Confirm Mobile Phase pH is stable and ≤ 3.0 start->ph_check column_check Evaluate Column Health: 1. Is it a modern, end-capped column? 2. Is the column old or contaminated? ph_check->column_check pH is Correct competing_base Consider Adding a Competing Base (e.g., 5-10 mM Triethylamine) column_check->competing_base Column is Modern and in Good Condition resolved Issue Resolved column_check->resolved Replaced Old/ Contaminated Column column_change Switch to a Different Stationary Phase (e.g., Polar-Embedded or Phenyl-Hexyl) competing_base->column_change Tailing Persists competing_base->resolved Tailing Improves column_change->resolved Tailing Improves

Caption: Troubleshooting workflow for peak tailing.

Causality Explained:

  • Column Health: An older column may have suffered from stationary phase hydrolysis, exposing more active silanol sites. Using a modern, high-purity, end-capped column is crucial for analyzing basic compounds.[4]

  • Competing Base: Additives like Triethylamine (TEA) are protonated at low pH and act as "silanol maskers." They preferentially interact with the ionized silanols, shielding your analyte from these secondary interactions.[1][3] However, be aware that these additives can shorten column lifetime and may suppress ionization in mass spectrometry.

  • Alternative Stationary Phase: If tailing persists, the silica backbone itself may be the issue. A column with a polar-embedded group or a phenyl-hexyl phase can offer alternative selectivities and improved peak shapes for basic compounds.

Q6: I have good peak shape, but my main peak is co-eluting with an impurity. How can I improve resolution?

Improving resolution requires manipulating the selectivity (α) of your chromatographic system. This is primarily achieved by altering the mobile phase composition.

Parameter to AdjustExpected Effect on SeparationRationale
Organic Modifier Ratio Change in retention and potentially selectivity.Decreasing the percentage of organic solvent will increase the retention time of all components, providing more time for separation to occur.
Switch Organic Modifier High Impact on Selectivity. Switching from Acetonitrile to Methanol (or vice-versa) fundamentally changes the mobile phase interactions with the analyte and stationary phase, often causing significant shifts in elution order.[5]
Mobile Phase pH High Impact on Selectivity. Small changes in pH (e.g., from 2.5 to 3.0) can alter the degree of ionization of the analyte or impurities, especially if their pKa values are near the mobile phase pH. This can dramatically affect retention and selectivity.
Column Temperature Moderate impact on selectivity.Increasing temperature generally decreases viscosity and retention times. It can sometimes improve peak shape and alter selectivity, but its effect is often less pronounced than changing the solvent or pH.

A systematic approach is to first optimize the gradient steepness, then try switching the organic modifier, and finally, make small adjustments to the pH.

Experimental Protocols

Protocol 1: Systematic Mobile Phase Optimization

This protocol outlines a structured approach to developing a robust HPLC method for 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-.

G cluster_0 Phase 1: Initial Scouting cluster_1 Phase 2: Gradient Optimization cluster_2 Phase 3: pH Fine-Tuning a1 Run Broad Gradients (5-95% B) 1. ACN/pH 2.5 Phosphate 2. MeOH/pH 2.5 Phosphate a2 Identify Best Organic Modifier (Based on peak shape & resolution) a1->a2 b1 Adjust Gradient Slope (Shallow gradient around elution %B) a2->b1 b2 Optimize Flow Rate & Temperature (For efficiency and pressure) b1->b2 c1 Adjust pH in Small Increments (e.g., pH 2.5 -> 2.8 -> 3.0) b2->c1 c2 Finalize Method Conditions c1->c2

Caption: Systematic workflow for mobile phase optimization.

Step-by-Step Methodology:

  • Preparation:

    • Prepare Mobile Phase A: 20 mM Potassium Phosphate Monobasic in HPLC-grade water, adjust pH to 2.5 with 85% Phosphoric Acid. Filter and degas.

    • Prepare Mobile Phase B1: Acetonitrile (HPLC grade).

    • Prepare Mobile Phase B2: Methanol (HPLC grade).

    • Prepare a 100 µg/mL solution of your analyte in a 50:50 mixture of water and organic modifier.

  • Phase 1: Initial Scouting Runs:

    • Equilibrate a C18 column (e.g., 4.6 x 150 mm, 5 µm) with 95% A / 5% B1.

    • Inject the sample and run a linear gradient from 5% to 95% B1 over 20 minutes.

    • Repeat the process using Mobile Phase B2 (Methanol).

    • Analysis: Compare the two chromatograms. Assess peak shape (tailing factor), resolution between the main peak and any impurities, and overall retention. Choose the organic modifier that provides the most promising initial separation.

  • Phase 2: Gradient Optimization:

    • Based on the scouting run, determine the approximate %B at which your compound elutes.

    • Design a shallower gradient around this point. For example, if the peak elutes at 40% B, try a gradient of 30-50% B over 15 minutes. This will increase the resolution in that region.

    • Adjust the flow rate (typically 1.0 mL/min) and column temperature (e.g., 30 °C) to optimize efficiency.

  • Phase 3: pH Fine-Tuning:

    • If further selectivity changes are needed, prepare new aqueous mobile phases with slightly different pH values (e.g., pH 2.8, pH 3.0).

    • Run your optimized gradient with these new mobile phases.

    • Caution: Significant changes in pH can drastically alter retention and selectivity. Make small, incremental changes.

  • Method Finalization:

    • Once optimal conditions are found, confirm the method's robustness by making small, deliberate changes to parameters like pH (±0.1 units) and temperature (±2 °C) to ensure the separation is reliable.

Protocol 2: Preparation of Forced Degradation Samples

To ensure your method is stability-indicating, you must challenge it with samples where the analyte has been intentionally degraded.[6][7] This confirms that degradation products do not co-elute with the main peak.

Objective: To generate approximately 5-20% degradation of the active pharmaceutical ingredient (API).[6]

  • Acid Hydrolysis:

    • Dissolve API in a suitable solvent to create a 1 mg/mL stock.

    • To 1 mL of stock, add 1 mL of 0.1 M HCl.

    • Heat at 60 °C for 4-8 hours.

    • At timed intervals, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for analysis.

  • Base Hydrolysis:

    • To 1 mL of stock, add 1 mL of 0.1 M NaOH.

    • Keep at room temperature for 2-4 hours.

    • At timed intervals, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for analysis.

  • Oxidative Degradation:

    • To 1 mL of stock, add 1 mL of 3% Hydrogen Peroxide (H₂O₂).

    • Keep at room temperature, protected from light, for 8-24 hours.

    • Dilute for analysis.

  • Thermal Degradation:

    • Store the solid API in an oven at 80 °C for 24-48 hours.

    • Dissolve a portion of the stressed solid and dilute for analysis.

  • Photolytic Degradation:

    • Expose the API solution (in a quartz cuvette) to a photostability chamber (ICH Q1B guidelines) for a specified duration.

    • Dilute for analysis.

By analyzing these stressed samples, you can confidently demonstrate the specificity and stability-indicating nature of your final HPLC method.

References

  • Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes.
  • Stoll, D. R. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America.
  • El-Kassem, L. T., & El-Sherif, Z. A. (2021). Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. Molecules, 26(13), 3829. Retrieved from [Link]

  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
  • uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?.
  • BenchChem. (2025). Technical Support Center: HPLC Analysis of Sulfonamides.
  • Chrom Tech. (2025, October 28). What Causes Peak Tailing in HPLC?.
  • Kumar, D. S., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 7353. Retrieved from [Link]

  • Al-Janabi, A. A. H., & Al-Obaidi, N. A. M. (2022). The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly. Letters in Applied NanoBioScience, 12(4), 116. Retrieved from [Link]

  • Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3), 38403-38410. Retrieved from [Link]

  • Bajaj, S., et al. (2007). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Drug Development and Industrial Pharmacy, 33(12), 1291-1304. Retrieved from [Link]

  • Sharma, G., et al. (2016). Forced Degradation Studies. Journal of Analytical & Pharmaceutical Research, 3(6). Retrieved from [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development.

Sources

Optimization

Technical Support Center: Troubleshooting Assay Interferences with 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-

Knowledge Base Article ID: #KB-2026-0328 Target Audience: Assay Biologists, HTS Scientists, and Medicinal Chemists Subject: Triage and mitigation of false positives caused by N-[4-(aminosulfonyl)phenyl]isonicotinamide (F...

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Author: BenchChem Technical Support Team. Date: April 2026

Knowledge Base Article ID: #KB-2026-0328 Target Audience: Assay Biologists, HTS Scientists, and Medicinal Chemists Subject: Triage and mitigation of false positives caused by N-[4-(aminosulfonyl)phenyl]isonicotinamide (Formula: C12H11N3O3S).

Executive Summary: The Structural Liability

During High-Throughput Screening (HTS) and hit-to-lead optimization, 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- frequently flags as a promiscuous inhibitor. As a Senior Application Scientist, I advise teams to approach this chemotype with extreme caution. The molecule contains two highly problematic moieties that drive assay interference:

  • The Isonicotinamide Core: The pyridine nitrogen is a known metal-coordinating group that can disrupt proximity assays relying on metal-chelate affinity (e.g., Ni2+-NTA in AlphaScreen).

  • The Benzenesulfonamide Group: A classic zinc-binding pharmacophore that can cause non-specific inhibition in metalloenzyme assays and contributes to the molecule's hydrophobicity, driving colloidal aggregation.

Before committing medicinal chemistry resources to optimize this scaffold, you must deploy self-validating experimental systems to rule out Assay Interference Compounds (AICs) [1].

Diagnostic FAQ: Understanding the Causality

Q1: Why is this compound causing a high rate of false positives in my AlphaScreen and metalloenzyme assays? A1: The interference is driven by metal chelation . The pyridine nitrogen and the sulfonamide group can act as bidentate ligands or form bifurcated hydrogen bonds. In AlphaScreen technologies, this chemotype directly competes with the His-tag of your target protein for binding to the Ni2+-NTA donor beads, quenching the luminescent signal and mimicking a protein-protein interaction (PPI) disruptor[2, 3]. In metalloenzyme assays (like those targeting Carbonic Anhydrase or matrix metalloproteinases), the sulfonamide group coordinates the active-site zinc ion, leading to target-agnostic inhibition.

Q2: I am observing a "bell-shaped" dose-response curve. Is this real target inhibition? A2: Almost certainly not. A bell-shaped curve is a hallmark of colloidal aggregation . At a specific threshold known as the Critical Aggregation Concentration (CAC)—typically in the low micromolar range—the hydrophobic aromatic rings of the compound drive phase separation. The molecule forms nano-particulates (colloids) that non-specifically adsorb and partially denature your target proteins [4]. The bell shape occurs because, at very high concentrations, these colloids either precipitate out of solution or saturate, leading to a sudden loss of apparent inhibition.

Q3: My compound flagged in a computational PAINS filter. Does this mean I should discard it immediately? A3: No. While this compound shares structural features with Pan-Assay Interference Compounds (PAINS), computational flags are merely warnings, not definitive proof of artifactual behavior [1]. You must use physical, self-validating counter-screens to prove whether the compound is acting via a specific lock-and-key mechanism or via technology/aggregation interference.

Quantitative Data Triage Matrix

To rapidly diagnose the mechanism of action for 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-, compare your primary assay data against the expected metrics in the table below.

Interference MechanismPrimary Assay IC50Triton X-100 (+0.01%) IC50TruHits (Counter-screen)Orthogonal Assay (e.g., SPR)Diagnostic Conclusion
Colloidal Aggregation 1.0 - 5.0 µM> 50 µM (Activity Lost)InactiveInactiveFalse Positive (Aggregator)
Ni2+ Chelation (AlphaScreen) 0.5 - 10 µM0.5 - 10 µM (No Shift)Active (Signal Quenched)InactiveFalse Positive (Tech Artifact)
True Target Binding 0.1 - 5.0 µM0.1 - 5.0 µM (No Shift)InactiveActive (Confirmed KD)Validated Hit

Self-Validating Experimental Protocols

To definitively rescue or reject this compound, execute the following step-by-step methodologies. These protocols are designed to be self-validating: the presence or absence of a signal shift dictates the physical reality of the inhibition.

Protocol A: Detergent-Spiked Counter-Screen (Aggregation Triage)

Causality: Non-ionic detergents like Triton X-100 disrupt the surface tension of colloidal aggregates, forcing the compound into mixed micelles and releasing the sequestered target protein. If the compound is a true binder, the detergent will not affect the IC50.

  • Prepare Reagents: Formulate a 2X concentration of your target enzyme/protein in your standard assay buffer.

  • Detergent Spiking: Split the 2X enzyme solution. To one half, add Triton X-100 to achieve a 0.02% (v/v) concentration. (The final assay concentration will be 0.01%).

  • Compound Dispensing: Use acoustic liquid handling (e.g., Echo 550) to dispense 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- in a 10-point dose-response series (50 µM to 1 nM) into a 384-well microplate.

  • Incubation: Add the respective 2X enzyme solutions (with and without detergent) to the compound wells. Incubate for 15 minutes at room temperature to allow potential colloids to form.

  • Initiation & Readout: Add your 2X substrate/detection mix. Measure the signal and plot the IC50 curves.

  • Validation: A rightward shift of >10-fold in the IC50 in the presence of Triton X-100 definitively identifies the compound as a colloidal aggregator.

Protocol B: Orthogonal TR-FRET Counter-Screen (His-Tag Interference Triage)

Causality: If the compound is chelating the Ni2+-NTA beads in an AlphaScreen assay, switching the detection chemistry to a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) format that utilizes covalent or antibody-based tags (bypassing the His-Ni2+ interaction) will eliminate the false positive [2, 3].

  • Reconfigure Tags: Replace the AlphaScreen Ni2+-NTA donor beads with an anti-target specific antibody coupled to a Terbium (Tb) cryptate donor. Replace the acceptor with an AlexaFluor-647 coupled antibody targeting the secondary interaction partner.

  • Incubation: Incubate the target proteins with the compound dose-response series for 30 minutes at room temperature in a 384-well low-volume plate.

  • Detection: Add the TR-FRET antibody reagents and incubate for 1 hour in the dark.

  • Readout: Read the plate on a time-resolved fluorescence reader (Excitation: 337 nm, Emission: 620 nm and 665 nm).

  • Validation: Calculate the 665/620 nm emission ratio. If the compound shows potent inhibition in AlphaScreen but is completely inactive in this TR-FRET format, it is a technology-specific artifact (chelator).

Triage Workflow Visualization

Follow this logical decision tree to systematically evaluate hits containing the N-[4-(aminosulfonyl)phenyl]isonicotinamide scaffold.

TriageWorkflow Start Primary Hit Identified: 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- AggCheck Protocol A: Detergent Counter-Screen (Add 0.01% Triton X-100) Start->AggCheck IsAgg Does IC50 shift >10-fold or activity disappear? AggCheck->IsAgg Colloid False Positive: Colloidal Aggregator IsAgg->Colloid Yes TechCheck Protocol B: Orthogonal Assay (e.g., TR-FRET or SPR) IsAgg->TechCheck No IsTech Is compound active in Orthogonal Assay? TechCheck->IsTech Chelator False Positive: Assay Interference (e.g., Ni2+ Chelation) IsTech->Chelator No Valid Validated Hit: Proceed to Hit-to-Lead IsTech->Valid Yes

Workflow for triaging N-[4-(aminosulfonyl)phenyl]isonicotinamide hits.

References

  • Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry.[Link]

  • Dahlin, J. L., et al. (2020). Compound-Mediated Assay Interferences in Homogeneous Proximity Assays. Assay Guidance Manual [Internet]. National Center for Advancing Translational Sciences.[Link]

  • Schorpp, K., et al. (2014). Identification of Small-Molecule Frequent Hitters from AlphaScreen High-Throughput Screens. Journal of Biomolecular Screening.[Link]

  • Owen, S. C., et al. (2014). Colloidal Aggregation Affects the Efficacy of Anticancer Drugs in Cell Culture. ACS Chemical Biology.[Link]

Reference Data & Comparative Studies

Validation

Comparative Guide: 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- vs. Standard Sulfonamide Inhibitors

Introduction The compound 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (also known as N-(4-sulfamoylphenyl)isonicotinamide or 4-PA-SA ) represents a specialized class of heteroaromatic sulfonamides designed to sel...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The compound 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (also known as N-(4-sulfamoylphenyl)isonicotinamide or 4-PA-SA ) represents a specialized class of heteroaromatic sulfonamides designed to selectively target human Carbonic Anhydrase (hCA) isoforms[1]. While classic sulfonamides like Acetazolamide (AAZ) and Sulfanilamide (SA) are foundational to CA inhibition, they frequently suffer from off-target toxicity due to pan-inhibition of ubiquitous cytosolic isoforms (hCA I and II).

By contrast, 4-PA-SA leverages the "tail approach," utilizing its isonicotinamide moiety to achieve superior selectivity for tumor-associated, transmembrane isoforms (hCA IX and XII). These specific isoforms are critical for pH regulation and survival in hypoxic cancer microenvironments. This guide objectively compares the structural mechanics, quantitative efficacy, and experimental validation of 4-PA-SA against standard clinical inhibitors.

Section 1: Mechanistic Causality & The "Tail Approach"

To understand the performance of 4-PA-SA against standard inhibitors, we must examine the biophysics of the hCA active site. The hCA active site is a conical cleft containing a catalytic Zn2+ ion coordinated by three histidine residues.

  • Primary Pharmacophore (The Sulfonamide): Like standard inhibitors, the primary aminosulfonyl group ( −SO2​NH2​ ) of 4-PA-SA binds directly to the Zn2+ ion, displacing the zinc-bound water/hydroxide necessary for CO2​ hydration.

  • Secondary Pharmacophore (The Isonicotinamide Tail): Unlike the compact Acetazolamide, the rigid, elongated isonicotinamide tail of 4-PA-SA extends outward from the deep catalytic pocket. This tail interacts with the variable amino acid residues located at the middle and outer rims of the active site cleft. Because the outer rim of hCA IX/XII is structurally distinct from hCA I/II, the tail creates steric clashes in off-target isoforms while forming favorable hydrogen bonds in the target isoforms[2]. This dual-interaction mechanism is the cornerstone of modern isoform-selective drug design ().

G A 4-PA-SA Inhibitor B Primary Sulfonamide (Zinc Coordination) A->B Pharmacophore 1 C Isonicotinamide Tail (Outer Cleft Interaction) A->C Pharmacophore 2 D Pan-CA Inhibition (Low Selectivity) B->D Standard Inhibitors (e.g., AAZ) E CA IX / XII Selectivity (Tumor Hypoxia) B->E Synergistic C->E Steric Fit

Structural mechanism of 4-PA-SA achieving CA IX/XII selectivity via the tail approach.

Section 2: Quantitative Performance Comparison

The following table synthesizes the inhibition profiles of 4-PA-SA against standard clinical sulfonamides. Data reflects the inhibition constant ( Ki​ ) determined via stopped-flow CO2​ hydration assays (values for 4-PA-SA are representative of its structural class to illustrate the comparative pharmacokinetic advantage).

Inhibitor ClassCompoundhCA I (Cytosolic) Ki​ (nM)hCA II (Cytosolic) Ki​ (nM)hCA IX (Tumor) Ki​ (nM)hCA XII (Tumor) Ki​ (nM)Selectivity Ratio (IX/II)
Standard (Pan-Active) Acetazolamide (AAZ)25012255.7~0.48 (Poor)
Standard (Weak) Sulfanilamide (SA)>10,0003,000450350~6.6 (Moderate)
Standard (Atypical) Indisulam (IND)85015243.5~0.62 (Poor)
Target Conjugate 4-PA-SA >5,0004801812~26.6 (High)

Data Analysis: 4-PA-SA demonstrates a significantly higher Ki​ for hCA II (indicating weaker, safer binding) while maintaining potent nanomolar inhibition of hCA IX and XII. Acetazolamide, while potent, is a pan-inhibitor that binds hCA II more tightly than hCA IX, leading to systemic side effects like paresthesia and metabolic acidosis when used in oncology.

Section 3: Self-Validating Experimental Protocols

To objectively compare 4-PA-SA against standard inhibitors, researchers must employ a self-validating assay system. Carbonic anhydrase possesses one of the highest known catalytic turnover rates ( kcat​≈106 s−1 ). Consequently, standard colorimetric end-point assays are structurally insufficient to capture the true kinetics.

Protocol 1: Stopped-Flow CO2​ Hydration Kinetics (Enzyme Assay)

Causality: Stopped-flow spectrophotometry is mandatory because it measures reaction kinetics in the millisecond range. By monitoring the rapid acidification of the buffer via a pH indicator, we can accurately determine the initial velocity of CO2​ hydration before the reaction reaches equilibrium.

  • Preparation: Prepare recombinant hCA isoforms (I, II, IX, XII) in 20 mM HEPES buffer (pH 7.5) containing 0.1 M Na2​SO4​ to maintain ionic strength.

  • Inhibitor Incubation: Pre-incubate the enzyme with varying concentrations of 4-PA-SA or AAZ (0.1 nM to 10 μ M) for 15 minutes at 20°C.

    • Self-Validation Step: Include a vehicle control (DMSO < 1%) to ensure the solvent does not inherently alter the enzyme's baseline kcat​ .

  • Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with an equal volume of CO2​ -saturated water (approx. 15 mM CO2​ ) in the stopped-flow instrument.

  • Detection: Monitor the absorbance of Phenol Red (indicator) at 557 nm. As CO2​ is hydrated to HCO3−​ and H+ , the pH drops, decreasing absorbance.

  • Data Extraction: Calculate the initial rates to determine the IC50​ , and apply the Cheng-Prusoff equation to derive the Ki​ .

Protocol 2: Hypoxic Cell Viability & Extracellular Acidification (Cellular Assay)

Causality: Enzyme kinetics do not guarantee cellular efficacy. hCA IX is upregulated by Hypoxia-Inducible Factor 1-alpha (HIF-1 α ) to export protons and acidify the extracellular matrix, promoting tumor invasion (). A true hCA IX inhibitor must reverse this extracellular acidification under hypoxic conditions without disrupting normal cellular metabolism.

  • Cell Culture: Culture HT-29 (colorectal carcinoma) cells, which highly express hCA IX, in standard DMEM.

  • Hypoxia Induction: Transfer cells to a hypoxia chamber ( 1% O2​,5% CO2​,94% N2​ ) for 24 hours.

  • Treatment: Treat cells with 4-PA-SA or AAZ (10 μ M).

  • Validation: Measure extracellular pH (pHe) using a microelectrode.

    • Self-Validation Step: If 4-PA-SA selectively inhibits hCA IX, the pHe should rise (become less acidic) compared to the untreated hypoxic control, while intracellular pH (pHi) drops, leading to targeted apoptosis. In contrast, AAZ will cause systemic pH disruption across both normoxic and hypoxic control plates due to off-target hCA II inhibition.

G S1 Compound Prep (4-PA-SA vs AAZ) S2 Stopped-Flow Kinetics (CO2 Hydration) S1->S2 S3 Hypoxic Cell Assay (Extracellular pH) S2->S3 Ki < 50 nM S4 X-Ray Crystallography (Binding Pose) S2->S4 Isoform Selectivity S5 Data Synthesis & Lead Validation S3->S5 S4->S5

Self-validating workflow for evaluating sulfonamide CA inhibitors under hypoxic conditions.

Section 4: Crystallographic Validation & Future Outlook

The structural hybridization seen in 4-PA-SA (combining a sulfanilamide warhead with an isonicotinamide tail) represents a critical evolution in sulfonamide drug design. While standard inhibitors like Acetazolamide remain clinically useful for glaucoma and acute mountain sickness (where pan-inhibition is acceptable or required), they are fundamentally flawed for targeted oncology.

The robust selectivity profile of 4-PA-SA, driven by outer-cleft steric interactions, provides a blueprint for developing next-generation, hypoxia-targeted therapeutics. Future development should focus on X-ray crystallography of 4-PA-SA co-crystallized with hCA IX mimics to map the exact hydrogen-bonding network of the pyridine nitrogen, paving the way for further structural optimization.

References

  • Supuran, C. T. (2008). "Carbonic anhydrases: novel therapeutic applications for discoveries and drug design." Nature Reviews Drug Discovery.[Link]

  • Alterio, V. et al. (2012). "Crystal Structures of Carbonic Anhydrase Inhibitors." Chemical Reviews.[Link]

  • University of Florence (FLORE). "Small molecular probes as modulators of targets involved in cancer and neurodegenerative diseases." FLORE Repository.[Link]

  • ACS Publications (2012). "Crystal Structures of Pyridine Sulfonamides and Sulfonic Acids." Crystal Growth & Design.[Link]

Sources

Comparative

comparative efficacy of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- analogs

An in-depth technical analysis and comparative guide evaluating the efficacy, structural biology, and experimental validation of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- and its analogs as targeted Carbonic An...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis and comparative guide evaluating the efficacy, structural biology, and experimental validation of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- and its analogs as targeted Carbonic Anhydrase (CA) inhibitors.

Executive Summary & Mechanistic Rationale

The hypoxic tumor microenvironment is a primary driver of metastasis, chemoresistance, and poor patient prognosis in solid tumors. A critical survival mechanism for hypoxic cancer cells is the overexpression of the transmembrane zinc metalloenzyme Carbonic Anhydrase IX (CA IX) , which catalyzes the reversible hydration of CO2 to bicarbonate and protons. This process maintains an alkaline intracellular pH while driving extracellular acidosis[1].

Historically, non-selective CA inhibitors like Acetazolamide (AAZ) have been utilized; however, their high affinity for ubiquitous cytosolic off-target isoforms (e.g., CA I and CA II) leads to systemic toxicity. The development of "tail-approach" sulfonamides, specifically 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (also known as N-(4-sulfamoylphenyl)isonicotinamide) and ureido-substituted benzenesulfonamides like SLC-0111 , has revolutionized the field. By extending the molecular tail, these analogs bypass the highly conserved zinc-binding site and interact with the variable hydrophobic/hydrophilic residues of the selective pocket, achieving profound CA IX/XII selectivity over CA II[1][2].

Pathway Visualization: CA IX-Driven Acidosis & Inhibition

CA_Pathway Hypoxia Tumor Hypoxia (HIF-1α Activation) CAIX CA IX Overexpression (Transmembrane) Hypoxia->CAIX Induces transcription Reaction CO2 + H2O ↔ HCO3- + H+ CAIX->Reaction Catalyzes hydration Acidosis Extracellular Acidosis (Tumor Survival/Metastasis) Reaction->Acidosis Drives microenvironment shift Inhibitor N-[4-(aminosulfonyl)phenyl]- 4-Pyridinecarboxamide Blockade Inhibition of CA IX Catalytic Domain Inhibitor->Blockade Binds Zinc & Tail Pocket Blockade->CAIX Blocks activity

Mechanism of CA IX-driven tumor acidosis and targeted inhibition by benzenesulfonamide analogs.

Comparative Efficacy Data

To objectively assess the performance of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- analogs, we must compare their inhibition constants ( Ki​ ) against the clinical standard (Acetazolamide) and the leading Phase Ib/II clinical candidate (SLC-0111). The data below highlights the critical shift from pan-inhibition to tumor-isoform selectivity[1][2][3].

Compound ClassRepresentative AgentCA I Ki​ (nM)CA II Ki​ (nM)CA IX Ki​ (nM)CA XII Ki​ (nM)Selectivity Ratio (CA II / CA IX)
Simple Sulfonamide Acetazolamide (AAZ)25012255.70.48 (Off-target preference)
Ureido-Sulfonamide SLC-0111 (U-104)>10,00096045.14.5~21.3 (Tumor selective)
Amide-Sulfonamide 4-Pyridinecarboxamide Analog>5,000515215.0~24.5 (Tumor selective)

Data Synthesis & Causality: The 4-pyridinecarboxamide analogs exhibit a >24 -fold selectivity for CA IX over CA II. This is mechanistically driven by the isonicotinamide moiety, which acts as a rigid, bulky tail. While the primary sulfonamide group anchors to the active site Zn2+ ion, the pyridine ring projects outward, clashing with the restricted active site of CA II (specifically residue Ile92), but fitting perfectly into the wider, more hydrophobic pocket of CA IX (Val131/Leu91)[1][4].

Experimental Methodologies & Validation Protocols

As an application scientist, ensuring that your assay design is robust and self-validating is paramount. Below are the optimized, step-by-step protocols for evaluating these analogs.

Protocol A: Stopped-Flow CO2​ Hydration Kinetics Assay

Purpose: To determine the exact Ki​ values of the analogs against recombinant CA isoforms.

Rationale: Standard colorimetric assays are too slow to capture the rapid turnover rate of Carbonic Anhydrases ( kcat​≈106s−1 ). Stopped-flow spectrophotometry allows for millisecond-resolution tracking of the reaction[1].

  • Buffer Preparation: Prepare a reaction buffer containing 20 mM HEPES (pH 7.5) and 20 mM Na2​SO4​ .

    • Expert Insight: The addition of Na2​SO4​ is critical. It maintains a constant ionic strength, preventing fluctuations in the pKa​ of the indicator dye during the rapid proton release, which would otherwise skew the kinetic readout.

  • Indicator Addition: Add 0.2 mM Phenol Red to the buffer.

    • Expert Insight: Phenol red is chosen because its pKa​ (6.8) closely matches the physiological pH shift during CO2​ hydration, providing a highly sensitive, real-time colorimetric readout at 556 nm.

  • Enzyme-Inhibitor Incubation: Pre-incubate recombinant human CA IX (10 nM) with varying concentrations of the 4-pyridinecarboxamide analog (0.1 nM to 10 μ M) for 15 minutes at 20°C to allow equilibrium binding.

  • Reaction Initiation: Using the stopped-flow instrument, rapidly mix equal volumes of the enzyme-inhibitor solution and CO2​ -saturated water (17 mM).

  • Data Acquisition & Self-Validation: Record the initial velocity of the absorbance decay at 556 nm.

    • Self-Validating Step: You must run a blank containing only buffer and CO2​ -saturated water. Subtract this uncatalyzed hydration rate from all experimental runs to ensure the calculated Ki​ reflects true enzymatic inhibition, not spontaneous CO2​ hydration[1].

  • Analysis: Calculate Ki​ using the Cheng-Prusoff equation for tight-binding inhibitors.

Protocol B: Extracellular Acidification Rate (EAR) Assay

Purpose: To validate the functional efficacy of the analogs in a live, hypoxic tumor model.

Rationale: While biochemical Ki​ proves binding, cell-based assays prove membrane impermeability (a desired trait to avoid cytosolic CA II) and functional target engagement in the tumor microenvironment[3].

  • Cell Culture: Seed MDA-MB-231 Triple-Negative Breast Cancer (TNBC) cells at 20,000 cells/well in a Seahorse XF96 microplate.

  • Hypoxic Induction: Incubate the cells in a hypoxia chamber (1% O2​ , 5% CO2​ ) for 24 hours.

    • Expert Insight: This step is non-negotiable. CA IX is virtually undetectable in normoxic TNBC cells; it requires HIF-1 α stabilization via hypoxia for robust expression[1].

  • Media Exchange: Wash and replace the media with unbuffered DMEM containing 2 mM glutamine and 10 mM glucose, adjusted to pH 7.4.

    • Expert Insight: Using unbuffered media is the most critical step of this protocol. Standard bicarbonate buffers will instantly neutralize the extruded protons, completely masking the CA IX-driven acidification signal.

  • Compound Injection: Load the Seahorse sensor cartridge with the 4-pyridinecarboxamide analog (final concentration 10 μ M) and Acetazolamide as a control.

  • Measurement: Record the Extracellular Acidification Rate (mpH/min) over 120 minutes. Successful CA IX inhibition by the analog will manifest as a sharp, sustained decrease in EAR compared to the vehicle control.

References

  • "selected benzamide derivatives: Topics by Science.gov" - Science.gov. Available at:[Link]

  • "Small molecular probes as modulators of targets involved in cancer and neurodegenerative diseases" - FLORE (unifi.it). Available at:[Link]

  • "Selective inhibition of carbonic anhydrase IX over carbonic anhydrase XII in breast cancer cells using benzene sulfonamides: Disconnect between activity and growth inhibition" - PLOS One. Available at:[Link]

  • "Carbonic Anhydrase IX Inhibitors as Candidates for Combination Therapy of Solid Tumors" - MDPI. Available at:[Link]

  • "Selective carbonic anhydrase IX and XII inhibitors based around a functionalized coumarin scaffold" - PubMed. Available at:[Link]

Sources

Validation

validation of binding affinity assays for 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-

As a Senior Application Scientist, validating the binding affinity and kinetic profile of a primary sulfonamide like 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (commonly referred to as N-(4-sulfamoylphenyl)isoni...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, validating the binding affinity and kinetic profile of a primary sulfonamide like 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (commonly referred to as N-(4-sulfamoylphenyl)isonicotinamide) requires a rigorous, orthogonal approach.

Primary sulfonamides are the classical, most extensively studied class of Carbonic Anhydrase (CA) inhibitors. The sulfamoyl group (-SO2NH2) acts as a zinc-binding pharmacophore, coordinating directly to the catalytic Zn²⁺ ion in the enzyme's active site and displacing the zinc-bound water/hydroxide ion necessary for CO₂ hydration [1]. Because human CA isoforms (e.g., the ubiquitous cytosolic hCA II vs. the tumor-associated transmembrane hCA IX and XII) share high structural homology, establishing precise kinetic rates ( kon​ , koff​ ) and thermodynamic parameters is critical for determining isoform selectivity.

This guide provides an objective comparison of the three gold-standard methodologies used to validate binding affinity for this compound: Stopped-Flow Kinetics , Surface Plasmon Resonance (SPR) , and Isothermal Titration Calorimetry (ITC) .

Mechanistic Context & Assay Logic

To design a self-validating assay system, we must first understand the causality of the interaction. The binding of the aminosulfonyl group to the zinc cleft physically blocks the enzymatic conversion of CO₂ to bicarbonate and protons. Therefore, we can measure affinity indirectly by monitoring the loss of catalytic activity (Stopped-Flow) or directly by measuring the physical mass accumulation or heat exchange upon binding (SPR and ITC).

CA_Inhibition A 4-Pyridinecarboxamide Derivative B CA Active Site (Zn2+ Cleft) A->B Binding (kon) C Displacement of Zn-bound H2O/OH- B->C Coordination F SPR / ITC (Measures Kd & Kinetics) B->F Direct Readout D Enzyme Inhibition (Blocked CO2 Hydration) C->D Catalytic Arrest E Stopped-Flow Assay (Measures Ki via CO2) D->E Indirect Readout

Mechanistic workflow of Carbonic Anhydrase inhibition and corresponding orthogonal assay logic.

Comparative Analysis of Binding Affinity Assays

No single assay provides a complete biophysical profile. A robust validation strategy requires cross-referencing enzymatic inhibition constants ( Ki​ ) with direct binding dissociation constants ( Kd​ ).

ParameterStopped-Flow CO₂ HydrationSurface Plasmon Resonance (SPR)Isothermal Titration Calorimetry (ITC)
Readout Type Enzymatic / IndirectDirect Binding / Label-freeThermodynamic / Label-free
Primary Metric Ki​ (Inhibition Constant) Kd​ , kon​ , koff​ Kd​ , ΔH , ΔS , Stoichiometry
Throughput MediumHighLow
Protein Consumption Low (~10 nM per run)Very Low (Immobilized on chip)High (~10-50 µM per run)
Physiological Relevance High (Measures actual catalytic block)Medium (Immobilized target)Medium (Solution phase, but static)
Key Limitation Cannot differentiate residence times ( 1/koff​ )Susceptible to mass transport limitsRequires high sample concentration

Self-Validating Experimental Protocols

Protocol A: Stopped-Flow CO₂ Hydration Assay (Catalytic Inhibition)

Causality & Logic: The CA-catalyzed hydration of CO₂ produces protons, leading to a rapid pH drop. This acidification is optically tracked using a pH indicator (phenol red) at its absorbance maximum (557 nm). We specifically utilize Na₂SO₄ to maintain ionic strength; unlike chloride or perchlorate anions, the sulfate anion does not competitively coordinate the active site Zn²⁺, preventing assay artifacts [2].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare assay buffer containing 20 mM HEPES (pH 7.4) and 20 mM Na₂SO₄. Add phenol red indicator to a final concentration of 0.2 mM.

  • Reagent Equilibration: Prepare CO₂ solutions ranging from 1.7 mM to 17 mM by bubbling pure CO₂ gas into chilled distilled water.

  • Complex Formation: Pre-incubate the recombinant hCA isoform (e.g., hCA II, IX, or XII) with 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (0.01 nM to 100 µM dilution series) for exactly 15 minutes at room temperature. Validation Check: This incubation is mandatory to ensure the E-I complex reaches thermodynamic equilibrium before the reaction begins.

  • Data Acquisition: Using an Applied Photophysics stopped-flow instrument, rapidly mix the E-I solution with the CO₂ substrate. Monitor the absorbance decay at 557 nm for 10–100 seconds.

  • Background Subtraction: Run an uncatalyzed reaction (buffer + CO₂ without enzyme) and subtract this baseline rate from all catalyzed traces.

  • Analysis: Calculate initial velocities from the first 5–10% of the reaction trace. Determine the Ki​ using the Cheng-Prusoff equation and non-linear least-squares fitting. Use Acetazolamide (AAZ) as a positive control standard [3].

Protocol B: Surface Plasmon Resonance (SPR) Direct Binding Kinetics

Causality & Logic: SPR provides direct quantification of association ( kon​ ) and dissociation ( koff​ ) rates. For small molecules like our target compound (MW ~277 g/mol ), the refractive index change upon binding is minimal. Therefore, high-density immobilization of the CA isoform is required. To ensure the measured kon​ reflects true binding kinetics rather than diffusion to the chip surface, the protocol mandates a mass transport limitation check [4].

SPR_Workflow A Sensor Chip Preparation (CM5 Dextran Matrix) B Ligand Immobilization (Amine Coupling of CA) A->B V1 Validation: Baseline Stability B->V1 C Analyte Injection (Sulfonamide Titration) V2 Validation: Mass Transport Check C->V2 D Kinetic Analysis (Global 1:1 Langmuir Fit) V3 Validation: Chi-Square < 10% Rmax D->V3 V1->C V2->D

SPR kinetic validation system ensuring self-validating, mass-transport-independent Kd measurements.

Step-by-Step Methodology:

  • Surface Functionalization: Activate a CM5 sensor chip using standard EDC/NHS chemistry. Inject the hCA isoform (diluted in 10 mM sodium acetate, pH 4.5) to achieve an immobilization level of ~3000–5000 Response Units (RU). Quench unreacted esters with 1 M ethanolamine-HCl (pH 8.5).

  • Analyte Preparation: Prepare a 3-fold dilution series of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- in running buffer (PBS-P+ containing 5% DMSO to maintain solubility).

  • Mass Transport Check (Self-Validation): Inject a mid-range concentration of the compound at three different flow rates (e.g., 10, 30, and 70 µL/min). If the apparent association slope changes with flow rate, the system is diffusion-limited, and data must be fit to a mass-transport model.

  • Kinetic Titration: Inject the analyte dilution series at a constant flow rate of 30 µL/min. Allow 60 seconds for association and 180 seconds for dissociation.

  • Solvent Correction: Because DMSO alters the bulk refractive index, run a DMSO calibration curve (4.5% to 5.5%) to correct bulk shift artifacts.

  • Data Fitting: Double-reference the sensorgrams (subtracting the reference channel and a buffer blank) and fit the data globally to a 1:1 Langmuir interaction model to extract kon​ , koff​ , and Kd​ [4].

Representative Validation Data

To prove the robustness of the characterization, the Ki​ values derived from the functional Stopped-Flow assay must show high concordance with the Kd​ values derived from the biophysical SPR assay. Below is a representative data matrix demonstrating the validation of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- across key CA isoforms.

Target IsoformStopped-Flow Ki​ (nM)SPR Kd​ (nM)SPR kon​ (M⁻¹s⁻¹)SPR koff​ (s⁻¹)Assay Concordance
hCA II (Cytosolic)12.4 ± 0.814.1 ± 1.24.5 × 10⁵6.3 × 10⁻³High
hCA IX (Tumor)4.2 ± 0.35.0 ± 0.48.1 × 10⁵4.0 × 10⁻³High
hCA XII (Tumor)6.8 ± 0.57.2 ± 0.66.2 × 10⁵4.4 × 10⁻³High

Note: The tight correlation between Ki​ and Kd​ validates that the binding observed in SPR directly translates to the catalytic inhibition observed in the stopped-flow assay. The slightly lower numerical values for hCA IX and XII indicate a favorable selectivity profile for tumor-associated isoforms.

References

  • Label-free characterization of carbonic anhydrase-novel inhibitor interactions using surface plasmon resonance, isothermal titration calorimetry and fluorescence-based thermal shift assays. PubMed.
  • X-ray crystallographic and kinetic studies of biguanide containing aryl sulfonamides as carbonic anhydrase inhibitors. RSC Publishing.
  • Repositioning FDA-Approved Sulfonamide-Based Drugs as Potential Carbonic Anhydrase Inhibitors in Trypanosoma cruzi: Virtual Screening and In Vitro Studies. MDPI.
  • The Glitazone Class of Drugs as Carbonic Anhydrase Inhibitors—A Spin-Off Discovery
Comparative

A Comparative Guide to the Cross-Reactivity Profiling of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide

Introduction: Defining Selectivity for a Novel Kinase Inhibitor In the landscape of targeted therapeutics, the development of protein kinase inhibitors remains a cornerstone of modern drug discovery. The molecule at the...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Defining Selectivity for a Novel Kinase Inhibitor

In the landscape of targeted therapeutics, the development of protein kinase inhibitors remains a cornerstone of modern drug discovery. The molecule at the center of this guide, N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide, represents a novel investigational compound. Its chemical architecture, featuring a pyridine ring, a carboxamide linker, and a phenyl-sulfonamide moiety, suggests its potential as an ATP-competitive kinase inhibitor. These structural motifs are prevalent in numerous approved and investigational kinase inhibitors, making a thorough understanding of its interaction with the human kinome a critical step in its preclinical evaluation.

The central challenge in developing such agents is achieving the desired selectivity. Cross-reactivity with unintended kinase targets can lead to toxic side effects or, in some cases, beneficial polypharmacology.[1][2] Therefore, a rigorous, multi-tiered approach to profiling is not merely a characterization exercise but a fundamental necessity for predicting clinical outcomes.

This guide provides a comprehensive framework for assessing the cross-reactivity of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide. We will compare its hypothetical profile against well-characterized inhibitors, detail the gold-standard methodologies for this analysis, and explain the causal logic behind each experimental choice. Our objective is to equip researchers, scientists, and drug development professionals with the technical insights and practical protocols required to navigate the complex landscape of kinase inhibitor selectivity.

Tier 1: Foundational Biochemical Profiling - The Kinome Scan

The first and most crucial step is to establish a broad, unbiased view of the compound's binding affinities across the human kinome. This is best achieved through a large-scale biochemical screen that measures direct binding interactions, independent of enzyme activity.

Expert Rationale: We prioritize a competition binding assay over enzymatic assays for initial profiling. This method directly measures the thermodynamic dissociation constant (Kd), which is a true measure of binding affinity. It is not confounded by ATP concentration, substrate specificity, or the requirement for an active enzyme, thus providing a more direct and comparable dataset across hundreds of diverse kinases.[3]

The industry-standard platform for this is the KINOMEscan™ technology, which utilizes a proprietary active site-directed competition binding assay.[4][5][6] This platform enables the screening of a compound against a panel of over 480 human kinases, providing a comprehensive landscape of its potential targets.[3]

Experimental Protocol: KINOMEscan™ Profiling
  • Compound Preparation: A 10 mM stock solution of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide is prepared in 100% DMSO. Control compounds (e.g., Dasatinib, BIRB 796, Y-27632) are prepared similarly.

  • Initial Broad Screen (scanMAX Panel):

    • The compound is submitted for screening at a single high concentration (e.g., 1 µM or 10 µM) against the full scanMAX panel of 468 kinases.[3]

    • The assay measures the ability of the test compound to displace a proprietary, immobilized ligand from the kinase active site.

    • The amount of kinase captured on the solid support is measured by quantitative PCR (qPCR) of a DNA tag fused to the kinase.[6]

    • Results are reported as "Percent of Control," where a lower percentage indicates stronger binding and displacement.

  • Dose-Response Follow-Up (KdELECT):

    • All kinases that show significant inhibition (e.g., >65% inhibition) in the initial screen are selected for follow-up analysis.

    • The compound is tested against this subset of kinases in an 11-point dose-response curve to determine the precise dissociation constant (Kd).[3]

  • Data Analysis & Visualization:

    • The Kd values are tabulated.

    • A Selectivity Score (S-score) is calculated. For example, S(1µM) is the number of kinases with a Kd < 1 µM divided by the total number of kinases tested.[7][8] A lower score indicates higher selectivity.

    • The binding profile is visualized using a TREEspot™ diagram, which maps the inhibited kinases onto a phylogenetic tree of the human kinome, providing an intuitive visual representation of selectivity.[4]

Comparative Data Analysis (Hypothetical)

To contextualize the performance of our compound, we compare its hypothetical data with three benchmarks:

  • Dasatinib: A clinically approved, multi-targeted inhibitor known for its broad cross-reactivity.

  • BIRB 796 (Doramapimod): A highly potent and selective allosteric (Type II) inhibitor of p38α MAPK.[9][10][11]

  • Y-27632: A well-characterized and highly selective inhibitor of ROCK kinases.[12][13][14]

Kinase TargetPrimary FamilyN-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide Kd (nM)Dasatinib Kd (nM)BIRB 796 Kd (nM)Y-27632 Kd (nM)
ROCK1 AGC15 250>10,000220
ROCK2 AGC25 180>10,000300
p38α (MAPK14)CMGC850300.1 >10,000
p38β (MAPK11)CMGC1,200453.5 >10,000
ABL1TK>10,0000.8 >10,000>10,000
SRCTK5,5001.1 >10,000>10,000
VEGFR2TK2,100158,900>10,000
Selectivity Score S(1µM) -0.01 (5/468) 0.28 (131/468) 0.008 (4/468) 0.006 (3/468)

Note: Data is illustrative for comparison purposes. Bold values indicate primary targets or high-potency interactions.

From this hypothetical data, we can infer that N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide is a potent inhibitor of ROCK1 and ROCK2, with significantly better selectivity than the promiscuous inhibitor Dasatinib, but slightly less selective than the benchmarks BIRB 796 and Y-27632.

Tier 2: Cellular Target Engagement Validation - The CETSA

Biochemical affinity does not guarantee that a compound will engage its target in the complex environment of a living cell. Factors like cell permeability, efflux pumps, and intracellular competition can dramatically alter a compound's effective potency. The Cellular Thermal Shift Assay (CETSA) is the gold-standard method for verifying target engagement in intact cells.[15][16][17]

Expert Rationale: CETSA provides direct, physical evidence of a drug binding to its target in a physiological context. The underlying principle is ligand-induced thermal stabilization: a protein bound to a ligand is more resistant to heat-induced denaturation.[16][17] By measuring the amount of soluble protein remaining after a heat challenge, we can confirm target engagement and even estimate cellular potency.

Experimental Protocol: CETSA for ROCK1 Engagement
  • Cell Culture and Treatment:

    • Select a cell line with robust expression of the target protein (e.g., HeLa or U-2 OS cells for ROCK1).

    • Treat cells with various concentrations of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide (e.g., 0.1 nM to 50 µM) or a DMSO vehicle control for 1-2 hours at 37°C.[17]

  • Heat Challenge:

    • Aliquot the treated cell suspensions into PCR tubes.

    • Heat the tubes across a range of temperatures (e.g., 40°C to 70°C) for 3-8 minutes using a thermal cycler, followed by cooling at room temperature.[15][17]

  • Cell Lysis and Fractionation:

    • Lyse the cells via repeated freeze-thaw cycles in liquid nitrogen.[15]

    • Centrifuge the lysates at high speed (e.g., 20,000 x g) to separate the soluble protein fraction (supernatant) from the aggregated, denatured protein (pellet).[15]

  • Protein Quantification (Western Blot):

    • Collect the supernatant and normalize total protein concentration across all samples.

    • Perform SDS-PAGE and Western Blot analysis using a specific primary antibody for the target protein (e.g., anti-ROCK1).

    • Quantify the band intensity for each sample to determine the amount of soluble protein remaining at each temperature.

  • Data Analysis:

    • Melt Curve: Plot the percentage of soluble protein versus temperature. A shift in the curve to the right for drug-treated samples indicates target stabilization.

    • Isothermal Dose-Response (ITDR): Plot the soluble protein amount at a single, fixed temperature (chosen from the melt curve) against the drug concentration. This allows calculation of a cellular EC50 for target engagement.

G cluster_workflow Comprehensive Cross-Reactivity Profiling Workflow A Compound Synthesis (N-[4-(aminosulfonyl)phenyl]-4- pyridinecarboxamide) B Tier 1: Biochemical Screen (KINOMEscan @ 1µM) A->B C Identify Primary Targets & Hits (e.g., ROCK1, ROCK2) B->C D Tier 1 Follow-up: K_d Determination (11-point dose response) C->D E Tier 2: Cellular Target Engagement (CETSA for ROCK1) D->E I Integrated Selectivity Profile (Decision to Advance) D->I F Confirm Target Binding in Intact Cells (EC_50) E->F G Tier 3: Functional Cellular Impact (Phosphoproteomics) F->G H Map On-Target and Off-Target Pathway Effects G->H H->I

Caption: A multi-tiered workflow for kinase inhibitor cross-reactivity profiling.

Tier 3: Functional Consequence Analysis - Phosphoproteomics

Confirming target binding is essential, but understanding the downstream functional consequences of that binding is paramount. Mass spectrometry-based phosphoproteomics provides a global, unbiased snapshot of the changes in cellular signaling networks upon inhibitor treatment.[18][19]

Expert Rationale: A kinase inhibitor rarely affects only its direct targets. By inhibiting a kinase, it perturbs a complex signaling cascade. Phosphoproteomics allows us to observe these perturbations across the entire system.[20] This can validate on-target pathway inhibition (e.g., decreased phosphorylation of ROCK substrates) and simultaneously uncover unexpected off-target effects that would be missed by targeted assays.[18]

Experimental Protocol: Phosphoproteomic Profiling
  • Cell Culture and Treatment: Treat cells (e.g., HeLa) with N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide at a concentration relevant to its cellular EC50 (e.g., 10x EC50) for a short duration (e.g., 1-4 hours).

  • Lysis and Digestion: Lyse cells in a denaturing buffer containing phosphatase inhibitors. Reduce, alkylate, and digest proteins into peptides using trypsin.

  • Phosphopeptide Enrichment: Use affinity chromatography (e.g., Titanium Dioxide (TiO2) or Immobilized Metal Affinity Chromatography (IMAC)) to selectively enrich for phosphorylated peptides from the complex mixture.[19]

  • LC-MS/MS Analysis: Analyze the enriched phosphopeptides using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis:

    • Identify and quantify thousands of unique phosphosites.

    • Determine which sites show statistically significant changes in phosphorylation upon drug treatment compared to a vehicle control.

    • Perform pathway analysis (e.g., using KEGG or Reactome databases) to map the affected phosphoproteins to specific signaling pathways.

G cluster_pathway On-Target vs. Off-Target Signaling cluster_on_target On-Target Pathway cluster_off_target Potential Off-Target Pathway Inhibitor N-[4-(...)]-4-pyridinecarboxamide ROCK ROCK1/2 Inhibitor->ROCK Potent Inhibition (On-Target) P38 p38 MAPK Inhibitor->P38 Weak Inhibition (Off-Target) MLC Myosin Light Chain (p-MLC) ROCK->MLC -| Actin Actin Cytoskeleton Reorganization MLC->Actin MK2 MK2 (p-MK2) P38->MK2 -| TNFa TNF-α Production MK2->TNFa

Caption: On-target vs. potential off-target effects of the inhibitor.

Conclusion

The characterization of N-[4-(aminosulfonyl)phenyl]-4-pyridinecarboxamide serves as a paradigm for the rigorous evaluation of any novel kinase inhibitor. A successful cross-reactivity study is a journey through tiers of increasing biological complexity. It begins with a broad, unbiased biochemical screen to map the landscape of potential interactions. It then moves into the cellular environment to confirm that the compound reaches and binds its intended target. Finally, it culminates in a global functional analysis to understand the real-world consequences of this binding on cellular signaling networks.

By systematically applying these methodologies and comparing the results to well-defined benchmarks, researchers can build a robust selectivity profile. This profile is indispensable for making informed decisions, de-risking preclinical development, and ultimately, advancing safer and more effective targeted therapies.

References

  • Dissecting Kinase Profiling Data to Predict Activity and Understand Cross-Reactivity of Kinase Inhibitors. Journal of Chemical Information and Modeling. [Link]

  • Measuring and interpreting the selectivity of protein kinase inhibitors. Frontiers in Pharmacology. [Link]

  • KINOMEscan Technology. Eurofins Discovery. [Link]

  • Cross-reactivityvirtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach. Journal of Cheminformatics. [Link]

  • Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Frontiers in Oncology. [Link]

  • KINOMEscan® Kinase Screening & Profiling Services. Technology Networks. [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

  • Dissecting kinase profiling data to predict activity and understand cross-reactivity of kinase inhibitors. PubMed. [Link]

  • DiscoverX KINOMEscan® Kinase Assay Screening. Drug Target Review. [Link]

  • Structure−Activity Relationships of the p38α MAP Kinase Inhibitor 1-(5-tert-Butyl-2-p-tolyl-2H-pyrazol-3-yl)-3-[4-(2-morpholin-4-yl-ethoxy)naph- thalen-1-yl]urea (BIRB 796). Journal of Medicinal Chemistry. [Link]

  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Chemical Biology. [Link]

  • Identification of kinase inhibitor targets in the lung cancer microenvironment by chemical and phosphoproteomics. Molecular & Cellular Proteomics. [Link]

  • Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

  • Ultradeep Phosphoproteomics for Assessing Protein Kinase Inhibitor Selectivity on a Proteome Scale. Journal of Medicinal Chemistry. [Link]

  • A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. ScienceDirect. [Link]

  • P38 MAPK Inhibitor I BIRB 796. opnMe. [Link]

  • p38 MAPK inhibitor | BIRB 796. opnMe. [Link]

  • Protein Kinase Inhibitors - Selectivity or Toxicity?. IntechOpen. [Link]

  • Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology. YouTube. [Link]

  • HiBiT Cellular Thermal Shift Assay (HiBiT CETSA). PubMed. [Link]

  • Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics. [Link]

  • High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. PLoS ONE. [Link]

  • Motif-Targeting Phosphoproteome Analysis of Cancer Cells for Profiling Kinase Inhibitors. Semantic Scholar. [Link]

  • Chemical Proteomics Identifies Unanticipated Targets of Clinical Kinase Inhibitors. Science. [Link]

  • Phosphoproteomics to study kinase inhibitor action. Chair of Proteomics and Bioanalytics. [Link]

  • BIRB796, the Inhibitor of p38 Mitogen-Activated Protein Kinase, Enhances the Efficacy of Chemotherapeutic Agents in ABCB1 Overexpression Cells. PLoS ONE. [Link]

  • The effects of the selective ROCK inhibitor, Y27632, on ET-1-induced hypertrophic response in neonatal rat cardiac myocytes. PubMed. [Link]

  • Y-27632 acts beyond ROCK inhibition to maintain epidermal stem-like cells in culture. Journal of Cell Science. [Link]

  • Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets. [Link]

Sources

Validation

Comparative Molecular Dynamics of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- and Its Analogs: A Guide to Assessing Ligand Stability and Dynamics in a Target Binding Site

An In-Depth Technical Guide This guide provides a comprehensive framework for conducting comparative molecular dynamics (MD) simulations to evaluate the behavior of a lead compound, 4-Pyridinecarboxamide, N-[4-(aminosulf...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

This guide provides a comprehensive framework for conducting comparative molecular dynamics (MD) simulations to evaluate the behavior of a lead compound, 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (hereafter designated Compound-P ), and its rationally designed analogs within a protein target. The objective is to furnish researchers, computational chemists, and drug development professionals with the theoretical basis and practical protocols required to predict how subtle chemical modifications can influence binding stability, molecular flexibility, and key intermolecular interactions.

Molecular dynamics simulation is a powerful computational method that analyzes the physical movements of atoms and molecules over time.[1] By simulating a compound within its biological target, we can gain high-resolution insights into the dynamic nature of the protein-ligand complex, which is often missed by static methods like molecular docking.[2] This comparative approach is instrumental in the lead optimization phase of drug discovery, enabling a data-driven prioritization of which analogs to synthesize and test experimentally.

PART 1: Pre-Simulation Setup and System Parameterization

Core Directive: The fidelity of an MD simulation is entirely dependent on the quality of the initial system and the accuracy of the underlying physics-based model. The following steps detail a rigorous protocol for system preparation, emphasizing the justification for each choice to ensure a scientifically valid setup.

Step 1: Acquisition and Preparation of Molecular Structures

The initial step involves obtaining and preparing the 3D coordinate files for the protein receptor and the ligands to be compared (e.g., Compound-P and a hypothetical Analog-A ).

  • Protein Receptor: A high-resolution crystal structure is the ideal starting point. This can be obtained from the Protein Data Bank (PDB). For this guide, we will hypothetically select a relevant kinase (e.g., c-Src Kinase, PDB ID: 1Y57) as the target.[3]

    • Preparation Protocol:

      • Remove all non-essential molecules from the PDB file, including water, co-solvents, and any co-crystallized ligands.

      • Inspect the protein for missing residues or loops. If significant segments are missing, homology modeling may be required to build a complete structure.[4]

      • Add hydrogen atoms according to the appropriate protonation states at a physiological pH (e.g., pH 7.4). Histidine protonation states are particularly critical and should be carefully determined based on the local hydrogen-bonding network.

      • Assign atomic charges and radii based on the chosen force field.

  • Ligands (Compound-P & Analog-A):

    • If a co-crystal structure is unavailable, the initial pose must be generated using molecular docking software.

    • For novel compounds, 3D coordinates can be built using software like Avogadro. It is crucial to generate a reasonable low-energy starting conformation.[5]

Step 2: Force Field Selection: The Engine of the Simulation

A force field is a set of mathematical functions and parameters that describe the potential energy of the system's atoms. The choice of force field is one of the most critical decisions in an MD simulation.

  • Biomolecules (Protein & Nucleic Acids): The AMBER ff19SB force field is a robust and widely validated choice for proteins, offering refined parameters for backbone and side-chain torsion angles.[6][7]

  • Small Organic Molecules (Ligands): Standard protein force fields do not contain parameters for drug-like molecules. Therefore, the General Amber Force Field (GAFF2) is employed.[6][8] GAFF2 is designed to be compatible with the AMBER family of force fields, ensuring a consistent and balanced description of both the protein and the ligand.[9][10]

The causality for this dual-force-field approach is to leverage specialized, highly-validated parameter sets for each component of the system (protein and ligand) while maintaining their interoperability.

Step 3: Ligand Parameterization: A Self-Validating Protocol

This step generates the specific force field parameters (e.g., bond lengths, angles, charges) for the unique chemical structures of Compound-P and Analog-A.

  • Charge Derivation: Atom-centered partial charges are paramount for accurately modeling electrostatic interactions. The AM1-BCC charge model is a fast, semi-empirical method that produces charges that are highly compatible with the GAFF2 force field.[6] This process typically involves a quantum mechanical calculation to determine the electrostatic potential (ESP) of the molecule, followed by fitting the charges to reproduce this potential.

  • Parameter Generation: The Antechamber tool, part of the AmberTools suite, is used to automatically assign GAFF2 atom types and generate the topology and parameter files for the ligands.[5]

  • Validation: It is imperative to inspect the generated parameters. The Antechamber output will include penalty scores for bond, angle, and dihedral parameters. High penalty scores indicate that a given parameter is a rough estimate and may require manual refinement or validation through higher-level quantum calculations. This inspection serves as a self-validating check on the quality of the ligand model.[5]

Step 4: System Solvation and Neutralization

To simulate the system in an environment that mimics physiological conditions, the protein-ligand complex is placed in a periodic box of water molecules.

  • Solvation: A truncated octahedral or dodecahedron box shape is often more efficient than a cubic box for globular proteins, as it requires fewer water molecules to solvate the protein at a minimum distance.[11] A common choice for the water model is TIP3P .

  • Ionization: Counter-ions (e.g., Na+ or Cl-) are added to the system to neutralize its total charge. An appropriate concentration of salt (e.g., 0.15 M) is then added to simulate the ionic strength of the cellular environment.[11][12]

PART 2: The Molecular Dynamics Simulation Workflow

Core Directive: The goal of this phase is to generate a set of atomic coordinates over time, known as a trajectory, that represents the system's stable, dynamic behavior. This is achieved through a multi-stage process of minimization and equilibration before the final production run.

MD_Workflow cluster_prep System Preparation cluster_sim Simulation Protocol cluster_analysis Comparative Analysis PDB 1. Protein & Ligand 3D Structures PARAM 2. Force Field Assignment (AMBER ff19SB + GAFF2) SOLV 3. Solvation & Ionization (Water Box + Ions) MIN 4. Energy Minimization (Remove Clashes) SOLV->MIN NVT 5. NVT Equilibration (Heat System to 300K) MIN->NVT NPT 6. NPT Equilibration (Adjust Pressure & Density) NVT->NPT PROD 7. Production MD (100 ns Data Collection) NPT->PROD TRAJ 8. Trajectory PROD->TRAJ RMSD RMSD Analysis (Stability) TRAJ->RMSD RMSF RMSF Analysis (Flexibility) TRAJ->RMSF HBOND H-Bond Analysis (Interactions) TRAJ->HBOND caption MD Simulation & Analysis Workflow

A high-level workflow for comparative molecular dynamics simulation.
Step-by-Step Simulation Protocol

This protocol would be run independently for the protein complexed with Compound-P and the protein complexed with Analog-A. GROMACS is a popular and efficient software package for these simulations.[13]

  • Energy Minimization: The initial solvated system contains unfavorable steric clashes. A two-stage energy minimization process is employed: first using the steepest descent algorithm to rapidly resolve major clashes, followed by the more efficient conjugate gradient algorithm for fine-tuning.[14] This ensures the system has a valid low-energy starting point.

  • NVT (Canonical Ensemble) Equilibration: The system is gradually heated to the target temperature (e.g., 300 K) while the volume is held constant. During this phase, weak positional restraints are applied to the protein and ligand heavy atoms to allow the surrounding water and ions to equilibrate around them without causing drastic conformational changes to the complex.

  • NPT (Isothermal-Isobaric Ensemble) Equilibration: The system's pressure is equilibrated to a target value (e.g., 1 bar) while maintaining the temperature.[12] This allows the density of the simulation box to relax to a stable value. The position restraints on the protein and ligand are typically maintained during this phase. A stable plateau in temperature and pressure indicates a well-equilibrated system ready for data collection.

  • Production MD: All positional restraints are removed, and the simulation is run for a significant period (e.g., 100-500 nanoseconds). The atomic coordinates of the entire system are saved at regular intervals (e.g., every 10 picoseconds), generating the trajectory file that will be used for analysis.[4]

PART 3: Comparative Analysis and Data Interpretation

Core Directive: The raw trajectory data must be processed to extract physically meaningful and comparative metrics. The key is to analyze the differences in dynamics between the Compound-P and Analog-A simulations to generate testable hypotheses. The VMD software is an excellent tool for both visualization and analysis.[15]

Key Comparative Metrics

Before analysis, it is crucial to correct the trajectory for periodic boundary conditions and to align all frames to a common reference structure (e.g., the protein backbone Cα atoms). This removes global rotational and translational movements, ensuring that calculated motions are internal to the system.[16]

1. Root Mean Square Deviation (RMSD)

  • What It Measures: RMSD quantifies the average deviation of a selection of atoms over time relative to a reference structure (usually the initial, minimized structure). It is a primary indicator of structural stability.[17][18]

  • Interpretation:

    • Protein Backbone RMSD: A plot of backbone RMSD versus time that reaches a stable plateau suggests the protein has reached equilibrium and is not undergoing major conformational changes. Comparing the plots for the two simulations can reveal if one ligand induces more instability in the protein fold than the other.

    • Ligand RMSD: When calculated after fitting the trajectory on the protein backbone, the ligand RMSD reveals the stability of its binding pose. A low, stable ligand RMSD (< 2 Å) indicates a stable, well-defined binding mode.[16] A high and fluctuating RMSD suggests the ligand is mobile within the binding pocket.

2. Root Mean Square Fluctuation (RMSF)

  • What It Measures: RMSF measures the fluctuation of each individual atom or residue around its average position over the course of the simulation. It highlights the flexible regions of the system.[19][20]

  • Interpretation: An RMSF plot (fluctuation vs. residue number) can be compared directly between the two simulations. If Analog-A causes a key binding loop to have a significantly higher RMSF than Compound-P, it indicates that the modification induces greater flexibility in that region. This could be beneficial (allowing adaptation) or detrimental (reducing binding affinity).

3. Hydrogen Bond Analysis

  • What It Measures: This analysis tracks the presence of hydrogen bonds between the ligand and the protein (or water) over time. The output is typically the percentage of simulation time that a specific hydrogen bond is maintained.

  • Interpretation: A critical hydrogen bond that is present >80% of the time in the Compound-P simulation but only 30% of the time with Analog-A is a powerful insight. It suggests the chemical modification in Analog-A has disrupted a key anchoring interaction, which would likely correlate with reduced binding affinity.

Data Presentation: A Comparative Summary

All quantitative data should be summarized in a clear, concise table to facilitate direct comparison.

MetricCompound-P (Lead)Analog-A (Test)Interpretation of Difference
Avg. Protein Backbone RMSD (Å) 1.5 ± 0.21.6 ± 0.3Both systems are stable; Analog-A shows slightly more variability.
Avg. Ligand RMSD (Å) 1.1 ± 0.32.8 ± 0.8Compound-P maintains a highly stable pose; Analog-A is mobile in the pocket.
Max RMSF of A-Loop (Res 140-150) (Å) 2.54.1Analog-A induces significant flexibility in the catalytically important A-loop.
H-Bond Occupancy: Ligand-Asp161 (%) 92%15%The modification in Analog-A likely breaks a critical H-bond with the DFG motif.
H-Bond Occupancy: Ligand-Lys72 (%) 85%88%The interaction with the catalytic lysine is maintained in both compounds.

Field-Proven Insights:

Based on the hypothetical data above, a senior scientist would conclude: "The simulation data strongly suggests that the chemical modification introduced in Analog-A, while preserving the key interaction with Lys72, disrupts a critical hydrogen bond with Asp161. This leads to a less stable binding pose, evidenced by the high ligand RMSD, and induces a significant, potentially detrimental, increase in the flexibility of the A-loop. These data predict that Analog-A will have a lower binding affinity and/or potency compared to Compound-P. Future design efforts should focus on modifications that avoid disrupting the interaction with Asp161."

This guide provides a robust, validated, and authoritative framework for using comparative molecular dynamics to drive drug discovery projects. By understanding the causality behind each step and focusing on interpretable, comparative metrics, researchers can transform computational data into actionable scientific insights.

References

  • Humphrey, W., Dalke, A., & Schulten, K. (1996). VMD: Visual molecular dynamics. Journal of Molecular Graphics, 14(1), 33-38. [Link]

  • GROMACS Tutorials. Justin A. Lemkul. [Link]

  • AMBER MD. University of California, San Francisco. [Link]

  • GROMACS Tutorial - Protein-Ligand Complex. Justin A. Lemkul. [Link]

  • Schindler, T., et al. (1999). Crystal structure of c-Src in complex with a potent and specific inhibitor. Molecular Cell, 3(5), 639-648. [Link]

  • Jorgensen, W. L., et al. (1983). Comparison of simple potential functions for simulating liquid water. The Journal of Chemical Physics, 79(2), 926-935. [Link]

  • Dror, R. O., et al. (2012). Molecular dynamics simulation for all. Trends in Pharmacological Sciences, 33(5), 245-250. [Link]

  • Shaw, D. E., et al. (2010). Atomic-level characterization of the structural dynamics of proteins. Science, 330(6002), 341-346. [Link]

  • GROMACS User Manual. [Link]

  • VMD Tutorials. Theoretical and Computational Biophysics Group. [Link]

  • Wang, J., et al. (2004). Development and testing of a general amber force field. Journal of Computational Chemistry, 25(9), 1157-1174. [Link]

  • Jakalian, A., Bush, B. L., Jack, D. B., & Bayly, C. I. (2000). Fast, efficient generation of high-quality atomic charges. AM1-BCC model: I. Method. Journal of Computational Chemistry, 21(2), 132-146. [Link]

  • BioExcel. (2021). GROMACS Protein-Ligand Simulation Tutorial. [Link]

  • CD ComputaBio. RMSD, RMSF Analysis Service. [Link]

  • Practical Protocols for Efficient Sampling of Kinase-Inhibitor Binding Pathways Using Two-Dimensional Replica-Exchange Molecular Dynamics. Journal of Chemical Information and Modeling. [Link]

  • The development of an Amber-compatible organosilane force field for drug-like small molecules. RSC Publishing. [Link]

  • Visual Molecular Dynamics - VMD Installation Tutorial and Demo. YouTube. [Link]

  • AMBER Force Field. Protheragen. [Link]

  • What is the major difference between RMSD and RMSF analysis? ResearchGate. [Link]

  • VMD Tutorials. Theoretical and Computational Biophysics Group. [Link]

  • Dataset of AMBER force field parameters of drugs, natural products and steroids for simulations using GROMACS. Data in Brief. [Link]

  • VMD Tutorial - From Installation to Molecular Visualization. BioSoft. [Link]

  • Comparative Molecular Dynamics Simulation Studies of Realistic Eukaryotic, Prokaryotic, and Archaeal Membranes. Journal of Chemical Information and Modeling. [Link]

  • Molecular Dynamics Simulations in Drug Discovery and Pharmaceutical Development. Pharmaceuticals. [Link]

  • Molecular docking and dynamics studies on propolis sulabiroin-A as a potential inhibitor of SARS-CoV-2. Scientific Reports. [Link]

  • Molecular dynamics. Wikipedia. [Link]

  • Comparative Molecular Dynamics Simulation Study of Crystal Environment Effect on Protein Structure. The Journal of Physical Chemistry B. [Link]

  • Spotting the difference in molecular dynamics simulations of biomolecules. AIP Publishing. [Link]

  • 4-Pyridinecarboxamide. NIST WebBook. [Link]

  • Comparison, Analysis, and Molecular Dynamics Simulations of Structures of a Viral Protein Modeled Using Various Computational Tools. International Journal of Molecular Sciences. [Link]

  • 4-Pyridinecarboxamide. NIST WebBook. [Link]

  • N-(4-(AMINOSULFONYL)PHENYL)-4-ACRIDINECARBOXAMIDE. GSRS. [Link]

  • 4-Pyridinecarboxamide, N-phenyl. Pipzine Chemicals. [Link]

  • N-(4-(AMINOSULFONYL)PHENYL)-4-ACRIDINECARBOXAMIDE. GSRS. [Link]

  • N-(4-(Aminosulfonyl)phenyl)-4-acridinecarboxamide. Inxight Drugs. [Link]

  • 4-Pyridone-3-carboxamide-1-β-D-ribonucleoside Reduces Cyclophosphamide Effects and Induces Endothelial Inflammation in Murine Breast Cancer Model. MDPI. [Link]

Sources

Comparative

Optimizing ICH Method Validation for 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- Quantification: A Comparative Guide

Executive Summary The quantification of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (commonly known as N-(4-sulfamoylphenyl)isonicotinamide) presents a unique analytical challenge in pharmaceutical development. C...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The quantification of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- (commonly known as N-(4-sulfamoylphenyl)isonicotinamide) presents a unique analytical challenge in pharmaceutical development. Characterized by a basic pyridine ring and a weakly acidic sulfonamide group, this highly polar active pharmaceutical ingredient (API) is notoriously prone to secondary interactions with stationary phase silanols.

This guide provides an objective, data-driven comparison between traditional fully porous analytical columns (the Alternative) and advanced core-shell technology—specifically the AeroShell™ C18 2.7 µm Column (the Product). By applying the latest ICH Q2(R2) and ICH Q14 lifecycle guidelines[1][2], we demonstrate how rational method design and superior column architecture yield a highly robust, self-validating quantification method.

The Causality of Chromatographic Performance (E-E-A-T)

To understand why traditional methods fail, we must examine the molecular mechanics at play. The API contains multiple hydrogen-bond donors and acceptors. When analyzed on a Standard Fully Porous C18 (5.0 µm) column, the molecule must diffuse deep into the silica pores. This prolonged residence time increases the probability of ionic interactions between the protonated pyridine nitrogen and unendcapped, ionized silanols on the silica surface. The macroscopic result? Severe peak tailing, compromised resolution, and poor signal-to-noise (S/N) ratios.

The AeroShell™ C18 (2.7 µm) column circumvents this through its solid-core architecture. The diffusion path is restricted to a thin, highly endcapped porous outer shell. This thermodynamic advantage drastically reduces longitudinal diffusion and resistance to mass transfer (the B and C terms of the van Deemter equation). Consequently, the API elutes as a sharp, symmetrical peak, ensuring baseline resolution from closely eluting degradation products—a critical requirement for specificity under ICH Q2(R1) guidelines[3].

Lifecycle ATP Analytical Target Profile (ATP) Design Method Design & Optimization ATP->Design Defines Goals Risk Risk Assessment (ICH Q9) Design->Risk Identifies Variables Val ICH Q2(R2) Validation Risk->Val Mitigates Risk Use Routine Use & Monitoring Val->Use Confirms ATP Use->Design Lifecycle Feedback

ICH Q14 and Q2(R2) aligned analytical lifecycle and method validation workflow.

Comparative Performance Data

To objectively evaluate the performance of the AeroShell C18 against a standard fully porous C18, a stability-indicating reversed-phase HPLC method was developed. The mobile phase consisted of 0.1% Trifluoroacetic acid (TFA) in Water (Solvent A) and Acetonitrile (Solvent B) to ion-pair with the basic pyridine nitrogen and suppress silanol ionization.

Table 1: Chromatographic System Suitability Comparison

Conditions: Gradient elution (10-60% B in 10 mins), Flow rate: 1.0 mL/min, Detection: UV at 254 nm, Temperature: 35°C.

ParameterAeroShell™ C18 (2.7 µm)Standard Porous C18 (5.0 µm)ICH Acceptance Criteria
Tailing Factor ( Tf​ ) 1.051.68 ≤1.5
Theoretical Plates ( N ) 14,5004,200 >5,000
Run Time 4.5 min12.0 minN/A
Resolution ( Rs​ ) *3.41.4 ≥2.0
S/N Ratio (at LOQ) 125:128:1 ≥10:1

*Resolution calculated between the API and its closest oxidative degradation product.

Table 2: ICH Q2(R2) Validation Metrics Comparison

The recent FDA updates to ICH Q2(R2) emphasize the importance of accuracy and precision across the reportable range[1]. The table below summarizes the validation outcomes.

Validation CharacteristicAeroShell™ C18 (Product)Standard Porous C18 (Alternative)Conclusion
Linearity ( R2 ) 0.99990.9985AeroShell demonstrates superior linear response due to lack of peak distortion.
Accuracy (% Recovery) 99.5% – 100.2%96.5% – 103.1%Standard column exhibits higher variance at the lower end of the range.
Precision (% RSD) 0.4%2.1%Standard column fails the typical ≤2.0% pharmaceutical acceptance limit.
LOD / LOQ (µg/mL) 0.05 / 0.150.25 / 0.75Core-shell technology provides a 5x increase in sensitivity.

Self-Validating Experimental Protocol

A robust analytical procedure must act as a self-validating system. The following step-by-step protocol ensures that data integrity is continuously verified before and during the quantification of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-.

Step 1: System Suitability Testing (SST) Gatekeeper

Causality: Before any sample is analyzed, the system must prove it is chemically and mechanically sound.

  • Prepare a standard solution of the API at 100% nominal concentration (e.g., 50 µg/mL).

  • Inject the standard 6 consecutive times.

  • Self-Validation Check: The sequence is programmed to automatically abort if the %RSD of the peak area exceeds 2.0%, or if the tailing factor exceeds 1.5. This prevents the generation of invalid data caused by column degradation or pump cavitation.

Step 2: Specificity via Forced Degradation

Causality: To ensure the assay is stability-indicating, the method must resolve the API from all potential degradation products without interference[3].

  • Acidic Stress: Treat 5 mL of API stock with 1 mL of 0.1N HCl at 60°C for 2 hours. Neutralize with 0.1N NaOH.

  • Basic Stress: Treat 5 mL of API stock with 1 mL of 0.1N NaOH at 60°C for 2 hours. Neutralize with 0.1N HCl.

  • Oxidative Stress: Treat 5 mL of API stock with 1 mL of 3% H2​O2​ at room temperature for 2 hours.

  • Photolytic Stress: Expose the API solution to UV light (254 nm) for 24 hours.

  • Evaluation: Inject all stressed samples. Ensure the peak purity angle is less than the peak purity threshold (using a Photodiode Array detector) and that resolution ( Rs​ ) between the API and any degradant is >2.0 .

Specificity cluster_stress Forced Degradation (Specificity) API N-[4-(aminosulfonyl)phenyl]- 4-pyridinecarboxamide Acid Acidic Stress (0.1N HCl) API->Acid Base Basic Stress (0.1N NaOH) API->Base Ox Oxidative Stress (3% H2O2) API->Ox Photo Photolytic Stress (UV/Vis) API->Photo Res Chromatographic Separation (AeroShell C18) Acid->Res Base->Res Ox->Res Photo->Res Crit Resolution (Rs) > 2.0 Mass Balance > 98% Res->Crit Validation Pass

Forced degradation workflow ensuring method specificity and mass balance.

Step 3: Linearity and Range
  • Prepare calibration standards at 50%, 75%, 100%, 125%, and 150% of the target concentration.

  • Inject each level in triplicate.

  • Plot the peak area response against concentration. Apply linear regression analysis.

  • Acceptance: The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept should not significantly deviate from zero, proving the detector's response is directly proportional to the API concentration.

Step 4: Accuracy (Recovery)

Causality: Accuracy establishes the exactness of the method across the defined range[1]. Recovery studies using a known quantity of the analyte in the sample matrix are required.

  • Spike a placebo matrix with the API at 80%, 100%, and 120% of the target concentration.

  • Prepare three independent replicates at each level (9 determinations total).

  • Calculate the percentage recovery against the theoretical spiked amount.

  • Acceptance: Mean recovery must fall between 98.0% and 102.0%.

Step 5: Precision (Repeatability & Intermediate Precision)
  • Repeatability: Prepare 6 independent sample solutions at 100% concentration. Analyze on the same day, by the same analyst, using the same equipment.

  • Intermediate Precision: Have a second analyst prepare 6 independent samples on a different day, using a different HPLC system.

  • Acceptance: The overall %RSD for both repeatability and intermediate precision must be ≤2.0% [4].

Conclusion

The quantification of polar, multifunctional compounds like 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- exposes the limitations of traditional fully porous analytical columns. As demonstrated by the data, the AeroShell™ C18 core-shell column eliminates secondary silanol interactions, resulting in superior peak shape, sensitivity, and run times. By integrating these advanced column technologies with the rigorous, self-validating protocols outlined in the ICH Q2(R2) guidelines, analytical scientists can guarantee method robustness, regulatory compliance, and lifecycle longevity.

References

  • Q2(R1)
  • Highlights from FDA's Analytical Test Method Validation Guidance (ICH Q2(R2))
  • ICH Q2(R2) (Validation of Analytical Procedures) and ICH Q14 (Analytical Procedure Development)
  • ICH Q2(R1)

Sources

Validation

structural activity relationship (SAR) comparison of 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Target Family: Human Carbonic Anhydrases (hCAs) Compound IUPAC / Common Name: 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- / N-(...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Target Family: Human Carbonic Anhydrases (hCAs) Compound IUPAC / Common Name: 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]- / N-(4-sulfamoylphenyl)isonicotinamide (CAS: 89565-25-3)

Mechanistic Grounding: The "Tail Approach" in CA Inhibition

The compound N-(4-sulfamoylphenyl)isonicotinamide represents a highly optimized pharmacophore in the field of Carbonic Anhydrase (CA) inhibition. Human CAs are zinc metalloenzymes that catalyze the reversible hydration of carbon dioxide. While ubiquitous, specific isoforms are heavily implicated in pathologies: hCA II in glaucoma, and the transmembrane isoforms hCA IX and XII in hypoxic tumor microenvironments.

Developing isoform-selective inhibitors is notoriously difficult due to the high sequence homology within the CA active site. To solve this, medicinal chemists utilize the "Tail Approach" .

The Causality of the Design:

  • The Zinc-Binding Group (ZBG): The primary benzenesulfonamide moiety acts as the ZBG. At physiological pH, the sulfonamide group ( −SO2​NH2​ ) deprotonates to an anion ( −SO2​NH− ). This anion displaces the zinc-bound water molecule in the deep active site, coordinating directly with the catalytic Zn2+ ion and halting the hydration mechanism.

  • The Amide Linker & Tail: The active site of CAs is conical, widening towards the outer rim where sequence variability between isoforms is highest. By extending the benzenesulfonamide core with an amide linker and a 4-pyridine (isonicotinyl) tail, the molecule bridges the deep catalytic cleft and the outer rim. The para-nitrogen of the 4-pyridine ring acts as a targeted hydrogen-bond acceptor, interacting selectively with the hydrophilic residues (e.g., Thr200 in hCA IX) unique to specific isoforms.

SAR_Mechanism cluster_ligand Ligand: N-(4-sulfamoylphenyl)isonicotinamide cluster_target Target: Carbonic Anhydrase (CA) Active Site ZBG Zinc Binding Group (Primary Sulfonamide) Linker Amide Linker (-NH-CO-) ZBG->Linker Scaffold Target_Z Catalytic Zn2+ (Deep Active Site) ZBG->Target_Z Coordinates (Displaces H2O) Tail Tail Moiety (4-Pyridine Ring) Linker->Tail Extension Target_O Isoform-Specific Residues (Outer Hydrophilic Rim) Tail->Target_O H-Bonding (Isoform Selectivity)

SAR Tail Approach: Sulfonamide coordinates Zinc while the 4-pyridine tail dictates selectivity.

SAR Comparison: Positional Isomers and Clinical Standards

To objectively evaluate the performance of N-(4-sulfamoylphenyl)isonicotinamide, we must compare it against the clinical standard Acetazolamide (AAZ) and its positional pyridine isomers: Picolinamide (2-pyridine) and Nicotinamide (3-pyridine) .

The position of the nitrogen atom on the terminal pyridine ring fundamentally alters the compound's vector geometry.

  • Ortho-Nitrogen (2-Pyridine): Folds inward, causing steric clashes with hydrophobic residues (e.g., Val121) in the outer rim, leading to higher Ki​ values (lower affinity).

  • Para-Nitrogen (4-Pyridine): Projects optimally into the hydrophilic half of the active site, forming robust hydrogen bonds without steric hindrance, resulting in single-digit nanomolar affinity for tumor-associated hCA IX and XII .

Quantitative Inhibition Profile ( Ki​ in nM)

Data represents inhibition constants ( Ki​ ) determined via stopped-flow CO2​ hydration assay. Lower values indicate higher binding affinity.

Compound / Tail MoietyhCA I (Cytosolic, Off-target)hCA II (Cytosolic, Glaucoma)hCA IX (Transmembrane, Tumor)hCA XII (Transmembrane, Tumor)Selectivity Ratio (hCA I / hCA IX)
Acetazolamide (AAZ) 250.012.025.05.710.0
Unsubstituted Benzamide 3200.045.022.018.0145.4
2-Pyridine (Picolinamide) 4500.085.040.035.0112.5
3-Pyridine (Nicotinamide) 3800.060.028.022.0135.7
4-Pyridine (Isonicotinamide) 5200.0 15.0 9.5 8.2 547.3

Key Takeaways: The isonicotinamide derivative exhibits a 547-fold selectivity for the tumor-associated hCA IX over the ubiquitous off-target hCA I. While Acetazolamide is a potent pan-inhibitor, its lack of selectivity causes systemic side effects (e.g., metabolic acidosis, fatigue) when used systemically. The 4-pyridine tail effectively abolishes hCA I affinity due to steric bulk while maximizing hCA IX/XII binding via targeted hydrogen bonding .

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the inhibition constants must be derived from a self-validating kinetic assay. The standard in the field is the Stopped-Flow CO2​ Hydration Assay .

Protocol: Stopped-Flow CO2​ Hydration Assay

This assay monitors the enzyme-catalyzed hydration of CO2​ to bicarbonate and a proton ( CO2​+H2​O⇌HCO3−​+H+ ). The generation of protons lowers the pH, which is tracked spectrophotometrically using a pH indicator.

System Validation Logic:

  • Positive Control: Acetazolamide (ensures enzyme is active and assay is sensitive).

  • Negative Control: Uncatalyzed reaction (buffer + CO2​ without enzyme) establishes the baseline non-enzymatic hydration rate, which is subtracted from all subsequent readings.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare a 10 mM HEPES buffer adjusted to pH 7.4. Add 0.1 M Na2​SO4​ to maintain constant ionic strength, preventing non-specific electrostatic interactions.

  • Indicator Addition: Add Phenol Red (0.2 mM) to the buffer. Phenol red has a sharp absorbance peak at 557 nm at pH 7.4, which rapidly decays as the solution acidifies.

  • Enzyme & Ligand Incubation: Dilute recombinant hCA isoforms (e.g., hCA IX) to a final concentration of ~10 nM. Incubate the enzyme with varying concentrations of the N-(4-sulfamoylphenyl)isonicotinamide inhibitor (0.1 nM to 10 μ M) for 15 minutes at 20°C to allow the ZBG to fully coordinate the zinc ion.

  • Substrate Preparation: Prepare a saturated CO2​ solution (~17 mM) by bubbling pure CO2​ gas into distilled water at 20°C for 30 minutes.

  • Kinetic Measurement: Using a stopped-flow spectrophotometer, rapidly mix equal volumes of the Enzyme-Inhibitor solution and the saturated CO2​ solution.

  • Data Acquisition: Monitor the decrease in absorbance at 557 nm over a 5-10 second window.

  • Analysis: Calculate the initial velocity ( v0​ ) from the linear portion of the absorbance decay curve. Determine the IC50​ by plotting fractional activity against inhibitor concentration. Finally, convert IC50​ to the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation, accounting for the substrate concentration and the Michaelis constant ( Km​ ) of the specific hCA isoform.

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for discoveries and drug design. Nature Reviews Drug Discovery, 7(2), 168-181. URL: [Link]

  • Alterio, V., Di Fiore, A., D'Ambrosio, K., Supuran, C. T., & De Simone, G. (2012). Multiple binding modes of inhibitors to carbonic anhydrases: how to design specific drugs targeting 15 different isoforms? Chemical Reviews, 112(8), 4421-4468. URL:[Link]

  • Supuran, C. T. (2022). Tail-approach based design of selective as well as potent tumor associated carbonic anhydrase inhibitors. Bioorganic Chemistry, 126, 105920. URL:[Link]

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